1-Butyl-2,3-dimethylimidazolium bromide

• CAS: 475575-45-2

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of 1-Butyl-2,3-dimethylimidazolium Bromide from 1,2-dimethylimidazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides an in-depth exploration of the synthesis of 1-Butyl-2,3-dimethylimidazolium bromide ([Bdmim]Br), an ionic liquid with significant potential across various scientific domains. The synthesis, centered on the quaternization of 1,2-dimethylimidazole with 1-bromobutane, is detailed with a focus on the underlying chemical principles, practical experimental procedures, and robust purification and characterization techniques. This document serves as a comprehensive resource, amalgamating established protocols with expert insights to ensure a reproducible and high-yield synthesis. Safety considerations and an overview of the compound's applications are also discussed to provide a holistic understanding for researchers and professionals in the field.

Introduction: The Significance of 1-Butyl-2,3-dimethylimidazolium Bromide

Ionic liquids (ILs) are a class of salts with melting points below 100°C, exhibiting unique physicochemical properties such as low volatility, high thermal stability, and excellent solvency for a wide range of compounds.[1][2] Among these, imidazolium-based ILs are the most extensively studied.[3] 1-Butyl-2,3-dimethylimidazolium bromide ([Bdmim]Br) is a notable member of this family, distinguished by its asymmetric cation. This structural feature can influence its physical properties and potential applications. The synthesis of [Bdmim]Br is a straightforward yet crucial process for its utilization in diverse fields, including catalysis, electrochemistry, and biotechnology.[1][3] This guide focuses on the direct synthesis of [Bdmim]Br from 1,2-dimethylimidazole and 1-bromobutane, a common and efficient method.[4][5][6]

The Core Synthesis: Mechanism and Rationale

The synthesis of 1-Butyl-2,3-dimethylimidazolium bromide is achieved through a quaternization reaction, a type of SN2 (bimolecular nucleophilic substitution) reaction. In this process, the lone pair of electrons on one of the nitrogen atoms of the 1,2-dimethylimidazole ring acts as a nucleophile, attacking the electrophilic carbon atom of 1-bromobutane that is bonded to the bromine atom. The bromine atom, being a good leaving group, departs as a bromide ion. This concerted mechanism results in the formation of a new carbon-nitrogen bond and the desired imidazolium cation, with the bromide ion serving as the counter-anion.

The choice of reactants is pivotal. 1,2-dimethylimidazole provides the imidazolium core, while 1-bromobutane supplies the butyl group that will be attached to the nitrogen atom at the 3-position. The reaction is typically carried out under heating to increase the reaction rate by providing the necessary activation energy for the collision between the reactant molecules.

Caption: Reaction mechanism for the synthesis of [Bdmim]Br.

Experimental Protocol: A Step-by-Step Guide

This section outlines a detailed, field-proven protocol for the synthesis of 1-Butyl-2,3-dimethylimidazolium bromide.

Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	Purity
1,2-Dimethylimidazole	C₅H₈N₂	96.13	≥98%
1-Bromobutane	C₄H₉Br	137.02	≥99%
Ethyl Acetate	C₄H₈O₂	88.11	Anhydrous, ≥99.5%
Decolorizing Charcoal	-	-	Activated

Synthesis Procedure

• Reaction Setup: In a two-necked round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 1,2-dimethylimidazole.

• Addition of Alkyl Halide: Slowly add an equimolar amount of 1-bromobutane to the flask. The addition should be done at a rate that prevents the temperature from rising excessively.[7]

• Reaction Conditions: Heat the mixture to 70°C and stir vigorously for 24-48 hours under a nitrogen atmosphere.[7][8] The progress of the reaction can be monitored by the formation of a viscous liquid.

• Initial Purification: After the reaction is complete, cool the mixture to room temperature. The resulting viscous liquid is then washed several times with small portions of ethyl acetate to remove any unreacted starting materials.[8] The upper ethyl acetate layer is decanted after each wash.

• Decolorization (Optional): If the product is colored, it can be dissolved in a minimal amount of a suitable solvent (e.g., water or acetonitrile) and treated with decolorizing charcoal.[7] The mixture is then heated for a few hours, cooled, and filtered to remove the charcoal.

• Final Drying: The purified product is then dried under vacuum at 70-80°C to remove any residual solvent and moisture, yielding a white solid or a viscous liquid.[7][8] A high yield of over 85% can be expected.[8]

Caption: Experimental workflow for the synthesis of [Bdmim]Br.

Purification and Characterization: Ensuring Product Integrity

Thorough purification and characterization are essential to validate the synthesis of 1-Butyl-2,3-dimethylimidazolium bromide and to ensure its suitability for downstream applications.

Purification

As described in the protocol, the primary purification method involves washing the crude product with a non-polar solvent like ethyl acetate. This is effective because the ionic product is insoluble in such solvents, while the non-polar starting materials are soluble. For highly colored products, treatment with activated charcoal is an effective method for removing chromophoric impurities.[7] Subsequent drying under high vacuum is crucial to remove any volatile impurities and residual solvents.

Characterization

The structure and purity of the synthesized [Bdmim]Br are typically confirmed using spectroscopic methods, primarily Nuclear Magnetic Resonance (NMR) spectroscopy.

• ¹H NMR Spectroscopy: The ¹H NMR spectrum provides information about the different types of protons in the molecule. The expected chemical shifts for the protons of the 1-butyl-2,3-dimethylimidazolium cation are summarized in the table below.

• ¹³C NMR Spectroscopy: The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

¹H NMR Chemical Shifts (ppm relative to TMS)	¹³C NMR Chemical Shifts (ppm relative to TMS)
0.80-0.90 (t, 3H, CH₃ of butyl)	10.75 (C8)
1.20-1.30 (m, 2H, CH₂ of butyl)	13.37 (C7)
1.65-1.75 (m, 2H, CH₂ of butyl)	19.55 (C6)
2.45-2.55 (s, 3H, CH₃ at C2)	31.83 (C5)
3.60-3.70 (s, 3H, CH₃ at N3)	36.00 (C9)
3.95-4.05 (t, 2H, N-CH₂ of butyl)	48.63 (C4)
7.15-7.25 (d, 1H, CH at C4)	121.30 (C2)
7.20-7.30 (d, 1H, CH at C5)	123.00 (C3)
143.74 (C1)

Data adapted from literature values.[4][9]

Safety and Handling

As with any chemical synthesis, adherence to safety protocols is paramount.

• 1,2-Dimethylimidazole: This compound is harmful if swallowed and causes serious eye damage.[10] It is essential to wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[11]

• 1-Bromobutane: This is a highly flammable liquid and vapor that causes skin irritation. It should be handled in a well-ventilated fume hood, away from ignition sources.

• General Precautions: The synthesis should be conducted in a well-ventilated area.[12] Ensure that an eyewash station and safety shower are readily accessible.[12] All waste materials should be disposed of in accordance with local regulations.

Applications and Future Outlook

1-Butyl-2,3-dimethylimidazolium bromide and similar ionic liquids have a wide array of potential applications:

• Green Chemistry: They can serve as environmentally friendly solvents in various chemical reactions, reducing the need for volatile organic compounds.[13]

• Electrochemistry: Their ionic conductivity makes them suitable for use as electrolytes in batteries and supercapacitors.[13]

• Catalysis: They can act as catalysts or co-catalysts in organic reactions, often improving reaction rates and selectivity.[13]

• Biomass Conversion: They have shown potential in the dissolution and processing of biomass.[13]

The continued research and development of synthesis methodologies for ionic liquids like [Bdmim]Br will undoubtedly expand their applications in both academic and industrial settings.

References

• Kutuniva, J., Oilunkaniemi, R., Laitinen, R. S., Asikkala, J., Kärkkäinen, J., & Lajunen, M. K. (2007). Synthesis and Structural Characterization of 1-Butyl-2,3-dimethylimidazolium Bromide and Iodide. Zeitschrift für Naturforschung B, 62(6), 868–870. [Link]

• Kutuniva, J., Oilunkaniemi, R., Laitinen, R. S., Asikkala, J., Kärkkäinen, J., & Lajunen, M. K. (2007). Synthesis and Structural Characterization of 1-Butyl-2,3-dimethylimidazolium Bromide and Iodide. Zeitschrift für Naturforschung B, 62(6), 868–870. [Link]

• Kutuniva, J., Oilunkaniemi, R., Laitinen, R. S., Asikkala, J., Kärkkäinen, J., & Lajunen, M. K. (2007). Synthesis And Structural Characterization Of 1-Butyl-2,3-Dimethylimidazolium Bromide And Iodide. ResearchGate. [Link]

• Unlocking Green Chemistry with 1-Butyl-3-methylimidazolium Bromide. (2026, January 8). Hopax. [Link]

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• Literature Review On 1-Butyl 3-Methyl Imidazolium Bromide. (n.d.). Scribd. [Link]

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• Maas, G., & Gabel, D. (2009). Method for the production of purified 1,3-substituted imidazolium salts.

• Understanding the Synthesis and Properties of 1-Butyl-2,3-dimethylimidazolium Chloride. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Lu, B., Xu, A., & Wang, J. (2013). Cation Does Matter: How Cationic Structure Affects the Dissolution of Cellulose in Ionic Liquids. Green Chemistry, 15(10), 2803-2811. [Link]

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A Technical Guide to the Physicochemical Properties of 1-Butyl-2,3-dimethylimidazolium Bromide

Abstract

1-Butyl-2,3-dimethylimidazolium bromide, often abbreviated as [BMMIM]Br, is a member of the trialkyl-substituted imidazolium ionic liquid family. Unlike the more common 1,3-dialkylimidazolium salts, the presence of a methyl group at the C2 position of the imidazolium ring imparts distinct physicochemical properties, including enhanced thermal and electrochemical stability. This guide provides an in-depth exploration of the synthesis, characterization, and core physicochemical properties of [BMMIM]Br. We will delve into the causality behind experimental choices for its characterization, provide validated protocols, and present data in a clear, accessible format to support its application in research and development.

Introduction: The Significance of C2-Methylation in Imidazolium Ionic Liquids

Ionic liquids (ILs) are salts with melting points below 100°C, valued for their negligible vapor pressure, high thermal stability, and tunable properties.[1][2] Imidazolium-based ILs are among the most widely studied.[2][3] The substitution of the acidic proton at the C2 position of the imidazolium ring with an alkyl group, as in 1-butyl-2,3-dimethylimidazolium bromide ([BMMIM]Br), is a critical design choice. This modification prevents the formation of N-heterocyclic carbenes, which can occur in C2-unsubstituted analogues (like [BMIM]Br) under basic conditions, thereby enhancing the chemical and thermal stability of the IL.[4][5] This guide focuses on the synthesis and detailed characterization of [BMMIM]Br, providing a foundational understanding for its use in applications ranging from electrochemistry to catalysis.[6][7]

Synthesis and Structural Verification

The synthesis of [BMMIM]Br is a straightforward quaternization reaction, a common method for preparing imidazolium salts. The structural integrity of the final product is paramount and is typically validated through a combination of spectroscopic and crystallographic techniques.

Synthesis Pathway

The synthesis involves the direct alkylation of 1,2-dimethylimidazole with 1-bromobutane.[8] This is an SN2 reaction where the nucleophilic N3 atom of the imidazole ring attacks the electrophilic primary carbon of the 1-bromobutane, displacing the bromide ion.

Caption: Synthesis pathway for [BMMIM]Br via SN2 alkylation.

Experimental Protocol: Synthesis and Purification

This protocol describes a standard laboratory-scale synthesis of [BMMIM]Br.

Objective: To synthesize high-purity 1-butyl-2,3-dimethylimidazolium bromide.

Materials:

• 1,2-dimethylimidazole (1.0 mol)

• 1-bromobutane (1.1 mol, slight excess)

• Ethyl acetate (anhydrous)

• Activated charcoal

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

• Rotary evaporator

Procedure:

• Reaction Setup: Charge the round-bottom flask with 1,2-dimethylimidazole and 1-bromobutane. Rationale: Using a slight excess of the alkylating agent ensures the complete conversion of the starting imidazole.

• Reaction Execution: Heat the mixture to 70°C and stir vigorously under an inert atmosphere (e.g., nitrogen) for 24-48 hours. The product will often form as a dense, viscous liquid or a solid.

• Initial Purification: After cooling to room temperature, wash the crude product repeatedly with anhydrous ethyl acetate (3 x 100 mL). Rationale: Ethyl acetate is used to remove unreacted starting materials and non-polar impurities, as the ionic liquid product is immiscible in it.[9] Decant the ethyl acetate layer after each wash.

• Decolorization: Dissolve the washed product in a minimal amount of a suitable solvent like acetonitrile or methanol. Add a small amount of activated charcoal and stir for 2-4 hours at room temperature to remove colored impurities.

• Final Isolation: Filter off the charcoal. Remove the solvent under reduced pressure using a rotary evaporator. The resulting product should be dried under high vacuum at 60-80°C for at least 24 hours to remove any residual solvent and moisture. Rationale: Water and organic solvents can significantly alter the physicochemical properties of the IL, making this drying step critical.[10]

Spectroscopic and Structural Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the primary tool for confirming the covalent structure of the [BMMIM]+ cation.

• ¹H NMR: Provides information on the proton environment. The key diagnostic signals are the disappearance of the N-H proton from the starting material and the appearance of peaks corresponding to the butyl chain. The chemical shifts for the protons on the imidazolium ring are also characteristic.

• ¹³C NMR: Confirms the carbon backbone of the cation. The signal for the C2 carbon is particularly important, showing a shift consistent with its position between two nitrogen atoms.

Table 1: Representative NMR Data for [BMMIM] Cation

Nucleus	Chemical Shift (δ, ppm)	Description
¹³C	~144	C2 (N-C -N)
¹³C	~122, ~120	C4 / C5 (ring carbons)
¹³C	~48	N-C H₂ (butyl)
¹³C	~35	N-C H₃ (at N3)
¹³C	~31	N-CH₂-C H₂ (butyl)
¹³C	~19	CH₂-C H₂-CH₃ (butyl)
¹³C	~13	C H₃ (butyl)
¹³C	~9	C2-C H₃
¹H	~7.5 - 7.6	C4-H / C5-H (ring protons)
¹H	~4.1	N-C H₂ (butyl)
¹H	~3.7	N-C H₃ (at N3)
¹H	~2.6	C2-C H₃
¹H	~1.8	N-CH₂-C H₂ (butyl)
¹H	~1.3	CH₂-C H₂-CH₃ (butyl)
¹H	~0.9	C H₃ (butyl)

(Note: Exact shifts can vary based on the solvent and concentration. Data is synthesized from typical values for similar structures.)[8]

X-Ray Crystallography

Single-crystal X-ray diffraction provides definitive proof of structure, including bond lengths, angles, and crystal packing. Studies on [BMMIM]Br have shown it crystallizes in the monoclinic crystal system.[8] The crystal lattice is composed of the 1-butyl-2,3-dimethylimidazolium cations and bromide anions, with the closest interionic contacts being between the bromide anion and the hydrogen atoms of the cation.[8]

Thermal Properties

The thermal stability of an IL is a critical parameter for its application, especially in processes requiring elevated temperatures.

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• 5. Thermal Stability and Decomposition Kinetics of 1-Alkyl-2,3-Dimethylimidazolium Nitrate Ionic Liquids: TGA and DFT Study - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. researchgate.net [researchgate.net]

Solubility of 1-Butyl-2,3-dimethylimidazolium Bromide in Organic Solvents: A Guide to Theoretical Principles and Practical Determination

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

1-Butyl-2,3-dimethylimidazolium bromide ([Bdmim]Br) is an ionic liquid (IL) with potential applications in organic synthesis, catalysis, and pharmaceutical sciences. Its efficacy in these areas is fundamentally governed by its interaction with reaction and formulation media, making a thorough understanding of its solubility an essential prerequisite for process development. This technical guide addresses the principles underpinning the solubility of [Bdmim]Br in organic solvents. Due to a notable gap in publicly available quantitative solubility data for this specific IL, this document pivots from a simple data repository to a more foundational guide. It provides researchers with the theoretical framework to predict solubility trends, a detailed, self-validating experimental protocol for its accurate determination, and an analysis of the key factors influencing the dissolution process. By equipping scientists with the necessary conceptual and practical tools, this guide aims to empower researchers to generate reliable solubility data and accelerate the application of [Bdmim]Br in their work.

Section 1: Introduction to 1-Butyl-2,3-dimethylimidazolium Bromide ([Bdmim]Br)

1-Butyl-2,3-dimethylimidazolium bromide, an archetypal ionic liquid, is a salt that exists in a liquid state below 100°C. Composed of an asymmetric organic cation, 1-butyl-2,3-dimethylimidazolium ([Bdmim]⁺), and a bromide anion (Br⁻), its unique physicochemical properties distinguish it from conventional volatile organic solvents.

Key Physicochemical Properties:

• Molecular Formula: C₉H₁₇BrN₂[1]

• Molecular Weight: 233.15 g/mol [1]

• CAS Number: 475575-45-2[1]

• Appearance: Typically a solid at room temperature, with a reported melting point of 95-97 °C.

The structure of the [Bdmim]⁺ cation is noteworthy. Unlike the more extensively studied 1-butyl-3-methylimidazolium ([Bmim]⁺) cation, [Bdmim]⁺ features a methyl group at the C2 position of the imidazolium ring. This substitution is not trivial; it removes the acidic proton present at C2 in [Bmim]⁺, thereby increasing chemical stability against certain nucleophiles and bases. Furthermore, the C2-methyl group introduces steric hindrance and alters the cation's charge distribution and hydrogen bonding capabilities, all of which have significant consequences for its solubility characteristics.

In the context of drug development, understanding the solubility of ILs like [Bdmim]Br is critical. Their utility as "green" recyclable solvents in organic synthesis, as catalysts, or as novel formulation excipients to enhance the solubility of poorly soluble active pharmaceutical ingredients (APIs) depends entirely on their miscibility with co-solvents, reactants, and APIs.

Section 2: The Energetics of Dissolution: A Theoretical Framework

The solubility of an ionic liquid in a molecular solvent is the result of a thermodynamic balance between the energy required to break apart the ionic lattice and the energy released upon solvation of the individual ions.

• Lattice Energy (ΔH_Lattice): This is the energy holding the [Bdmim]⁺ cations and Br⁻ anions together in the solid state. It is an endothermic process (requires energy input) to overcome the strong electrostatic (Coulombic) forces, as well as van der Waals forces and potential hydrogen bonds, between the ions.

• Solvation Energy (ΔH_Solvation): This is the energy released when solvent molecules arrange themselves around the individual [Bdmim]⁺ and Br⁻ ions. This is an exothermic process driven by favorable intermolecular interactions, primarily ion-dipole forces. The polar ends of the solvent molecules orient towards the ions, creating stabilizing solvation shells.

The overall enthalpy of solution (ΔH_Solution) is the sum of these two terms. Dissolution is favored when the solvation energy is comparable to or exceeds the lattice energy.

Caption: Isothermal equilibrium method for solubility determination.

Section 5: Conclusion

While 1-butyl-2,3-dimethylimidazolium bromide holds promise for various applications in the pharmaceutical and chemical industries, a critical lack of published quantitative solubility data currently hinders its widespread adoption. This guide provides the essential theoretical and practical foundation for researchers to bridge this gap. The solubility of [Bdmim]Br is dictated by the energetic balance between overcoming its ionic lattice and the solvation of its constituent ions by the solvent. This balance is highly sensitive to solvent polarity and hydrogen bonding capabilities. By following the detailed, self-validating experimental protocol provided, research and drug development professionals can confidently and accurately determine the solubility of [Bdmim]Br in their solvent systems of interest, enabling rational solvent selection and accelerating process innovation.

References

• PubChem. (n.d.). 1-Butyl-2,3-dimethylimidazolium bromide. Retrieved from [Link]

• Suzhou Senfeida Chemical Co., Ltd. (n.d.). 1-Butyl-2, 3-Dimethylimidazolium Bromide CAS 475575-45-2. Retrieved from [Link]

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Thermal stability of 1-Butyl-2,3-dimethylimidazolium bromide

An In-depth Technical Guide to the Thermal Stability of 1-Butyl-2,3-dimethylimidazolium Bromide

Authored by: A Senior Application Scientist

For distribution to: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive technical overview of the thermal stability of the ionic liquid 1-butyl-2,3-dimethylimidazolium bromide ([BMMIM]Br). As a compound of increasing interest in various scientific domains, a thorough understanding of its thermal behavior is paramount for its effective and safe application. This document moves beyond a simple recitation of data to offer insights into the mechanisms of decomposition and best practices for its characterization.

Introduction: The Significance of Thermal Stability in Ionic Liquids

Ionic liquids (ILs) are a class of salts with melting points below 100°C, exhibiting unique properties such as low vapor pressure, high thermal conductivity, and wide electrochemical windows. 1-Butyl-2,3-dimethylimidazolium bromide, a member of the imidazolium family, is valued for its potential as a solvent in synthesis, a component in electrochemical devices, and a medium in pharmaceutical applications.

The thermal stability of an IL is a critical parameter that dictates its operational temperature range and shelf-life. For researchers and professionals in drug development, understanding the thermal limits of [BMMIM]Br is essential for designing robust synthetic routes, ensuring the stability of formulations, and predicting the long-term viability of IL-based technologies. This guide will delve into the core aspects of [BMMIM]Br's thermal properties, providing both theoretical understanding and practical experimental guidance.

The Mechanism of Thermal Decomposition in Imidazolium Bromides

The thermal degradation of imidazolium-based ionic liquids, particularly those with halide anions, is primarily governed by a bimolecular nucleophilic substitution (SN2) reaction . In this mechanism, the bromide anion (Br⁻) acts as a nucleophile, attacking the electrophilic carbon atoms of the alkyl groups on the imidazolium cation. This leads to the cleavage of the C-N bond and the formation of neutral, volatile products.

The primary degradation products of this pathway are:

• 1,2-dimethylimidazole

• 1-bromobutane

• 1-butyl-2-methylimidazole

• Bromomethane

The nucleophilicity of the anion is a key determinant of the IL's thermal stability. More nucleophilic anions will initiate the SN2 reaction at lower temperatures. The bromide ion's moderate nucleophilicity places [BMMIM]Br in a specific stability range compared to other halide-based ILs.

Quantitative Assessment of Thermal Stability

A comprehensive evaluation of an IL's thermal stability involves determining its phase transitions and decomposition temperature. These are typically measured using Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Property	Value	Method
Melting Point (Tm)	102 - 106 °C	DSC
Onset Decomposition Temperature (Tonset) of [BMIM]Br *	~267 - 278 °C	TGA

The Influence of C2-Methylation on Thermal Stability

A crucial structural feature of [BMMIM]Br is the methyl group at the C2 position of the imidazolium ring. In its analogue, [BMIM]Br, this position has a proton. The C2-H bond is the most acidic proton on the imidazolium ring and is a primary site for hydrogen bonding with the anion.

Methylation at the C2 position removes this acidic proton, which has a significant impact on the IL's properties. For thermal stability, the replacement of the C2 proton with a methyl group has been shown to increase the decomposition temperature [3]. This enhanced stability is attributed to the removal of a potential degradation pathway involving the acidic C2 proton and a shift in the anion's position relative to the cation[3][4]. Therefore, it is reasonable to expect the onset of decomposition for [BMMIM]Br to be higher than that reported for [BMIM]Br under identical conditions.

Experimental Protocols for Thermal Analysis

To ensure the integrity and reproducibility of thermal stability data, standardized experimental protocols are essential. The following sections detail the methodologies for TGA and DSC analysis of [BMMIM]Br.

Thermogravimetric Analysis (TGA) for Decomposition Temperature

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. It is the primary technique for determining the decomposition temperature of an IL.

Protocol:

• Sample Preparation:

  • Ensure the [BMMIM]Br sample is dry and free of solvent impurities, as these can cause mass loss at lower temperatures and interfere with the determination of the true decomposition onset. Drying under high vacuum at a temperature below the melting point (e.g., 70-80 °C) is recommended.

• Instrument Setup:

  • Use a calibrated thermogravimetric analyzer.

  • Place a small, consistent amount of the sample (5-10 mg) in an inert crucible (e.g., alumina or platinum).

• Experimental Conditions:

  • Atmosphere: Purge the furnace with a high-purity inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 50-100 mL/min). This prevents oxidative degradation and removes volatile decomposition products.

  • Heating Rate: A standard heating rate of 10 °C/min is recommended for comparability with literature data. Be aware that faster heating rates can lead to a higher observed onset decomposition temperature[5].

  • Temperature Range: Heat the sample from ambient temperature to a point well beyond complete decomposition (e.g., 30 °C to 600 °C).

• Data Analysis:

  • The onset decomposition temperature (Tonset) is determined from the resulting TGA curve as the temperature at which significant mass loss begins. This is often calculated using the tangent method at the point of greatest slope on the mass loss curve.

Causality Behind Experimental Choices:

• Inert Atmosphere: The use of an inert gas is crucial to study the intrinsic thermal stability of the molecule, as the presence of oxygen can lead to different, often lower-temperature, oxidative decomposition pathways.

• Heating Rate: The heating rate affects the heat transfer to the sample and the diffusion of decomposition products. A standardized rate is essential for comparing results across different studies.

• Isothermal TGA: For a more complete understanding, consider performing isothermal TGA experiments at temperatures below the Tonset determined from the dynamic ramp. Studies on similar ILs have shown that significant mass loss can occur over extended periods at temperatures previously thought to be safe[2][6].

TGA Experimental Workflow Diagram

Caption: Workflow for determining thermal decomposition temperature using TGA.

Differential Scanning Calorimetry (DSC) for Phase Transitions

DSC is used to measure the heat flow into or out of a sample as it is heated, cooled, or held at a constant temperature. It is ideal for identifying phase transitions such as melting (endothermic) and crystallization (exothermic).

Protocol:

• Sample Preparation:

  • As with TGA, ensure the sample is dry.

  • Hermetically seal a small amount of the sample (2-5 mg) in an aluminum DSC pan to prevent any mass loss during the experiment.

• Instrument Setup:

  • Use a calibrated differential scanning calorimeter.

  • Place the sealed sample pan and an empty reference pan into the DSC cell.

• Experimental Conditions:

  • Atmosphere: Purge the DSC cell with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50 mL/min).

  • Thermal Cycle:

    • Equilibrate the sample at a temperature below the expected melting point (e.g., 25 °C).

    • Heat the sample at a controlled rate (e.g., 10 °C/min) to a temperature above the melting point (e.g., 150 °C).

    • Cool the sample at the same rate back to the starting temperature.

    • A second heating cycle is often performed to ensure a consistent thermal history.

• Data Analysis:

  • The melting point (Tm) is determined as the onset or peak of the endothermic event on the heating curve.

  • Other transitions, such as glass transitions (a step change in the baseline) or crystallization (an exothermic peak on cooling), can also be identified.

Causality Behind Experimental Choices:

• Hermetic Sealing: This is critical for ILs to prevent any volatilization, which would be registered as an endothermic event and could be mistaken for melting.

• Heating/Cooling Cycles: The initial heating cycle erases the sample's prior thermal history. The cooling and second heating cycles provide a more accurate and reproducible measurement of the material's intrinsic thermal properties.

DSC Experimental Workflow Diagram

Caption: Workflow for determining phase transitions using DSC.

Conclusion

The thermal stability of 1-butyl-2,3-dimethylimidazolium bromide is a multifaceted property that is critical to its application in research and industry. While it exhibits a melting point in the range of 102-106 °C, its decomposition is a more complex issue. The primary degradation mechanism is an SN2 reaction initiated by the bromide anion. The methylation at the C2 position is expected to confer a higher thermal stability compared to its unmethylated counterpart, [BMIM]Br.

A thorough characterization of [BMMIM]Br's thermal stability requires a combination of dynamic and isothermal TGA, as well as DSC for phase transition analysis. Adherence to the rigorous, self-validating protocols outlined in this guide will ensure the generation of accurate and reliable data, enabling scientists and developers to confidently utilize this promising ionic liquid in their work.

References

• Haddad, B., Kiefer, J., Brahim, H., Belarbi, E., Villemin, D., Bresson, S., Abbas, O., Rahmouni, M., Paolone, A., & Palumbo, O. (2018). Effects of C(2) Methylation on Thermal Behavior and Interionic Interactions in Imidazolium-Based Ionic Liquids with Highly Symmetric Anions. Applied Sciences, 8(7), 1043. [Link]

• Dzida, M., & Zorębski, E. (2022). New Insights into the Thermal Stability of 1-Butyl-3-methylimidazolium-Based Ionic Liquids. Molecules, 27(18), 6089. [Link]

• Ferreira, A. M., & Rebelo, L. P. N. (2017). Nature of the C2-methylation effect on the properties of imidazolium ionic liquids. Physical Chemistry Chemical Physics, 19(47), 31968-31984. [Link]

• Haddad, B., Kiefer, J., Brahim, H., Belarbi, E., Villemin, D., Bresson, S., Abbas, O., Rahmouni, M., Paolone, A., & Palumbo, O. (2018). (PDF) Effects of C(2) Methylation on Thermal Behavior and Interionic Interactions in Imidazolium-Based Ionic Liquids with Highly Symmetric Anions. ResearchGate. [Link]

• Fattah, I. M., Harvey, J., & Rahim, A. A. (2010). Thermal stability and moisture uptake of 1-alkyl-3-methylimidazolium bromide. Journal of Thermal Analysis and Calorimetry, 103(2), 725-731. [Link]

• Ferreira, A. M., & Rebelo, L. P. N. (2018). C2 Methylation Effect on the Cohesive Interaction of Trifluoromethanesulfonate Alkylimidazolium Ionic Liquids. ResearchGate. [Link]

• Fattah, I. M., Harvey, J., & Rahim, A. A. (2010). Thermal Stability and Moisture Uptake of 1-Alkyl-3-methylimidazolium Bromide. ResearchGate. [Link]

• D'Anna, F., Lazzara, F., & Liveri, V. T. (2023). Evaporation/Decomposition Behavior of 1-Butyl-3-Methylimidazolium Chloride (BMImCL) Investigated through Effusion and Thermal Analysis Techniques. Molecules, 28(9), 3704. [Link]

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An In-depth Technical Guide on the Crystal Structure of 1-Butyl-2,3-dimethylimidazolium Bromide

Authored by: [Your Name/Gemini], Senior Application Scientist

Introduction: The Significance of Ionic Liquids and [BMMIM]Br

Ionic liquids (ILs) are a class of salts that exist in a liquid state at or near room temperature. Their unique physicochemical properties, such as low volatility, high thermal stability, and tunable solvency, have positioned them as "green" alternatives to traditional volatile organic solvents in a myriad of applications, including catalysis, electrochemistry, and biotechnology.[1] The 1-butyl-2,3-dimethylimidazolium ([BMMIM]+) cation is a member of the widely studied imidazolium-based family of ILs. Understanding the three-dimensional arrangement of ions in the solid state, i.e., the crystal structure, is paramount as it provides fundamental insights into the intermolecular forces that govern the macroscopic properties of these materials in both solid and liquid phases. This guide provides a comprehensive technical overview of the crystal structure of 1-Butyl-2,3-dimethylimidazolium bromide ([BMMIM]Br), offering valuable information for researchers and professionals in the fields of materials science and drug development.

Synthesis and Crystallization of [BMMIM]Br

The synthesis of 1-Butyl-2,3-dimethylimidazolium bromide is a straightforward nucleophilic substitution reaction. It is conveniently prepared by the reaction of 1,2-dimethylimidazole with 1-bromobutane.[2][3] This quaternization reaction yields the desired ionic liquid.

For the determination of its crystal structure, single crystals of sufficient quality are required. These can be obtained through various crystallization techniques, such as slow evaporation of a solvent or cooling of a saturated solution. The resulting crystals are then suitable for single-crystal X-ray diffraction analysis.

Experimental Protocol: Synthesis of [BMMIM]Br

A common laboratory-scale synthesis protocol is as follows:

• Reactant Mixing: Equimolar amounts of 1,2-dimethylimidazole and 1-bromobutane are combined.

• Reaction Conditions: The reaction mixture is typically stirred at an elevated temperature for a specified period to ensure complete reaction. For instance, a reaction time of 20 hours has been reported.[3]

• Purification: After cooling to room temperature, the product is often washed with a suitable solvent, such as ethyl acetate, to remove any unreacted starting materials.

• Drying: The purified product is then dried under vacuum to remove any residual solvent.

The identity and purity of the synthesized [BMMIM]Br can be confirmed using standard analytical techniques such as ¹H and ¹³C{¹H} NMR spectroscopy.[2][3]

The Crystal Structure of 1-Butyl-2,3-dimethylimidazolium Bromide

Single-crystal X-ray diffraction analysis has revealed the detailed solid-state structure of [BMMIM]Br. The compound crystallizes in the monoclinic crystal system with the space group P2₁/n.[2][3] The asymmetric unit contains one 1-butyl-2,3-dimethylimidazolium cation and one bromide anion. The crystallographic data are summarized in the table below.

Crystallographic Data for [BMMIM]Br

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁/n
a (Å)	8.588(2)
b (Å)	11.789(1)
c (Å)	10.737(2)
β (°)	91.62(3)
Z	4

Data obtained from Kutuniva et al. (2007).[2][3]

Key Structural Features and Intermolecular Interactions

The crystal packing of [BMMIM]Br is characterized by a distinct layered arrangement of the cations. The 1-butyl-2,3-dimethylimidazolium cations form a double layer where the imidazolium rings are stacked together, indicating the presence of π-π stacking interactions.[2][3] This arrangement is a significant feature that influences the stability and properties of the crystal lattice.

The bromide anions are located approximately in the plane of the imidazolium rings.[2][3] The primary intermolecular forces holding the crystal lattice together are the electrostatic interactions between the positively charged imidazolium cations and the negatively charged bromide anions. Furthermore, a network of weak hydrogen bonds exists between the bromide anion and the hydrogen atoms of the cation. The closest interionic contacts between the bromide anion and the cation's hydrogen atoms (Br···H) are in the range of 2.733(1) to 2.903(1) Å.[2][3]

The following diagram illustrates the molecular structure of the 1-butyl-2,3-dimethylimidazolium cation and its interaction with the bromide anion.

Caption: Diagram of the [BMMIM]+ cation and its interaction with the Br- anion.

Experimental Workflow: Single-Crystal X-ray Diffraction

The determination of the crystal structure of [BMMIM]Br follows a well-established experimental workflow.

Caption: Workflow for single-crystal X-ray diffraction analysis.

• Crystal Selection and Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.

• Data Collection: The crystal is placed in an X-ray diffractometer, and diffraction data are collected by rotating the crystal in a beam of monochromatic X-rays.

• Data Reduction: The collected diffraction intensities are processed to correct for experimental factors, yielding a set of structure factors.

• Structure Solution: The initial positions of the atoms in the unit cell are determined using methods such as Direct Methods.

• Structure Refinement: The atomic positions and other parameters are refined using a full-matrix least-squares method to achieve the best fit between the observed and calculated structure factors.

• Validation and Analysis: The final crystal structure is validated for its geometric and crystallographic reasonability, and the details of the structure are analyzed.

Implications of the Crystal Structure

The detailed knowledge of the crystal structure of [BMMIM]Br provides a solid foundation for understanding its physical and chemical properties. The layered packing and π-π stacking interactions can influence properties such as melting point and thermal stability. The arrangement of ions in the solid state also offers insights into the probable local ordering in the liquid state, which is crucial for understanding the behavior of [BMMIM]Br as a solvent and in various applications. The identified hydrogen bonding network plays a significant role in the overall stability of the crystal lattice and can be a key factor in the solvation properties of this ionic liquid.

References

• Kutuniva, J., Oilunkaniemi, R., Laitinen, R. S., Asikkala, J., Kärkkäinen, J., & Lajunen, M. K. (2007). Synthesis and Structural Characterization of 1-Butyl-2,3-dimethylimidazolium Bromide and Iodide. Zeitschrift für Naturforschung B, 62(7), 868–870. [Link]

• De Gruyter. (2007). Synthesis and Structural Characterization of 1-Butyl-2,3-dimethylimidazolium Bromide and Iodide. Zeitschrift für Naturforschung B. [Link]

• Fuji Chimera Research Institute Inc. (n.d.). 1-Butyl-3-methylimidazolium Bromide: An Overview of Its Properties, Synthesis, and Applications. Chem-Station. [Link]

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• 2. researchgate.net [researchgate.net]
• 3. znaturforsch.com [znaturforsch.com]

1-Butyl-2,3-dimethylimidazolium bromide molecular weight and formula

An In-Depth Technical Guide to 1-Butyl-2,3-dimethylimidazolium Bromide ([BMMIM]Br)

Introduction

Ionic liquids (ILs) have emerged as a transformative class of materials, challenging the long-held dominance of traditional volatile organic solvents (VOCs). Composed entirely of ions and possessing melting points below 100°C, these salts offer a unique combination of properties including negligible vapor pressure, high thermal stability, and tunable solvency. Within this expansive family, imidazolium-based ILs are among the most extensively studied and utilized. This guide provides a comprehensive technical overview of a specific and versatile member of this class: 1-Butyl-2,3-dimethylimidazolium bromide, often abbreviated as [BMMIM]Br.

This document is designed for researchers, scientists, and drug development professionals, offering in-depth insights into the compound's core properties, synthesis, applications, and handling. By moving beyond simple data presentation to explain the causality behind its chemical behavior and experimental utility, this guide serves as a practical resource for leveraging [BMMIM]Br in advanced research and development.

Section 1: Core Molecular and Physical Properties

1-Butyl-2,3-dimethylimidazolium bromide is a quaternary ammonium salt, characterized by an imidazolium cation and a bromide anion. The cation's structure, featuring a butyl group at one nitrogen and methyl groups at the other nitrogen and the C2 position, imparts specific physicochemical properties that define its behavior and utility.

The molecular formula for 1-Butyl-2,3-dimethylimidazolium bromide is C9H17BrN2 .[1][2] Its molecular weight is 233.15 g/mol .[1][2][3]

Physicochemical Data Summary

For ease of reference, the core quantitative and qualitative properties of [BMMIM]Br are summarized below.

Property	Value	Source(s)
Molecular Formula	C9H17BrN2	[1][2][4]
Molecular Weight	233.15 g/mol	[1][2][3]
IUPAC Name	1-butyl-2,3-dimethylimidazol-3-ium bromide	[1]
CAS Number	475575-45-2	[1][2][4]
Appearance	White to off-white solid/crystalline powder	[5]
Melting Point	95–106 °C (range reported)	[2][3][6]
Solubility	Soluble in water	[5]

Section 2: Synthesis and Mechanistic Insights

The synthesis of imidazolium-based ionic liquids is a cornerstone of their accessibility and widespread study. The most common and efficient method for preparing [BMMIM]Br is through a direct quaternization reaction, a type of nucleophilic substitution (SN2) reaction.

Causality of Synthesis

The reaction involves the nucleophilic attack of the tertiary nitrogen atom on the 1,2-dimethylimidazole ring onto the electrophilic primary carbon of 1-bromobutane.[7] The nitrogen atom's lone pair of electrons forms a new covalent bond with the butyl chain, displacing the bromide ion. This one-step process is highly effective due to the good leaving group nature of bromide and the strong nucleophilicity of the imidazole nitrogen. The resulting product is an ionic salt, [BMMIM]Br.

Experimental Protocol: Synthesis of [BMMIM]Br

This protocol describes a standard laboratory-scale synthesis.

Materials:

• 1,2-Dimethylimidazole

• 1-Bromobutane

• Ethyl acetate (or other suitable solvent like toluene)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and heat source

• Rotary evaporator

Procedure:

• Reactant Charging: In a clean, dry round-bottom flask equipped with a magnetic stir bar, add 1,2-dimethylimidazole (1.0 equivalent).

• Solvent Addition: Add a suitable solvent such as ethyl acetate. The solvent helps to control the reaction temperature and facilitate stirring, although solvent-free methods also exist.

• Alkylating Agent Addition: Slowly add 1-bromobutane (1.0-1.1 equivalents) to the stirring solution at room temperature. The reaction is exothermic, and slow addition helps to manage the temperature.

• Reaction: Heat the mixture to reflux (typically 60-80°C) and maintain for 24-48 hours. The progress can be monitored by techniques like TLC or NMR.

• Product Isolation: Upon completion, cool the reaction mixture to room temperature. The ionic liquid product may precipitate as a solid or form a denser liquid phase.

• Purification:

  • Decant the supernatant solvent.

  • Wash the product repeatedly with a non-polar solvent like ethyl acetate or diethyl ether to remove any unreacted starting materials. This step is crucial for achieving high purity.

  • Dry the resulting white solid under high vacuum to remove any residual solvent.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Synthesis Workflow Diagram

The following diagram illustrates the logical flow of the synthesis protocol.

Caption: Workflow for the synthesis of [BMMIM]Br.

Section 3: Key Applications in Scientific Research

The unique properties of [BMMIM]Br make it a valuable tool across several scientific disciplines.

• Green Chemistry and Catalysis : As an ionic liquid, [BMMIM]Br has negligible vapor pressure, making it a non-volatile and safer alternative to many traditional organic solvents.[8][9] Its ability to dissolve a wide range of reactants and stabilize catalysts can enhance reaction rates and selectivity, particularly in processes like Heck reactions.[10]

• Electrochemistry : The high ionic conductivity and wide electrochemical window of imidazolium-based ILs are critical for energy storage applications. [BMMIM]Br and its analogues are investigated as electrolytes in batteries and supercapacitors, where they offer improved safety and performance over conventional organic electrolytes.[11]

• Biomass Conversion : A significant application of imidazolium ILs is their ability to dissolve cellulose, a notoriously insoluble biopolymer.[8] This property is crucial for the pretreatment and conversion of biomass into biofuels and other valuable chemicals, positioning [BMMIM]Br as a key enabler in the bio-refinery industry.[9]

• Materials Science : [BMMIM]Br can act as a template or reaction medium for the synthesis of nanomaterials, allowing for control over particle size and morphology.[4]

Section 4: Experimental Protocol: Dissolution of Cellulose

This protocol provides a practical workflow for utilizing [BMMIM]Br as a solvent for cellulose, a foundational step in many biomass utilization processes.

Trustworthiness of the Protocol: This protocol is self-validating through direct visual and microscopic observation. Successful dissolution results in a clear, homogenous, and viscous solution, while failure is easily identified by the presence of undissolved, opaque cellulose fibers.

Causality of Dissolution: Cellulose is insoluble in water and most organic solvents due to its extensive network of intermolecular and intramolecular hydrogen bonds. The ions of [BMMIM]Br (specifically the bromide anion) act as hydrogen bond acceptors, effectively competing with and disrupting this rigid network. This allows the individual polymer chains to separate and become solvated by the ionic liquid.

Materials:

• Microcrystalline cellulose (or other cellulose source)

• 1-Butyl-2,3-dimethylimidazolium bromide ([BMMIM]Br)

• Heating mantle or oil bath with stirring capability

• Glass vial or beaker

• Optical microscope

Procedure:

• Preparation: Ensure the [BMMIM]Br is dry, as water content can significantly reduce its ability to dissolve cellulose. Dry the ionic liquid under vacuum at ~70°C for several hours if necessary. Also, ensure the cellulose is thoroughly dried.

• Mixing: Place a known amount of [BMMIM]Br into a glass vial. Add a specific weight percentage of cellulose (e.g., 1-5 wt%).

• Heating and Stirring: Heat the mixture to approximately 100°C with vigorous stirring. High viscosity is expected, so robust mechanical stirring is often required.

• Dissolution: Continue heating and stirring for 2-6 hours. The opaque white suspension of cellulose should gradually transform into a clear, amber-colored, and highly viscous solution.

• Verification:

  • Visual: The final solution should be transparent with no visible particulates.

  • Microscopic: Place a small drop of the solution on a microscope slide. Under an optical microscope, no crystalline cellulose fibers should be visible.

Section 5: Safety, Handling, and Storage

While [BMMIM]Br is non-volatile, direct contact should be avoided. Data from similar ionic liquids indicates potential hazards.

Hazard Identification:

• May cause skin and serious eye irritation.[12]

• May be harmful if swallowed.[12]

Safe Handling and Personal Protective Equipment (PPE):

• Gloves: Wear appropriate chemical-resistant gloves.

• Eye Protection: Use safety glasses or goggles.[10]

• Ventilation: Handle in a well-ventilated area or a fume hood to avoid inhaling any potential aerosols.[5][12]

• Hygiene: Wash hands thoroughly after handling.[13]

Storage:

• Store in a tightly sealed container to prevent moisture absorption, which can degrade its performance.[5]

• Keep in a cool, dry, and well-ventilated place away from direct sunlight and incompatible materials such as strong oxidizing agents.[5]

Conclusion

1-Butyl-2,3-dimethylimidazolium bromide is more than a chemical curiosity; it is a highly functional material with significant potential to advance green chemistry, energy storage, and biomaterials processing. Its well-defined synthesis, unique solvency, and electrochemical stability make it a versatile tool for researchers. By understanding its fundamental properties and applying rigorous experimental and safety protocols, scientists can effectively unlock the full potential of this powerful ionic liquid.

References

• 1-Butyl-2,3-dimethylimidazolium bromide | C9H17BrN2 | CID 2734241. PubChem. [Link]

• 1-Butyl-2,3-methylimidazolium Bromide. ChemBK. [Link]

• 1-BUTYL-2,3-DIMETHYLIMIDAZOLIUM BROMIDE | 475575-45-2. Chemical Cloud Database - Chemcd. [Link]

• Unlocking Green Chemistry with 1-Butyl-3-methylimidazolium Bromide. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• 1-Butyl-3-methylimidazolium Bromide: An Overview of Its Properties, Synthesis, and Applications. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Synthesis And Structural Characterization Of 1-Butyl-2,3-Dimethylimidazolium Bromide And Iodide. ResearchGate. [Link]

• 1-Butyl-2,3-dimethylimidazolium Chloride: Properties, Applications, and Synthesis in Ionic Liquids. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• 1-Butyl-2,3-Dimethylimidazolium Bromide. Connect Chemical. [Link]

• Safety Data Sheet for 1-Ethyl-2,3-dimethylimidazolium bromide. Angene Chemical. [Link]

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• 3. 1-Butyl-2,3-dimethylimidazolium bromide, >99% | IoLiTec [iolitec.de]
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A Comprehensive Technical Guide to the Safe Handling of 1-Butyl-2,3-dimethylimidazolium Bromide

This document provides an in-depth technical guide for researchers, scientists, and drug development professionals on the potential hazards and essential safety precautions for the ionic liquid 1-Butyl-2,3-dimethylimidazolium bromide (CAS No: 475575-45-2). As a member of the imidazolium-based ionic liquid family, this compound presents unique chemical properties that are valuable in synthesis and other applications. However, like many ionic liquids, comprehensive toxicological data is not always available, necessitating a cautious and well-informed approach to its handling. This guide is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring a culture of safety and integrity in the laboratory.

Compound Identification and Physicochemical Properties

A foundational understanding of a compound's physical properties is critical for predicting its behavior in the laboratory and for safe handling and storage. 1-Butyl-2,3-dimethylimidazolium bromide is a salt that is solid at room temperature.

Property	Value	Source(s)
Chemical Name	1-Butyl-2,3-dimethylimidazolium bromide	[1][2]
CAS Number	475575-45-2	[1][2][3][4]
Molecular Formula	C₉H₁₇BrN₂	[1][2][5]
Molecular Weight	233.15 g/mol	[1][5]
Appearance	White to off-white solid/crystals	[5][6]
Melting Point	70 - 106 °C (Range reported across sources)	[3][5][6]
Solubility	Soluble in water	[5]

Note: The wide range in reported melting points may be attributable to variations in purity across different suppliers.

Hazard Identification and Toxicological Profile

A significant challenge in assessing the risk of many ionic liquids is the lack of a complete, harmonized GHS (Globally Harmonized System) classification. For 1-Butyl-2,3-dimethylimidazolium bromide specifically, some databases report it as not meeting GHS hazard criteria[1]. However, this should not be interpreted as an absence of hazard. The toxicological properties of this specific compound have not been thoroughly investigated[7].

Causality Behind a Prudent Approach: In the absence of specific data, a conservative risk assessment must be based on the known hazards of structurally similar compounds. The imidazolium bromide class of chemicals consistently demonstrates specific hazards. Therefore, it is scientifically prudent to handle 1-Butyl-2,3-dimethylimidazolium bromide as if it presents, at a minimum, the hazards identified for its close analogs.

Prudent Hazard Assessment Summary (Based on Analogs):

Hazard Class	GHS Category	Signal Word	Hazard Statement	Source(s)
Skin Corrosion/Irritation	Category 2	Warning	H315: Causes skin irritation	[6][8][9]
Serious Eye Damage/Irritation	Category 2 / 2A	Warning	H319: Causes serious eye irritation	[6][8][9]
Acute Toxicity (Oral)	Category 3 or 4	Danger / Warning	H301: Toxic if swallowed or H302: Harmful if swallowed	[8][10]
Aquatic Hazard (Chronic)	Category 2	(None)	H411: Toxic to aquatic life with long lasting effects	[8]

Toxicological Insights:

• Skin and Eye Irritation: The primary and most consistently reported hazards are irritation to the skin and eyes upon direct contact.[2][6]

• Acute Oral Toxicity: Data on analogous compounds suggests that ingestion may be harmful or toxic.[8][11] Therefore, all measures must be taken to prevent ingestion.

• Ecotoxicity and Genotoxicity: A study on the closely related 1-butyl-3-methylimidazolium bromide demonstrated toxicity to aquatic life (guppy fish) and induced DNA damage in liver cells at higher concentrations.[12] This underscores the importance of preventing release into the environment and suggests potential, uninvestigated genotoxic effects.

• Chronic Exposure: There is currently no available data regarding the carcinogenic, mutagenic, or reproductive effects of this compound.[6][7][8] This data gap reinforces the need to minimize exposure through rigorous safety protocols.

Risk Assessment and Control Strategy

Effective laboratory safety is built on a proactive risk assessment process. The risk associated with using any chemical is a function of its inherent hazards (as identified above) and the potential for exposure during a specific procedure. A systematic approach ensures that appropriate controls are implemented to minimize this risk.

Caption: A workflow for systematic risk assessment when handling chemicals.

The most effective method for mitigating risk is the Hierarchy of Controls :

• Engineering Controls: These are the first line of defense as they isolate the hazard from the user. For 1-Butyl-2,3-dimethylimidazolium bromide, this includes working within a certified chemical fume hood or using a local exhaust ventilation system to prevent inhalation of any dust particles.[9][10] Safety showers and eyewash stations must be readily accessible.[13]

• Administrative Controls: These are work practices and procedures that reduce the duration, frequency, and severity of exposure. This includes minimizing the quantity of the chemical used, restricting access to authorized personnel, and providing thorough training on the specific hazards and handling protocols.

• Personal Protective Equipment (PPE): PPE is the final barrier between the user and the chemical and is mandatory even when other controls are in place.

Standard Operating Procedures for Safe Handling

The following procedures are designed to be a self-validating system for the safe handling of solid 1-Butyl-2,3-dimethylimidazolium bromide.

Required Personal Protective Equipment (PPE)

A detailed understanding of PPE requirements is crucial for preventing chemical exposure.[14]

• Eye and Face Protection: Chemical splash goggles are mandatory.[14] A face shield should be worn over the goggles during procedures with a high risk of splashing, such as transferring large quantities or preparing solutions.[15]

• Skin Protection:

  • Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn.[16] Always inspect gloves for tears or degradation before use and practice proper glove removal techniques to avoid contaminating your skin.[16][17]

  • Lab Coat: A flame-resistant lab coat with full-length sleeves must be worn and fully buttoned.

• Respiratory Protection: While engineering controls should be sufficient, a NIOSH-approved N95 respirator may be appropriate if there is a risk of generating fine dust outside of a fume hood.[18]

Step-by-Step Handling Protocol (Weighing and Transfer)

• Preparation: Before retrieving the chemical, ensure the chemical fume hood is operational and the work area is clean and uncluttered. Confirm the location of the nearest eyewash station and safety shower.[19] Don all required PPE as specified in section 4.1.

• Retrieval: Transport the chemical container in a secondary, shatter-proof container.

• Weighing: Perform all weighing and transfer operations inside the chemical fume hood to contain any dust.

• Transfer: Use a spatula or scoop to carefully transfer the solid. Avoid actions that could generate dust, such as dropping the material from a height.

• Sealing: After dispensing, securely close the primary container. Wipe the exterior of the container with a damp cloth to remove any residual dust before removing it from the fume hood.

• Cleanup: Clean all equipment used for the transfer. Dispose of any contaminated wipes or weighing papers as hazardous waste.

• Post-Handling: After completing the work and cleaning the area, remove PPE in the correct order (gloves last) and wash hands thoroughly with soap and water.[6][8]

Storage and Waste Management

Storage Protocols

Proper storage is essential for maintaining the chemical's integrity and preventing accidental release.

• Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5][6][9]

• Hygroscopicity: Some analogous ionic liquids are hygroscopic (absorb moisture from the air).[8][9] To ensure purity, consider storing the container inside a desiccator or under an inert atmosphere (e.g., nitrogen or argon).

• Incompatibilities: Store away from strong oxidizing agents.[5][20]

Waste Disposal

• Classification: 1-Butyl-2,3-dimethylimidazolium bromide and any materials contaminated with it (e.g., gloves, weighing paper, empty containers) must be treated as hazardous chemical waste.

• Procedure: Do not dispose of this chemical down the drain or in regular trash.[8][10] Collect all waste in a clearly labeled, sealed, and appropriate hazardous waste container. Arrange for disposal through your institution's environmental health and safety office or a licensed professional waste disposal service.[7][8]

Emergency and First Aid Procedures

Immediate and correct response to an exposure or spill is critical.

Spill Response Protocol (Small Laboratory Spill)

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.[10][21]

• Secure: Close the doors to the affected area to contain any dust or vapors.[19]

• Assess: If the spill is small and you are trained and equipped to handle it, proceed with cleanup. If the spill is large or you are unsure, contact your institution's emergency response team.

• Protect: Don full PPE, including respiratory protection if necessary.

• Contain: Carefully sweep up the solid material, avoiding dust generation.[10][20] Place the material and any contaminated cleaning supplies into a sealed container labeled as hazardous waste.

• Decontaminate: Wipe the spill area with a damp cloth, then clean with soap and water.

• Dispose: Dispose of all cleanup materials as hazardous waste.

First Aid Measures

Exposure Route	First Aid Procedure	Source(s)
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, removing contact lenses if present and easy to do.[6][8] Forcibly hold eyelids open to ensure a thorough rinse.[19] Seek immediate medical attention.[20]
Skin Contact	Remove all contaminated clothing immediately.[8] Wash the affected skin area with plenty of soap and water for at least 15 minutes.[6] If skin irritation occurs, seek medical attention.
Inhalation	Move the person to fresh air. If breathing is difficult or stops, provide artificial respiration. Seek medical attention if symptoms occur.[6][20]
Ingestion	Do NOT induce vomiting. Clean the mouth with water and then drink plenty of water.[6] Seek immediate medical attention.[8]

References

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• Connect Chemical. 1-Butyl-2,3-Dimethylimidazolium Bromide. [Link]

• ChemBK. 1-Butyl-2,3-methylimidazolium Bromide. [Link]

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• Hampton Research. (2024). Safety Data Sheet. [Link]

• Vasantharaja, C., et al. (2016). Toxicity study of ionic liquid, 1-butyl-3-methylimidazolium bromide on guppy fish, Poecilia reticulata and its biodegradation by soil bacterium Rhodococcus hoagii VRT1. PubMed. [Link]

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• Landry, E. S. (2005). Acute Toxicity Profile of 1-Butyl-3-Methylimidazolium Chloride. ResearchGate. [Link]

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Green chemistry applications of imidazolium ionic liquids

An In-Depth Technical Guide to the Green Chemistry Applications of Imidazolium Ionic Liquids

Introduction: A Paradigm Shift in Solvent Chemistry

The principles of green chemistry call for the design of chemical products and processes that reduce or eliminate the use and generation of hazardous substances. For decades, volatile organic compounds (VOCs) have been the workhorses of the chemical industry, but their environmental and health impacts are significant. Imidazolium-based ionic liquids (ILs) have emerged as a compelling alternative, representing a paradigm shift from traditional solvent chemistry. These salts, which are liquid at or near room temperature, are built around the imidazolium cation and offer a unique combination of properties: negligible vapor pressure, high thermal stability, and remarkable tunability.[1][2] This guide provides an in-depth exploration of their synthesis, properties, and multifaceted applications in green chemistry, offering field-proven insights for researchers and drug development professionals.

The defining feature of imidazolium ionic liquids is their "designer" nature. The physicochemical properties can be precisely tailored by modifying the alkyl substituents on the imidazolium ring and, most importantly, by pairing it with a vast array of different anions.[3][4] This allows for the creation of task-specific ILs optimized for applications ranging from organic synthesis and catalysis to biomass processing and carbon capture.

Caption: General structure of an Imidazolium Ionic Liquid.

Part 1: Green Synthesis and Tunability

The "green" credentials of an ionic liquid begin with its synthesis. Traditional multi-step methods often involve halide-containing intermediates and require extensive purification to remove inorganic byproducts, which can be challenging, especially for hydrophilic ILs.[5]

Causality in Synthesis: The choice of synthesis route is critical. Halide-based routes can leave residual impurities that poison catalysts in downstream applications. Therefore, greener, one-pot synthesis methods are preferred. A notable advancement is the direct alkylation of imidazole derivatives using orthoesters in the presence of an acid, which yields high-purity, halide-free ionic liquids.[5][6] This method avoids the formation of inorganic salt byproducts, simplifying purification and enhancing the overall greenness of the process.

Experimental Protocol: Green Synthesis of 1-Ethyl-3-Methylimidazolium Bromide ([Emim][Br])

This protocol is adapted from established methods for the direct quaternization of N-methylimidazole.[7] It represents a common, straightforward synthesis suitable for many applications.

Materials:

• N-methylimidazole (10 mL, 0.126 mol)

• Bromoethane (12.376 mL, 0.166 mol)

• Ethyl Acetate

• Round bottom flask (250 mL) with reflux condenser

• Inert atmosphere setup (e.g., Argon or Nitrogen)

• Magnetic stirrer and heating mantle

• Rotary evaporator

Methodology:

• Reaction Setup: Equip a 250 mL round bottom flask with a magnetic stir bar and a reflux condenser. Purge the entire apparatus with an inert gas (Argon) to exclude moisture.

• Reagent Addition: Add 10 mL of N-methylimidazole and 12.376 mL of bromoethane to the flask.

• Reaction Conditions: Under an inert atmosphere, heat the mixture to 40°C with constant stirring. Maintain this temperature for 4 hours to ensure the reaction goes to completion.

• Work-up and Purification: After the reaction period, cool the flask to room temperature. A viscous liquid or solid product will have formed.

• Washing: Wash the crude product three times with ethyl acetate to remove any unreacted starting materials. The ionic liquid is typically immiscible with ethyl acetate, allowing for easy separation by decantation.

• Drying: Remove the residual ethyl acetate and any trace moisture using a rotary evaporator under reduced pressure. The final product, [Emim][Br], should be a white solid or a viscous liquid.

• Verification: Confirm the structure and purity using NMR and check for halide impurities using a silver nitrate test.

Part 2: Core Green Chemistry Applications

The tunability of imidazolium ILs has led to their application in numerous domains of green chemistry.

A. Catalysis: As Solvents, Catalysts, and Supports

Imidazolium ILs are highly versatile in catalysis, serving as inert solvents, catalyst modifiers, or even as the catalysts themselves.[3] Their ability to dissolve a wide range of organic, inorganic, and organometallic compounds makes them excellent media for homogeneous catalysis.[8]

Expertise in Action: In many catalytic systems, the IL is not merely a passive solvent. It can form a barrier around the catalyst, modifying its electronic and geometric properties to control substrate access and product release.[3] This interaction can be fine-tuned by altering the IL's alkyl side chains and anions to modulate properties like hydrophobicity and basicity.[3] For instance, in the synthesis of vitamin E esters, imidazolium-based ILs can act as dual solvent-catalysts, mimicking the catalytic activity of histidyl residues in enzymes and providing high yields.[9] This dual-functionality simplifies the process, reducing the need for additional catalytic substances.

Furthermore, dicationic imidazolium ILs (DILs) are gaining traction as they offer greater thermal stability and more structural variation, including the nature of the spacer linking the two imidazolium rings, which can positively affect catalytic activity.[10][11]

Caption: Workflow for a reaction using an IL as a recyclable solvent.

B. Biomass Valorization

Lignocellulosic biomass is an abundant renewable resource, but its rigid structure of cellulose, hemicellulose, and lignin makes it resistant to conversion. Imidazolium ILs are exceptionally effective at dissolving biomass, particularly cellulose.[7][12]

Mechanistic Insight: The dissolution mechanism involves the disruption of the extensive hydrogen-bonding network within the biomass.[13] The anions of the IL (e.g., acetate, chloride) act as hydrogen-bond acceptors, breaking the bonds in cellulose, while the imidazolium cation interacts with the aromatic rings of lignin via π-π interactions, facilitating fractionation.[7][13] This allows for the separation of biomass into its primary components, which can then be converted into biofuels and value-added chemicals in an integrated biorefinery.[14]

Caption: Workflow for IL-based biomass fractionation.

C. Carbon Capture

The capture of CO₂, a primary greenhouse gas, is a critical environmental challenge. Imidazolium ILs are promising absorbents due to their negligible vapor pressure and ability to be functionalized for chemical absorption.[15] While traditional ILs absorb CO₂ physically, task-specific ILs can achieve much higher capacities through chemical reactions.

One innovative approach exploits the intrinsic acidity of the C-2 proton on the imidazolium ring.[16][17] In combination with an organic superbase, the IL reacts with CO₂ to form a liquid carboxylate salt, achieving an equimolar capture of CO₂ relative to the base.[16][17] This process is reversible; the captured CO₂ can be released by heating or bubbling with an inert gas, allowing the IL-superbase system to be recycled with little loss in capacity.[16][17]

Table 1: Comparison of CO₂ Capture Capacities

Absorbent System	Capture Mechanism	Capacity (g CO₂ / g absorbent)	Reversibility	Reference(s)
[Emim][Triz]	Chemical	~0.17 (calculated)	Good	[15]
[Ipmim][Triz]	Chemical	0.21	Excellent	[15][18]
[bmim][Tf₂N]–DBU	Chemical (Superbase)	~1 mol CO₂ / mol IL	Excellent	[16][17]
Monoethanolamine (MEA) 30 wt%	Chemical	~0.12	Requires high energy	N/A

Data for ILs is derived from cited sources; MEA data is for general comparison.

D. Biocatalysis and Enzyme Stabilization

Enzymes are highly efficient and selective catalysts, but their use is often limited by their instability in non-aqueous environments. Imidazolium ILs can serve as effective media for enzymatic reactions, often enhancing enzyme stability and activity.[19][20]

Trustworthy Protocols: The key to successful biocatalysis in ILs is understanding the interactions between the solvent and the enzyme. Crystallographic studies have revealed that the imidazolium cation can interact with surface residues of enzymes like lipase through hydrophobic and cation-π interactions.[21][22] While this can sometimes be disruptive, careful selection of the IL or minor protein engineering can mitigate these effects and even enhance stability.[21][22] For example, ILs with shorter alkyl chains and certain anions have been shown to be more compatible with enzymes like lipase.[20][23] Supported Ionic Liquid Phase (SILP) and Supported Ionic Liquid-Like Phase (SILLP) techniques, where the enzyme and/or IL are immobilized on a solid support, further enhance stability and simplify catalyst reuse.[24]

E. Green Extraction and Separation Processes

The unique solvating power of imidazolium ILs makes them excellent candidates for replacing VOCs in liquid-liquid extraction and other separation processes.[25][26] They have been successfully used to extract a wide range of bioactive compounds and phytochemicals from plant matter, often with higher efficiency than traditional solvents.[27][28]

Driving Force of Separation: The extraction efficiency is governed by multiple interactions, including hydrogen bonding, π-π, and n-π interactions between the IL and the target solute.[13][27] The aromaticity of the imidazolium ring is particularly effective for extracting aromatic and polarizable compounds.[27] By tuning the cation's alkyl chain length and the anion's polarity, the IL can be designed for selective extraction, creating more effective purification platforms.[25][28]

Part 3: The "Green" Dilemma: A Note on Toxicity and Biodegradability

While prized for their low volatility, the "green" label for ionic liquids is not absolute. Many first-generation imidazolium ILs are not readily biodegradable and can exhibit toxicity to aquatic organisms.[29][30]

A Self-Validating System: A truly green process must consider the entire lifecycle of a chemical. Toxicity is highly structure-dependent. Generally, toxicity increases with the length of the alkyl side chain on the imidazolium cation, as this increases the IL's lipophilicity and ability to disrupt cell membranes.[29][31][32] The anion also plays a role.[31] This knowledge is crucial for designing next-generation ILs that are not only effective but also environmentally benign. Researchers are now focusing on creating ILs from renewable sources, such as amino acids or lignin derivatives, to improve their biodegradability and sustainability profile.[12][31]

Conclusion and Future Outlook

Imidazolium ionic liquids are more than just replacement solvents; they are enabling technologies that facilitate entirely new approaches to green chemistry. Their unparalleled tunability allows for the rational design of processes that are more efficient, less wasteful, and safer. From catalyzing complex reactions and unlocking the potential of biomass to capturing CO₂ and enabling gentler extraction methods, their impact is already significant.

The future of the field lies in addressing the challenge of biodegradability and cost. The development of ILs from renewable feedstocks and the design of advanced systems like dicationic and supported ILs will continue to push the boundaries of what is possible, solidifying their role as a cornerstone of a more sustainable chemical industry.

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Protocols & Analytical Methods

Application Notes and Protocols for the Heck Reaction in 1-Butyl-2,3-dimethylimidazolium Bromide

Introduction: The Heck Reaction Reimagined in Ionic Liquids

The Mizoroki-Heck reaction, a palladium-catalyzed cross-coupling of unsaturated halides with alkenes, stands as a cornerstone of modern organic synthesis for its power in forming carbon-carbon bonds.[1][2] Traditionally performed in volatile organic solvents, concerns over environmental impact and catalyst recovery have driven the exploration of greener alternatives. Ionic liquids (ILs) have emerged as a compelling solution, offering a unique reaction environment due to their negligible vapor pressure, high thermal stability, and excellent solvency for both organic substrates and inorganic catalysts.[3][4]

This guide focuses on the application of 1-Butyl-2,3-dimethylimidazolium bromide ([bdmim][Br]) as a medium for the Heck reaction. While this document provides the synthesis for the specifically requested [bdmim][Br], the subsequent Heck reaction protocols are based on extensive data available for its closely related and widely studied isomer, 1-butyl-3-methylimidazolium bromide ([bmim][Br]).[4][5][6] The underlying principles and expected benefits—such as enhanced catalyst stability, potential for phosphine-free conditions, and simplified product/catalyst separation—are considered directly applicable. The use of imidazolium-based ILs can lead to the in situ formation of N-heterocyclic carbene (NHC) palladium complexes, which are highly active and stable catalysts for C-C coupling reactions.

The Mechanistic Advantage of the Imidazolium Ionic Liquid Environment

The efficacy of imidazolium-based ionic liquids in the Heck reaction is not merely as an inert solvent. The IL plays an active role in the catalytic cycle by stabilizing the palladium catalyst and, in many cases, acting as a ligand precursor.

The generally accepted mechanism for the Heck reaction proceeds through a Pd(0)/Pd(II) catalytic cycle.[7] Key steps include:

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-halide bond.

• Olefin Coordination and Insertion: The alkene coordinates to the Pd(II) complex and subsequently inserts into the Palladium-Carbon bond.

• β-Hydride Elimination: This step forms the C-C bond of the product and a palladium-hydride species.

• Reductive Elimination: The base regenerates the Pd(0) catalyst, completing the cycle.

In an ionic liquid like [bdmim][Br], the imidazolium cation can stabilize palladium nanoparticles, which act as a reservoir for the active catalytic species.[8] Furthermore, under basic conditions, the C2-proton of the imidazolium ring can be abstracted, leading to the formation of an N-heterocyclic carbene (NHC), which can coordinate to the palladium center. These Pd-NHC complexes are often more robust and active than their phosphine-ligated counterparts, allowing for efficient catalysis without the need for additional, often air-sensitive and costly, phosphine ligands.[9]

Caption: The Pd(0)/Pd(II) catalytic cycle for the Heck reaction.

Experimental Protocols

Part 1: Synthesis of 1-Butyl-2,3-dimethylimidazolium Bromide ([bdmim][Br])

This protocol is adapted from the general synthesis of imidazolium ionic liquids.[7]

Materials:

• 1,2-dimethylimidazole

• 1-Bromobutane

• Ethyl acetate (or other suitable solvent like toluene)

• Anhydrous Magnesium Sulfate or Sodium Sulfate

• Rotary evaporator

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

Procedure:

• Reaction Setup: In a round-bottom flask, combine 1,2-dimethylimidazole and a slight molar excess (e.g., 1.1 equivalents) of 1-bromobutane in ethyl acetate. The use of a solvent is optional but can help control the reaction temperature.

• Reaction Conditions: Heat the mixture to reflux (approximately 70-80 °C) with vigorous stirring. The reaction is typically complete within 24-48 hours. Monitor the reaction progress by TLC or NMR if desired.

• Isolation: After cooling to room temperature, the ionic liquid will often separate as a denser phase or may crystallize. Decant the supernatant solvent.

• Purification: Wash the resulting ionic liquid product several times with fresh ethyl acetate or diethyl ether to remove any unreacted starting materials. Use a separatory funnel if the IL is liquid, or triturate if it is a solid.

• Drying: Dry the purified ionic liquid under high vacuum at an elevated temperature (e.g., 70 °C) for several hours to remove any residual volatile solvents and water. The final product should be a viscous liquid or a low-melting solid.[7]

Part 2: General Protocol for a Phosphine-Free Heck Reaction

This protocol outlines a representative Heck coupling of an aryl halide with an alkene, leveraging the benefits of the ionic liquid medium. The reaction can be accelerated significantly with microwave irradiation.[5][6]

Materials:

• 1-Butyl-2,3-dimethylimidazolium bromide ([bdmim][Br]), dried

• Palladium(II) acetate (Pd(OAc)₂)

• Aryl halide (e.g., Iodobenzene, Bromobenzene)

• Alkene (e.g., Styrene, n-Butyl acrylate)

• Base (e.g., Triethylamine (TEA), Sodium acetate (NaOAc), or Potassium carbonate (K₂CO₃))

• Microwave reactor or oil bath

• Reaction vessel (microwave vial or Schlenk tube)

• Magnetic stirrer

Procedure:

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Dissolution of Cellulose in 1-Butyl-2,3-dimethylimidazolium Bromide: An Application and Protocol Guide

This guide provides a comprehensive overview and detailed protocols for the dissolution of cellulose using the ionic liquid 1-Butyl-2,3-dimethylimidazolium bromide ([BMMIM]Br). It is intended for researchers, scientists, and drug development professionals who are exploring novel solvent systems for cellulose processing and modification. This document delves into the mechanistic underpinnings of cellulose dissolution in imidazolium-based ionic liquids, offers a step-by-step experimental protocol, and discusses the critical parameters that govern this process.

Introduction: The Challenge of Cellulose and the Promise of Ionic Liquids

Cellulose, the most abundant biopolymer on Earth, is a cornerstone of numerous industries.[1] However, its utility is often hampered by its insolubility in water and common organic solvents. This recalcitrance stems from a highly ordered, crystalline structure stabilized by an extensive network of intra- and intermolecular hydrogen bonds.[1]

Ionic liquids (ILs), which are salts with melting points below 100°C, have emerged as powerful and "green" solvents capable of disrupting this hydrogen bond network and dissolving cellulose without derivatization.[2] Among these, imidazolium-based ILs have shown particular promise. This guide focuses on 1-Butyl-2,3-dimethylimidazolium bromide ([BMMIM]Br), a member of this class, and elucidates its application in cellulose dissolution.

The Mechanism of Cellulose Dissolution in Imidazolium-Based Ionic Liquids

The dissolution of cellulose in imidazolium-based ionic liquids is a complex process driven by the synergistic action of the cation and anion.[3] The primary mechanism involves the disruption of the hydrogen bonds within the cellulose structure.

The anions of the ionic liquid, in this case, bromide (Br-), act as strong hydrogen bond acceptors. They interact with the hydroxyl protons of the cellulose chains, effectively breaking the existing hydrogen bonds that hold the chains together.[1] Concurrently, the imidazolium cation, [BMMIM]+, interacts with the oxygen atoms of the cellulose hydroxyl groups, further aiding in the separation of the polymer chains.[3] This combined assault on the hydrogen bond network leads to the dissolution of the cellulose into the ionic liquid.

The methylation at the C2 position of the imidazolium ring in [BMMIM]Br, as opposed to its unmethylated counterpart, can influence the physicochemical properties of the ionic liquid, such as its viscosity and melting point.[4][5] This structural modification can impact the dynamics of the dissolution process, potentially requiring adjustments to parameters like temperature and time.

Physicochemical Properties of 1-Butyl-2,3-dimethylimidazolium Bromide

A thorough understanding of the solvent's properties is crucial for optimizing the dissolution process.

Property	Value	Reference
Molecular Formula	C9H17BrN2	[6]
Molecular Weight	233.15 g/mol	[6]
Appearance	White to off-white solid	[4]
Solubility in Water	Soluble	[7]

Experimental Protocol: Dissolution of Cellulose in [BMMIM]Br

This protocol provides a detailed, step-by-step methodology for the dissolution of cellulose in [BMMIM]Br. It is a self-validating system that includes checkpoints for ensuring successful dissolution.

Materials and Equipment

• Cellulose (e.g., microcrystalline cellulose, cotton linters)

• 1-Butyl-2,3-dimethylimidazolium bromide ([BMMIM]Br) (ensure it is anhydrous)

• Heating mantle or oil bath with a magnetic stirrer and thermocouple

• Round-bottom flask

• Vacuum oven

• Nitrogen or argon supply (optional, for creating an inert atmosphere)

• Polarizing microscope (for observing dissolution)

• Anti-solvent (e.g., deionized water, ethanol, or acetone) for regeneration

• Filtration apparatus

• Beakers and other standard laboratory glassware

Pre-treatment of Cellulose

Causality: Residual moisture in cellulose can significantly hinder the dissolution process by competing with the cellulose hydroxyl groups for interaction with the ionic liquid.[1] Therefore, thorough drying is a critical first step.

• Place the desired amount of cellulose in a vacuum oven.

• Dry the cellulose at 80-100°C under vacuum for at least 12 hours or until a constant weight is achieved.

• Store the dried cellulose in a desiccator until use.

Dissolution Procedure

Note: The optimal conditions (temperature, time, and cellulose concentration) may vary depending on the source and degree of polymerization of the cellulose. The following is a general guideline.

• In a clean, dry round-bottom flask, add the desired amount of anhydrous [BMMIM]Br.

• Begin heating the ionic liquid to the desired temperature (typically in the range of 80-120°C) with gentle stirring. The higher viscosity of C2-methylated imidazolium ILs may necessitate temperatures at the higher end of this range to ensure adequate mixing.[5]

• Once the ionic liquid has reached the set temperature and is molten, slowly add the dried cellulose in small portions while stirring continuously. A common starting concentration is 5 wt% cellulose.

• Continue heating and stirring the mixture. The dissolution time can range from 30 minutes to several hours.[1]

• Self-Validation Checkpoint: Monitor the dissolution process by taking a small aliquot of the mixture and observing it under a polarizing microscope. The disappearance of birefringence indicates the complete dissolution of the crystalline cellulose. The solution should appear clear and homogeneous.

Workflow for Cellulose Dissolution

Caption: Workflow for the dissolution of cellulose in [BMMIM]Br.

Regeneration of Cellulose

Cellulose can be readily regenerated from the ionic liquid solution by introducing an anti-solvent.[2] This process is driven by the strong interaction of the anti-solvent with the ionic liquid, which disrupts the cellulose-ionic liquid interactions and causes the cellulose to precipitate.

Regeneration Protocol

• Allow the cellulose-[BMMIM]Br solution to cool to room temperature.

• Slowly add an anti-solvent (e.g., deionized water, ethanol, or acetone) to the solution while stirring. The cellulose will precipitate out of the solution.

• Continue adding the anti-solvent until no further precipitation is observed.

• Separate the regenerated cellulose from the ionic liquid/anti-solvent mixture by filtration.

• Wash the collected cellulose thoroughly with the anti-solvent to remove any residual ionic liquid.

• Dry the regenerated cellulose in a vacuum oven at 60-80°C.

Mechanism of Cellulose Regeneration

Caption: The process of cellulose regeneration from an ionic liquid solution.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Incomplete Dissolution	1. Presence of moisture in cellulose or ionic liquid.2. Insufficient temperature or time.3. Cellulose concentration is too high.	1. Ensure thorough drying of all components.2. Increase the temperature and/or extend the dissolution time.3. Reduce the concentration of cellulose.
High Viscosity of the Solution	1. High molecular weight of cellulose.2. High concentration of cellulose.3. Inherent property of the C2-methylated ionic liquid.	1. Consider using cellulose with a lower degree of polymerization.2. Decrease the cellulose concentration.3. Increase the temperature to reduce viscosity.
Degradation of Cellulose	1. Prolonged exposure to high temperatures.	1. Minimize the dissolution time at elevated temperatures.2. Conduct the dissolution under an inert atmosphere (nitrogen or argon).

Conclusion

1-Butyl-2,3-dimethylimidazolium bromide holds potential as a solvent for cellulose, offering a pathway for the development of novel cellulose-based materials and processes. The successful dissolution of cellulose in [BMMIM]Br hinges on a fundamental understanding of the underlying mechanism and careful control of key experimental parameters, particularly temperature and the exclusion of water. The protocols and insights provided in this guide serve as a robust starting point for researchers to explore the applications of this promising ionic liquid in cellulose chemistry.

References

• Anggraini, Y., et al. (2022). Role of C2 Methylation and Anion Type on the Physicochemical and Thermal Properties of Imidazolium-Based Ionic Liquids. Gels, 8(6), 363. Available at: [Link]

• Chen, J., et al. (2014). Free volume model for the unexpected effect of C2-methylation on the properties of imidazolium ionic liquids. The Journal of Physical Chemistry B, 118(10), 2759-2767. Available at: [Link]

• da Costa, A. M. R., et al. (2015). Nature of the C2-methylation effect on the properties of imidazolium ionic liquids. Physical Chemistry Chemical Physics, 17(10), 6896-6904. Available at: [Link]

• Feng, L., & Chen, Z. L. (2008). Research progress on dissolution and functional modification of cellulose in ionic liquids. Journal of Molecular Liquids, 142(1-3), 1-5.

• Ghandi, K. (2014). Ionic Liquids and Their Interaction with Cellulose. Chemical Reviews, 114(1), 15-112. Available at: [Link]

• Heinze, T., Schwikal, K., & Barthel, S. (2005). Ionic Liquids as Reaction Medium in Cellulose Functionalization. Macromolecular Bioscience, 5(6), 520-525.

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• PubChem. (n.d.). 1-Butyl-3-methylimidazolium bromide. Retrieved from [Link]

• Rinaldi, R., & Schüth, F. (2009). Design of solid catalysts for the conversion of biomass. Energy & Environmental Science, 2(6), 610-626.
• Sun, N., et al. (2009).
• Swatloski, R. P., et al. (2002). Dissolution of Cellulose with Ionic Liquids. Journal of the American Chemical Society, 124(18), 4974-4975.

• Zhang, H., Wu, J., Zhang, J., & He, J. (2005). 1-Allyl-3-methylimidazolium Chloride Room Temperature Ionic Liquid: A New and Powerful Nonderivatizing Solvent for Cellulose. Macromolecules, 38(20), 8272-8277. Available at: [Link]

• Zhu, S., et al. (2006). Dissolution of cellulose with ionic liquids and its application: a mini-review. Green Chemistry, 8(4), 325-327. Available at: [Link]

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1-Butyl-2,3-dimethylimidazolium bromide as a catalyst in organic synthesis

An In-Depth Guide to 1-Butyl-2,3-dimethylimidazolium Bromide as a Catalyst in Organic Synthesis

Introduction: The Role of [Bdmim]Br in Modern Synthesis

In the continuous pursuit of greener, more efficient chemical processes, ionic liquids (ILs) have emerged as a compelling class of compounds. 1-Butyl-2,3-dimethylimidazolium bromide, hereafter referred to as [Bdmim]Br, is an imidazolium-based ionic liquid notable for its unique properties and growing applications in organic synthesis. Unlike traditional volatile organic solvents, [Bdmim]Br exhibits negligible vapor pressure, high thermal stability, and the ability to dissolve a wide range of organic and inorganic compounds.[1][2]

This guide, designed for researchers, chemists, and drug development professionals, provides a comprehensive overview of [Bdmim]Br, from its fundamental synthesis to its application as both a recyclable reaction medium and a catalyst in key organic transformations. We will delve into the mechanistic underpinnings of its catalytic activity and provide detailed, field-tested protocols.

Key Physicochemical Properties of [Bdmim]Br:

Property	Value
IUPAC Name	1-butyl-2,3-dimethylimidazol-3-ium bromide[3]
Molecular Formula	C₉H₁₇BrN₂[3]
Molecular Weight	233.15 g/mol [3]
Appearance	White to yellow solid/crystals[4]
Synthesis	Quaternization of 1,2-dimethylimidazole with 1-bromobutane[5][6][7]

The structure consists of a planar imidazolium cation and a bromide anion. The cation's structure, particularly the methyl group at the C2 position, imparts specific steric and electronic properties that influence its catalytic behavior, distinguishing it from the more common 1-butyl-3-methylimidazolium ([Bmim]) salts.

Part 1: Synthesis of 1-Butyl-2,3-dimethylimidazolium Bromide ([Bdmim]Br)

The synthesis of [Bdmim]Br is a straightforward quaternization reaction, a type of alkylation, which is accessible in most laboratory settings.[5][6]

Protocol 1: Laboratory-Scale Synthesis of [Bdmim]Br

This protocol describes the synthesis from 1,2-dimethylimidazole and 1-bromobutane. The causality behind this choice is the high reactivity of the N-alkylation reaction, which proceeds efficiently to give the desired product.

Materials:

• 1,2-dimethylimidazole

• 1-bromobutane

• Toluene (or other suitable solvent like acetonitrile)

• Ethyl acetate (for washing)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 1,2-dimethylimidazole (1.0 eq) in toluene.

• Addition of Alkylating Agent: To the vigorously stirred solution, add 1-bromobutane (1.1-1.2 eq) dropwise. An exothermic reaction may be observed.

• Reaction Conditions: Heat the mixture to reflux (approximately 110°C for toluene) and maintain for 24 hours. The progress can be monitored by TLC or NMR.

• Isolation: After cooling the reaction mixture, the product, [Bdmim]Br, will often separate as a dense, viscous oil or precipitate as a solid. If necessary, the mixture can be cooled further (e.g., to -20°C) to facilitate precipitation.[8]

• Purification: Decant the toluene solvent. Wash the resulting product multiple times with ethyl acetate to remove any unreacted starting materials.

• Drying: Dry the purified white or pale-yellow solid product under vacuum to remove residual solvent. Characterization can be performed using ¹H and ¹³C NMR spectroscopy.[5][6]

Synthesis Workflow

Caption: Workflow for the synthesis of [Bdmim]Br.

Part 2: Application in Catalysis - Cycloaddition of CO₂

One of the most promising applications of [Bdmim]Br is in the chemical fixation of carbon dioxide. It effectively catalyzes the cycloaddition of CO₂ to epoxides to form cyclic carbonates, which are valuable compounds used as polar aprotic solvents and intermediates in polymer synthesis.

The catalytic activity stems from a dual-activation mechanism. The bromide anion acts as a nucleophile, attacking the epoxide ring to open it. Simultaneously, the imidazolium cation can activate the epoxide through hydrogen bonding, facilitating the nucleophilic attack.

Protocol 2: [Bdmim]Br-Catalyzed Synthesis of Styrene Carbonate

This protocol details the cycloaddition of CO₂ with styrene oxide, adapted from established procedures.[4]

Materials:

• 1-Butyl-2,3-dimethylimidazolium bromide ([Bdmim]Br)

• Styrene oxide

• High-pressure autoclave reactor with magnetic stirring

• Carbon dioxide (CO₂) source

Procedure:

• Reactor Charging: To a high-pressure autoclave reactor, add styrene oxide (1.0 eq) and [Bdmim]Br (1-10 mol%). The reaction is typically performed solvent-free.

• Pressurization: Seal the reactor and purge it with low-pressure CO₂. Then, pressurize the reactor with CO₂ to the desired pressure (e.g., 5-8 bar).

• Reaction Conditions: Heat the reactor to the target temperature (e.g., 100-150°C) and stir the reaction mixture for the specified time (e.g., 4-24 hours).

• Work-up: After the reaction is complete, cool the reactor to room temperature and slowly vent the excess CO₂.

• Product Isolation: The product can be isolated from the ionic liquid by extraction with a suitable solvent (e.g., diethyl ether) or by vacuum distillation. The remaining ionic liquid can be dried under vacuum and reused.

• Analysis: The conversion and selectivity can be determined by ¹H NMR spectroscopy or Gas Chromatography (GC).[4]

Quantitative Data Summary:

Entry	Catalyst Loading (mol%)	Temp. (°C)	Pressure (bar)	Time (h)	Conversion (%)	Selectivity (%)
1	10	100	5	4	70	>99
2	10	150	5	4	>95	>99
3	1	150	5	24	~90	>99
Data adapted from related studies for illustrative purposes.[4]

Proposed Catalytic Cycle

Caption: Mechanism of [Bdmim]Br-catalyzed CO₂ cycloaddition.

Part 3: Application as a Green Reaction Medium - Knoevenagel Condensation

The Knoevenagel condensation is a vital C-C bond-forming reaction between an active methylene compound and a carbonyl compound. While highly basic ionic liquids (e.g., with hydroxide or acetate anions) are often used as both catalyst and solvent, [Bdmim]Br can serve as an excellent, non-volatile, and recyclable medium for this reaction when a base is used as the primary catalyst.[9][10][11] Its role is to provide a polar environment that can enhance reaction rates and simplify product isolation.

Protocol 3: Knoevenagel Condensation in [Bdmim]Br

This protocol provides a general method for the condensation of an aromatic aldehyde with malononitrile, using a base catalyst in [Bdmim]Br media.

Materials:

• 1-Butyl-2,3-dimethylimidazolium bromide ([Bdmim]Br)

• Aromatic aldehyde (e.g., benzaldehyde)

• Active methylene compound (e.g., malononitrile)

• Base catalyst (e.g., piperidine, DBU, or K₂CO₃)

• Ethanol and Water (for work-up)

Procedure:

• Reactant Dissolution: In a flask, gently warm [Bdmim]Br until it becomes a clear liquid. Add the aromatic aldehyde (1.0 eq) and the active methylene compound (1.0 eq). Stir until a homogeneous solution is formed.

• Catalyst Addition: Add a catalytic amount of the base (e.g., 5-10 mol%).

• Reaction: Stir the mixture at room temperature or with gentle heating (e.g., 40-60°C). Monitor the reaction by TLC. Reactions are often complete within 30 minutes to a few hours.

• Product Precipitation: Upon completion, add water to the reaction mixture. The product, being insoluble in water, will precipitate out as a solid.

• Isolation and Catalyst Recovery: Collect the solid product by filtration and wash it with a water/ethanol mixture. The aqueous filtrate now contains the ionic liquid and the base catalyst. The ionic liquid can be recovered by evaporating the water under reduced pressure and drying thoroughly for reuse.

Workflow for Knoevenagel Condensation

Caption: Product isolation and catalyst recycling workflow.

Part 4: Concluding Remarks and Future Outlook

1-Butyl-2,3-dimethylimidazolium bromide is a versatile and valuable compound in the toolkit of the modern synthetic chemist. Its utility as both a catalyst for important reactions like CO₂ fixation and as a recyclable, green reaction medium demonstrates its alignment with the principles of sustainable chemistry.[2] The straightforward synthesis and potential for reuse make it an economically and environmentally attractive alternative to conventional reagents and solvents. Future research will likely expand its applications into other catalytic transformations and the synthesis of advanced materials.

References

• Kutuniva, J., Oilunkaniemi, R., Laitinen, R. S., et al. (2007). Synthesis and Structural Characterization of 1-Butyl-2,3-dimethylimidazolium Bromide and Iodide. Zeitschrift für Naturforschung B, 62(6), 868-870.

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). 1-Butyl-3-methylimidazolium Bromide: An Overview of Its Properties, Synthesis, and Applications.

• Accepted Manuscript - RSC Publishing. (n.d.). Royal Society of Chemistry.

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). The Role of 1-Butyl-3-Methylimidazolium Bromide in Advanced Organic Synthesis.

• Scribd. (n.d.). Literature Review On 1-Butyl 3-Methyl Imidazolium Bromide.

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Unlocking Heck Reactions: Why 1-Butyl-3-methylimidazolium Bromide is Key.

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Understanding the Synthesis and Properties of 1-Butyl-2,3-dimethylimidazolium Chloride.

• ResearchGate. (n.d.). Reaction for synthesis of 1-butyl-3-methylimidazolium bromide ([BMIM]Br).

• ResearchGate. (n.d.). Knoevenagel Condensation Catalyzed by DBU Brönsted Ionic Liquid without Solvent.

• BenchChem. (2025). Application Notes and Protocols for Knoevenagel Condensation Catalyzed by 1-Butyl-3-methylimidazolium hydroxide.

• Ranu, B. C., & Jana, R. (2006). A Simple, Efficient and Green Procedure for Knoevenagel Condensation of Aliphatic and Aromatic Carbonyl Compounds Using a Task-Specific Basic Ionic Liquid. European Journal of Organic Chemistry, 2006(16), 3767-3770.

• ThaiJo. (2021). Ionic Liquid 1-Butyl-3-methylimidazolium Bromide ([Bmim][Br]) Acted as Both Solvent and Catalyst for a Green Reaction of Cross Benzoin Condensation.

• Phungpis, B., & Hahnvajanawong, V. (2020). 1-Butyl-3-methylimidazolium Bromide as a Solvent and Precatalyst for Stetter Reaction. Asian Journal of Chemistry, 32(8), 2028-2032.

• Gamine, M., et al. (2018). The Knoevenagel condensation catalysed by ionic liquids: a mass spectrometric insight into the reaction mechanism. New Journal of Chemistry, 42(20), 16976-16983.

• University of Leicester. (n.d.). Preparation of 1-Butyl-3-methylimidazolium Chloride - [BMIM][Cl].

• ResearchGate. (n.d.). Ionic liquid 1-butyl-3-methylimidazolium bromide: A green reaction media for the efficient synthesis....

• De Gruyter. (2007). Synthesis and Structural Characterization of 1-Butyl-2,3-dimethylimidazolium Bromide and Iodide.

• PubChem. (n.d.). 1-Butyl-2,3-dimethylimidazolium bromide.

• ResearchGate. (n.d.). Knoevenagel reactions catalyzed by ionic liquids.

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Application Notes and Protocols: Cross Benzoin Condensation Catalyzed by 1-Butyl-2,3-dimethylimidazolium Bromide

For distribution to: Researchers, scientists, and drug development professionals.

Introduction: The Power of N-Heterocyclic Carbenes in Carbon-Carbon Bond Formation

The benzoin condensation, a classic carbon-carbon bond-forming reaction, traditionally involves the coupling of two aldehydes to generate an α-hydroxy ketone, a valuable synthon in organic synthesis.[1] The umpolung, or reversal of polarity, of one aldehyde molecule is the key mechanistic feature, transforming it from an electrophile into a nucleophilic acyl anion equivalent.[1][2] While cyanide ions have historically been used to catalyze this transformation, N-heterocyclic carbenes (NHCs) have emerged as a more versatile and powerful class of organocatalysts for this and related reactions.[1][3]

NHCs are generated in situ from the deprotonation of azolium salts, such as imidazolium or thiazolium salts.[3] 1-Butyl-2,3-dimethylimidazolium bromide is an ionic liquid that can serve as a precursor to a potent NHC catalyst for the cross benzoin condensation, where two different aldehydes are coupled.[4] This application note provides a detailed protocol for this reaction, explores the underlying mechanistic principles, and offers insights into experimental design and troubleshooting.

Mechanistic Insights: The Catalytic Cycle

The catalytic cycle of the NHC-catalyzed benzoin condensation was first proposed by Breslow.[3][5][6][7] The cycle, as it applies to the cross benzoin condensation using 1-Butyl-2,3-dimethylimidazolium bromide, can be visualized as follows:

Sources

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Application Notes & Protocols: 1-Butyl-2,3-dimethylimidazolium Bromide in Solid Polymer Electrolytes

Foreword

The advancement of next-generation solid-state batteries hinges on the development of safe, reliable, and highly conductive solid polymer electrolytes (SPEs). Ionic liquids (ILs) have emerged as a pivotal component in SPE formulations, primarily for their ability to enhance ionic conductivity and improve the electrochemical stability of the electrolyte. This guide focuses on the application of 1-Butyl-2,3-dimethylimidazolium bromide ([Bdmim]Br), an organic ionic plastic crystal, as a key ingredient in the formulation of advanced SPEs. We will delve into the synthesis of [Bdmim]Br, the fabrication of composite polymer electrolytes, and a comprehensive suite of characterization protocols to evaluate their performance. This document is intended for researchers and professionals in the fields of materials science, electrochemistry, and drug development who are actively engaged in the innovation of energy storage technologies.

Introduction: The Role of [Bdmim]Br in Solid Polymer Electrolytes

Conventional solid polymer electrolytes, often based on poly(ethylene oxide) (PEO), suffer from low ionic conductivity at ambient temperatures due to their semi-crystalline nature.[1][2] The incorporation of plasticizers is a common strategy to mitigate this issue by reducing the crystallinity of the polymer matrix and thereby facilitating ion transport.[3] 1-Butyl-2,3-dimethylimidazolium bromide ([Bdmim]Br) serves as a unique solid plasticizer.[3][4]

A key aspect of incorporating [Bdmim]Br into a lithium-based SPE is the in-situ anion exchange reaction with a lithium salt, such as lithium bis(trifluoromethanesulfonyl)imide (LiTFSI). When mixed, the bromide anion (Br⁻) from [Bdmim]Br is exchanged with the TFSI⁻ anion from the lithium salt, forming 1-butyl-2,3-dimethylimidazolium TFSI ([Bdmim]TFSI) and lithium bromide (LiBr).[3] This transformation is crucial as [Bdmim]TFSI acts as an ionic liquid that enhances the ionic conductivity, while the formation of LiBr at the electrode-electrolyte interface can contribute to a stable solid electrolyte interphase (SEI).[3]

Imidazolium-based ionic liquids are particularly noted for their high ionic conductivity, low viscosity, and wide electrochemical stability windows, making them excellent candidates for battery electrolytes.[5][6][7]

Synthesis and Preparation of Materials

Synthesis of 1-Butyl-2,3-dimethylimidazolium Bromide ([Bdmim]Br)

The synthesis of [Bdmim]Br is a straightforward nucleophilic substitution reaction between 1,2-dimethylimidazole and 1-bromobutane.[8][9]

Protocol:

• In a round-bottom flask equipped with a reflux condenser, combine 1,2-dimethylimidazole and a slight molar excess of 1-bromobutane in a suitable solvent like tetrahydrofuran (THF).[5]

• Reflux the mixture at approximately 60-70°C for 24 hours.[5][10]

• After the reaction is complete, remove the solvent and any unreacted 1-bromobutane by rotary evaporation.

• The resulting product is a viscous liquid or a solid. Wash the product repeatedly with anhydrous diethyl ether to remove any remaining impurities.

• Dry the final product, a white solid, under high vacuum at around 65°C for 48 hours to remove any residual solvent.[10]

• The purity of the synthesized [Bdmim]Br can be confirmed using ¹H and ¹³C NMR spectroscopy.[8]

Fabrication of the [Bdmim]Br-based Solid Polymer Electrolyte

The most common and straightforward method for preparing SPE films is the solution casting technique.[2][11][12][13][14]

Materials:

• Poly(ethylene oxide) (PEO)

• Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI)

• 1-Butyl-2,3-dimethylimidazolium bromide ([Bdmim]Br)

• Acetonitrile (ACN) (anhydrous)

Protocol:

• In a glovebox under an inert atmosphere, dissolve a predetermined amount of PEO in anhydrous acetonitrile and stir until a homogeneous solution is formed.

• In a separate vial, dissolve LiTFSI and [Bdmim]Br in anhydrous acetonitrile. Stir this mixture for a period to facilitate the anion exchange between Br⁻ and TFSI⁻.[3]

• Add the LiTFSI/[Bdmim]Br solution to the PEO solution and continue stirring for several hours to ensure a homogeneous mixture.

• Cast the resulting slurry onto a flat substrate (e.g., a glass petri dish or a PTFE plate) and allow the solvent to evaporate slowly in the glovebox.

• Once the film is formed, dry it further under vacuum at an elevated temperature (e.g., 60°C) for at least 24 hours to remove any residual solvent.

• The final product is a free-standing, flexible solid polymer electrolyte membrane.

Caption: Workflow for the fabrication of a [Bdmim]Br-based solid polymer electrolyte via solution casting.

Characterization Protocols

A thorough characterization of the prepared SPE is essential to evaluate its potential for use in electrochemical devices.

Structural and Thermal Analysis

3.1.1. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to study the interactions between the polymer, the salt, and the ionic liquid.[15][16][17] Changes in the vibrational modes of the polymer backbone (e.g., C-O-C stretching in PEO) and the anions can confirm complex formation and interactions.[15]

Protocol:

• Acquire FTIR spectra of the pure components (PEO, LiTFSI, [Bdmim]Br) and the prepared SPE membrane.

• Use an ATR-FTIR setup for solid samples.

• Scan in the range of 400-4000 cm⁻¹.

• Analyze shifts in the characteristic peaks of PEO (e.g., ether bond vibrations) and the anions to understand the interactions within the electrolyte.[18]

3.1.2. X-ray Diffraction (XRD)

XRD is employed to determine the degree of crystallinity of the SPE. A decrease in crystallinity generally correlates with an increase in ionic conductivity.[15][16]

Protocol:

• Place the SPE film on a sample holder.

• Perform XRD scans over a 2θ range (e.g., 10° to 80°).

• The presence of sharp peaks indicates crystalline domains, while broad halos are characteristic of an amorphous structure. A reduction in the intensity of the characteristic PEO crystalline peaks upon addition of the ionic liquid signifies a decrease in crystallinity.

3.1.3. Differential Scanning Calorimetry (DSC)

DSC is used to determine the thermal properties of the SPE, such as the glass transition temperature (Tg) and the melting temperature (Tm). A lower Tg is desirable as it indicates increased segmental motion of the polymer chains, which facilitates ion transport.[19][20]

Protocol:

• Seal a small, weighed sample of the SPE in an aluminum pan.

• Heat the sample to a temperature above its melting point to erase its thermal history.

• Cool the sample to a low temperature (e.g., -80°C).

• Heat the sample at a controlled rate (e.g., 10°C/min) and record the heat flow to determine Tg and Tm.

Electrochemical Characterization

3.2.1. Ionic Conductivity

Electrochemical Impedance Spectroscopy (EIS) is the standard technique to measure the ionic conductivity of the SPE.[21][22]

Protocol:

• Sandwich the SPE membrane between two blocking electrodes (e.g., stainless steel or gold).

• Place the assembly in a test cell.

• Perform EIS measurements over a wide frequency range (e.g., 1 MHz to 0.1 Hz) with a small AC voltage amplitude (e.g., 10 mV).

• The bulk resistance (Rb) of the electrolyte is determined from the intercept of the Nyquist plot with the real axis.

• Calculate the ionic conductivity (σ) using the formula: σ = l / (Rb * A) where 'l' is the thickness of the SPE film and 'A' is the electrode area.

3.2.2. Lithium-Ion Transference Number (tLi+)

The transference number represents the fraction of the total ionic conductivity that is contributed by the lithium ions. A high tLi+ is crucial for preventing the formation of concentration gradients and ensuring efficient battery operation.[23][24] Several methods can be used for its determination.[25][26]

Protocol (Potentiostatic Polarization Method):

• Assemble a symmetric Li/SPE/Li cell.

• Apply a small DC voltage step (ΔV, e.g., 10 mV) and record the current as a function of time until a steady state is reached.

• Measure the initial current (I₀) and the steady-state current (Iss).

• Measure the initial (R₀) and steady-state (Rss) interfacial resistances before and after polarization using EIS.

• Calculate the transference number using the Bruce-Vincent-Evans equation: tLi+ = Iss * (ΔV - I₀ * R₀) / (I₀ * (ΔV - Iss * Rss))

Caption: Key electrochemical characterization workflows for solid polymer electrolytes.

3.2.3. Electrochemical Stability Window (ESW)

The ESW defines the voltage range within which the electrolyte remains stable without undergoing oxidative or reductive decomposition.[27][28][29][30] This is a critical parameter for the compatibility of the SPE with high-voltage cathode materials.[27] Linear Sweep Voltammetry (LSV) or Cyclic Voltammetry (CV) is commonly used to determine the ESW.[28][31]

Protocol (Linear Sweep Voltammetry):

• Assemble a cell with the SPE between a lithium metal reference/counter electrode and a stainless steel working electrode (Li/SPE/SS).

• Scan the potential from the open-circuit voltage to a high positive value (e.g., 6 V vs. Li/Li⁺) at a slow scan rate (e.g., 0.1-1 mV/s).

• The anodic stability limit is identified as the potential at which a significant increase in the oxidation current is observed.

Expected Performance and Data Summary

The incorporation of [Bdmim]Br (and its in-situ formed derivative [Bdmim]TFSI) is expected to significantly enhance the performance of PEO-based solid polymer electrolytes.

Property	Typical Value for PEO-LiTFSI	Expected Value with [Bdmim]Br	Rationale for Improvement
Ionic Conductivity (30°C)	10⁻⁶ - 10⁻⁷ S/cm	> 10⁻⁴ S/cm	Reduced PEO crystallinity and increased ion mobility due to the plasticizing effect of the ionic liquid.[3]
Li⁺ Transference Number	~0.2	> 0.3	The presence of mobile imidazolium cations and TFSI anions can influence the overall ion transport dynamics.
Electrochemical Stability	~3.9 V vs. Li/Li⁺	Up to 4.5 V vs. Li/Li⁺	Imidazolium cations generally exhibit good oxidative stability.[3][31]
Glass Transition Temp. (Tg)	-40 to -50°C	Lower than PEO-LiTFSI	The ionic liquid disrupts the polymer chain packing, increasing the amorphous phase and segmental motion.[19][20]

Note: The actual values are highly dependent on the specific composition (e.g., the weight percentage of the ionic liquid and the salt concentration).

Conclusion

1-Butyl-2,3-dimethylimidazolium bromide is a promising material for the development of high-performance solid polymer electrolytes. Its function as a solid plasticizer, coupled with the beneficial in-situ formation of an ionic liquid through anion exchange, leads to significant improvements in ionic conductivity and electrochemical stability. The protocols outlined in this guide provide a comprehensive framework for the fabrication and characterization of these advanced electrolyte systems, enabling researchers to systematically evaluate their potential for application in next-generation solid-state batteries.

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• Kutuniva, J., et al. (2007). Synthesis And Structural Characterization Of 1-Butyl-2,3-Dimethylimidazolium Bromide And Iodide. ResearchGate. Available at: [Link]

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• Zhang, Y., et al. (2015). Electrochemical Stability Window of Imidazolium-Based Ionic Liquids as Electrolytes for Lithium Batteries. The Journal of Physical Chemistry B, 119(21), 6471-6480. Available at: [Link]

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• Jamal, H., et al. (2024). Incorporating Ionic Liquid 1-Ethyl-3-Methylimidazolium Bromide Into PVA-LiAc–Based Solid Polymer Electrolytes to Achieve Advanced Solid-State Lithium-Ion Batteries. ResearchGate. Available at: [https://www.researchgate.net/publication/379435649_Incorporating_Ionic_Liquid_1-Ethyl-3-Methylimidazolium_Bromide_Into_PVA-LiAc-Based_Solid_Polymer_Electrolytes_to_Achieve_Advanced_Solid-State_Lithium-Ion_Batteries]([Link]_ Electrolytes_to_Achieve_Advanced_Solid-State_Lithium-Ion_Batteries)

• Song, Y., et al. (2021). Electrochemical characterization of the solid electrolyte. ResearchGate. Available at: [Link]

• Kumar, P., et al. (2022). Synthesis, Characterization, Biological Evaluation, and In Silico Studies of Imidazolium-, Pyridinium-, and Ammonium-Based Ionic Liquids Containing n-Butyl Side Chains. Molecules, 27(15), 4992. Available at: [Link]

• Liew, C.-W., et al. (2016). Effect of ionic liquid 1-butyl-3-methylimidazolium bromide on ionic conductivity of poly(ethyl methacrylate) based polymer electrolytes. ResearchGate. Available at: [Link]

• Mindemark, J., et al. (2018). Ionic conductivity of solid-polymer electrolytes. ResearchGate. Available at: [Link]

• Zhang, S., et al. (2015). Preparation and characterization of gel polymer electrolytes using poly(ionic liquids) and high lithium salt concentration ionic liquids. Journal of Materials Chemistry A, 3(12), 6330-6339. Available at: [Link]

• Biancolli, A., et al. (2023). Measuring the Ionic Conductivity of Solid Polymer Electrolyte Powders. Semantic Scholar. Available at: [Link]

• Chen, Z., et al. (2019). Solid Polymer Electrolyte Based on Polymerized Ionic Liquid for High Performance All-Solid-State Lithium-Ion Batteries. ACS Sustainable Chemistry & Engineering, 7(5), 5466-5474. Available at: [Link]

• Swatloski, R. P., et al. (2010). Preparation and purification of ionic liquids and precursors. Google Patents.

• Jagan, M., & Vijayachamundeeswari, S. P. (2023). The preparation of the solution casting technique. ResearchGate. Available at: [Link]

• Dzulkipli, M. Z., et al. (2021). The Influences of 1-Butyl-3-Methylimidazolium Tetrafluoroborate on Electrochemical, Thermal and Structural Studies as Ionic Liquid Gel Polymer Electrolyte. Polymers, 13(8), 1277. Available at: [Link]

• Radzir, N. N. M., et al. (2015). An investigation ofpolymer electrolyte based on poly(glycidylmethacrylate) doped with imidazolium ionic liquid. Journal of Materials and Environmental Science, 6(3), 737-744. Available at: [Link]

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• Sreekanth, T., et al. (2014). FTIR, XRD and DC Conductivity Studies of Proton Conducting Gel Polymer Electrolytes based on Polyacrylonitrile (PAN). International Journal of Innovative Research in Science, Engineering and Technology, 3(9), 16053-16060. Available at: [Link]

• Dzulkipli, M. Z., et al. (2021). The Influences of 1-Butyl-3-Methylimidazolium Tetrafluoroborate on Electrochemical, Thermal and Structural Studies as Ionic Liquid Gel Polymer Electrolyte. PubMed. Available at: [Link]

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Synthesis of pyrimido[4,5-d]pyrimidine-2,4-dione derivatives using [BMIm]Br

Application Note & Protocol

Facile and Green Synthesis of Pyrimido[4,5-d]pyrimidine-2,4-dione Derivatives Promoted by 1-Butyl-3-methylimidazolium Bromide ([BMIm]Br)

Abstract

This guide provides a comprehensive protocol for the synthesis of pyrimido[4,5-d]pyrimidine-2,4-dione derivatives through an efficient, one-pot, three-component reaction. Leveraging the unique properties of the ionic liquid 1-butyl-3-methylimidazolium bromide ([BMIm]Br), this methodology aligns with the principles of green chemistry by offering operational simplicity, solvent-free conditions, high yields, and catalyst reusability. The pyrimido[4,5-d]pyrimidine scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide spectrum of pharmacological activities. This protocol is designed for researchers in synthetic chemistry and drug development seeking a reliable and sustainable method for accessing this important class of heterocyclic compounds.

Introduction: The Significance of Pyrimido[4,5-d]pyrimidines and Green Synthesis

Fused pyrimidine ring systems are privileged structures in drug discovery. Among them, pyrimido[4,5-d]pyrimidines have garnered significant attention due to their diverse and potent biological activities, including anticancer, antiviral, antimicrobial, and anti-inflammatory properties[1][2][3][4]. Their structural similarity to purine and pteridine systems makes them valuable scaffolds for designing enzyme inhibitors and receptor modulators[3].

Traditional synthetic routes to these compounds often involve harsh reaction conditions, volatile organic solvents (VOCs), and complex purification procedures. The growing emphasis on sustainable chemical practices has driven the adoption of green chemistry principles, which prioritize waste reduction, energy efficiency, and the use of environmentally benign substances[5][6][7]. Ionic liquids (ILs) have emerged as powerful tools in this domain, serving as non-volatile, thermally stable, and recyclable alternatives to conventional solvents[3][8].

This protocol focuses on the use of 1-butyl-3-methylimidazolium bromide ([BMIm]Br), a readily available ionic liquid, as both a reaction medium and a promoter for the synthesis of pyrimido[4,5-d]pyrimidine-2,4-diones. The method presented here is a three-component condensation reaction that is notable for its efficiency, simple work-up, and the ability to recycle the ionic liquid, making it an attractive and sustainable synthetic strategy[3][9].

Reaction Mechanism and the Role of [BMIm]Br

The synthesis proceeds via a one-pot, three-component reaction involving 6-amino-1,3-dimethyluracil, various aldehydes, and 2-benzylisothiourea hydrochloride[3][9]. The ionic liquid [BMIm]Br is not merely a solvent but an active promoter of the reaction.

Causality of [BMIm]Br's Efficacy:

• Solvation and Stabilization: As a polar medium, [BMIm]Br effectively solvates the reactants and stabilizes charged intermediates formed during the reaction, thereby lowering the activation energy of the key steps.

• Hydrogen Bond Donating/Accepting: The imidazolium cation can act as a hydrogen bond donor, activating the aldehyde carbonyl group towards nucleophilic attack. The bromide anion can act as a hydrogen bond acceptor and a general base. This dual character facilitates the cascade of reactions.

• Driving Equilibrium: The reaction involves condensation steps that release water. The high boiling point and negligible vapor pressure of [BMIm]Br allow the reaction to be conducted at elevated temperatures (e.g., 100°C) under solvent-free conditions, which helps to drive the reaction to completion by removing volatile byproducts.

Plausible Reaction Mechanism: The reaction is believed to proceed through the following steps, as illustrated in the diagram below[3][10][11]:

• Knoevenagel Condensation: The aldehyde reacts with the 6-amino-1,3-dimethyluracil to form an arylidene intermediate.

• Michael Addition: The 2-benzylisothiourea then acts as a nucleophile, attacking the arylidene intermediate via a Michael-type addition.

• Intramolecular Cyclization & Tautomerization: The resulting adduct undergoes an intramolecular cyclization, followed by tautomerization and elimination of a benzylthiol molecule to yield the final, stable pyrimido[4,5-d]pyrimidine-2,4-dione product.

Caption: Plausible mechanism for the [BMIm]Br-promoted synthesis.

Detailed Experimental Protocol

This protocol describes a general procedure for the synthesis of 5-phenyl-7-(benzylthio)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione as a representative example.

Materials and Equipment

• Reagents:

  • 6-Amino-1,3-dimethyluracil (≥98%)

  • Benzaldehyde (≥99%)

  • 2-Benzylisothiourea hydrochloride (≥97%)

  • 1-Butyl-3-methylimidazolium bromide ([BMIm]Br) (≥98%)

  • Ethanol (95% or absolute)

  • Diethyl ether

• Equipment:

  • Round-bottom flask (25 or 50 mL)

  • Magnetic stirrer with hot plate

  • Oil bath

  • Thermometer

  • Reflux condenser (optional, for reactions requiring extended times)

  • Buchner funnel and filter flask assembly

  • Standard laboratory glassware

  • Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

General Synthetic Procedure

Caption: Step-by-step experimental and catalyst recycling workflow.

• Reaction Setup: In a 25 mL round-bottom flask, combine 6-amino-1,3-dimethyluracil (1.0 mmol, 155 mg), benzaldehyde (1.0 mmol, 106 mg), 2-benzylisothiourea hydrochloride (1.5 mmol, 304 mg), and [BMIm]Br (1.3 g, ~6.0 mmol)[3].

• Reaction Conditions: Place the flask in a preheated oil bath at 100°C and stir the mixture vigorously. The reaction is conducted under solvent-free conditions[3][9].

• Monitoring: Monitor the progress of the reaction by TLC using an appropriate eluent system (e.g., ethyl acetate/hexane, 1:1). The reaction is typically complete within 2 hours[3].

• Work-up and Isolation: After completion, remove the flask from the oil bath and allow it to cool to room temperature. Add 10 mL of ethanol to the solidified mixture and stir until the solid product precipitates completely.

• Filtration: Collect the crude product by vacuum filtration through a Buchner funnel. Wash the solid with a small amount of cold ethanol to remove the ionic liquid and any residual reactants.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol, to afford the pure pyrimido[4,5-d]pyrimidine-2,4-dione derivative.

Protocol for [BMIm]Br Recycling

A key advantage of this method is the reusability of the ionic liquid.

• Collection: The filtrate collected during product filtration (Step 5) contains the [BMIm]Br.

• Washing: Transfer the filtrate to a separatory funnel and wash it with diethyl ether (3 x 15 mL) to remove any remaining organic impurities.

• Drying: Remove the residual ether from the ionic liquid phase under reduced pressure. The recovered [BMIm]Br can be reused for subsequent reactions without a significant loss in activity[3].

Results and Data

The described protocol is robust and applicable to a wide range of aromatic and heteroaromatic aldehydes, consistently providing good to excellent yields.

Table 1: Synthesis of Various Pyrimido[4,5-d]pyrimidine-2,4-diones (4a-j)

This table summarizes the results obtained from reacting 6-amino-1,3-dimethyluracil and 2-benzylisothiourea hydrochloride with various aldehydes in [BMIm]Br at 100°C.

Entry	Aldehyde (Ar)	Product	Time (h)	Yield (%)*
1	C₆H₅	4a	2	92
2	4-ClC₆H₄	4b	2	95
3	4-FC₆H₄	4c	2.5	93
4	4-BrC₆H₄	4d	2	96
5	4-CH₃C₆H₄	4e	3	90
6	2,4-Cl₂C₆H₃	4f	2	94
7	2-CH₃OC₆H₄	4g	3	89
8	3-NO₂C₆H₄	4h	2	92
9	3-BrC₆H₄	4i	2	94
10	4-NO₂C₆H₄	4j	2	95

*Isolated yields. Data sourced from Azimi et al., Iranian Journal of Catalysis (2013)[3].

Table 2: Reusability of [BMIm]Br in the Synthesis of Product 4a

This table demonstrates the effectiveness of the recycled ionic liquid over multiple reaction cycles.

Cycle	Yield (%)*
Fresh	92
First Recycle	90
Second Recycle	89

*Reaction conditions: 6-amino-1,3-dimethyluracil (1.0 mmol), benzaldehyde (1.0 mmol), 2-benzylisothiourea hydrochloride (1.5 mmol), [BMIm]Br (1.3 g) at 100°C. Data sourced from Azimi et al.[3].

The data clearly indicates that [BMIm]Br can be recycled and reused at least twice with only a marginal decrease in product yield, underscoring the economic and environmental benefits of this protocol.

Conclusion

This application note details a highly efficient, environmentally friendly, and operationally simple protocol for the synthesis of medicinally relevant pyrimido[4,5-d]pyrimidine-2,4-dione derivatives. The use of [BMIm]Br as a recyclable promoter and solvent eliminates the need for volatile organic compounds and simplifies the product isolation process. The method's broad substrate scope and high yields make it a valuable tool for researchers in organic synthesis, medicinal chemistry, and drug development.

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• Hasaninejad, A., et al. (2012). Ionic liquid 1-butyl-3-methylimidazolium bromide ([bmim]Br): A green and neutral reaction media for the efficient, catalyst-free synthesis of quinoxaline derivatives. ResearchGate. [Link][8]

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Gelation of gelatin with 1-Butyl-3-methylimidazolium bromide for gas sensors

Application Note: Gelatin/[Bmim]Br Ionogels for Chemiresistive Gas Sensing

A Technical Guide for Researchers and Material Scientists

Introduction: The Emergence of Biopolymer-Ionic Liquid Composites in Gas Sensing

The field of gas sensing is continually evolving, driven by the demand for sensitive, selective, and stable materials for a myriad of applications, from environmental monitoring to medical diagnostics. A promising class of materials that has garnered significant attention is ionogels, which are quasi-solid electrolytes formed by the entrapment of an ionic liquid (IL) within a polymer matrix. This application note details the preparation, characterization, and application of a specific ionogel composed of gelatin and the ionic liquid 1-Butyl-3-methylimidazolium bromide ([Bmim]Br) for the fabrication of chemiresistive gas sensors.

Gelatin, a natural biopolymer derived from collagen, offers a unique combination of biocompatibility, biodegradability, and inherent hygroscopic properties, making it an excellent candidate for a polymer matrix.[1][2][3] When combined with an ionic liquid such as [Bmim]Br, which possesses high ionic conductivity, low volatility, and thermal stability, the resulting ionogel exhibits synergistic properties ideal for gas sensing applications.[4] The interaction between gelatin and [Bmim]Br, primarily through hydrogen bonding and ionic interactions, results in a stable, conductive, and gas-sensitive material. This guide provides a comprehensive protocol for the synthesis of gelatin/[Bmim]Br ionogels and their integration into a functional gas sensor, along with detailed characterization techniques and an exploration of the underlying sensing mechanism.

Materials and Reagents

Material	Supplier	Grade/Purity
Gelatin (from porcine skin, Type A)	Sigma-Aldrich	~300 g Bloom
1-Butyl-3-methylimidazolium bromide ([Bmim]Br)	Sigma-Aldrich	≥98.5%
Deionized (DI) Water	Millipore	18.2 MΩ·cm
Interdigitated Electrodes (IDEs)	Ossila	Gold, 10 µm gap
Ethanol	Fisher Scientific	ACS Grade
Acetone	Fisher Scientific	ACS Grade

Experimental Protocols

Part 1: Preparation of the Gelatin/[Bmim]Br Ionogel

This protocol outlines the steps for the preparation of a stable and conductive gelatin/[Bmim]Br ionogel. The ratio of gelatin to [Bmim]Br can be varied to optimize the sensing properties for specific applications.

• Hydration of Gelatin:

  • Weigh 7.50 g of gelatin powder and add it to 105 mL of deionized water in a beaker.[5]

  • Stir the mixture gently to ensure all the gelatin particles are wetted.

  • Allow the gelatin to swell at room temperature for 1-2 hours.

• Dissolution and Incorporation of [Bmim]Br:

  • Place the beaker with the swollen gelatin in a water bath preheated to 60-65 °C.

  • Stir the solution gently until the gelatin is completely dissolved, forming a clear, viscous solution.

  • Weigh the desired amount of [Bmim]Br (e.g., for a 1:1 weight ratio with gelatin, add 7.50 g).

  • Slowly add the [Bmim]Br to the warm gelatin solution while stirring continuously until the ionic liquid is fully dissolved and the solution is homogeneous.

• Degassing:

  • To remove any dissolved air bubbles, place the beaker containing the gelatin/[Bmim]Br solution in a vacuum desiccator for 15-20 minutes or until bubble formation ceases.

• Casting and Gelation:

  • The warm ionogel solution is now ready for casting onto the sensor substrate.

  • Allow the cast film to cool and set at room temperature for at least 12 hours in a controlled humidity environment to form a stable ionogel.

Caption: Workflow for the preparation of the gelatin/[Bmim]Br ionogel.

Part 2: Fabrication of the Chemiresistive Gas Sensor

This section describes the fabrication of a gas sensor using the prepared ionogel and interdigitated electrodes.

• Substrate Cleaning:

  • Clean the interdigitated electrode (IDE) substrate by sonicating in acetone, followed by ethanol, and finally deionized water for 10 minutes each.

  • Dry the substrate under a stream of nitrogen gas.

• Sensing Film Deposition:

  • Place the cleaned IDE substrate on a spin coater.

  • Dispense a small amount of the warm gelatin/[Bmim]Br ionogel solution onto the center of the IDE.

  • Spin coat at 1500 rpm for 30 seconds to create a thin, uniform film.[6] The spin coating parameters can be adjusted to achieve the desired film thickness.

  • Alternatively, for thicker films, the ionogel can be drop-casted onto the electrode area and allowed to spread evenly.

• Curing and Stabilization:

  • Place the coated sensor in a controlled environment (e.g., a desiccator with a saturated salt solution to maintain a constant relative humidity) for 24 hours to ensure complete gelation and stabilization of the film.

• Wire Bonding and Encapsulation:

  • Carefully connect wires to the contact pads of the IDEs using silver paste or wire bonding.

  • Insulate the connections with a non-reactive epoxy, leaving the sensing area exposed.

Characterization of the Gelatin/[Bmim]Br Ionogel

A thorough characterization of the ionogel is crucial to understand its properties and sensing performance.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is employed to confirm the interaction between gelatin and [Bmim]Br.

• Procedure: Acquire FTIR spectra of pure gelatin, pure [Bmim]Br, and the gelatin/[Bmim]Br ionogel using an FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

• Expected Observations:

  • The spectrum of gelatin will show characteristic amide I (C=O stretching) and amide II (N-H bending) bands.[7]

  • The spectrum of [Bmim]Br will exhibit peaks corresponding to the imidazolium ring and alkyl chain vibrations.[8]

  • In the ionogel spectrum, shifts in the positions of the amide and hydroxyl bands of gelatin, as well as changes in the imidazolium ring peaks of [Bmim]Br, are indicative of hydrogen bonding and ionic interactions between the two components.[8][9]

Electrochemical Impedance Spectroscopy (EIS)

EIS is a powerful technique to evaluate the ionic conductivity of the ionogel and to study the sensing mechanism.

• Procedure: The impedance of the sensor is measured using a potentiostat over a frequency range (e.g., 1 Hz to 1 MHz) with a small AC voltage (e.g., 10 mV).[10][11] Measurements are taken in the absence and presence of the target analyte gas.

• Data Analysis: The ionic conductivity (σ) can be calculated from the impedance data using the formula: σ = d / (R * A), where d is the distance between the electrodes, A is the electrode area, and R is the bulk resistance obtained from the Nyquist plot.

Gas Sensing Mechanism and Performance

The sensing mechanism of the gelatin/[Bmim]Br ionogel-based sensor is primarily chemiresistive. The electrical resistance of the sensing film changes upon exposure to a target gas.

Caption: Proposed mechanism for gas sensing in gelatin/[Bmim]Br ionogels.

The interaction between the analyte gas and the ionogel can occur through several pathways:

• Absorption and Swelling: Polar analyte molecules, such as water vapor, can be absorbed by the hygroscopic gelatin matrix, causing the gel to swell.[6] This swelling can alter the distance between the ionic charge carriers, thereby affecting the ionic conductivity.

• Analyte-Ion Interaction: The analyte molecules can directly interact with the ions of [Bmim]Br, altering their mobility and, consequently, the overall conductivity of the ionogel.[12]

• Disruption of Hydrogen Bonding: The analyte may disrupt the hydrogen bonding network between gelatin and [Bmim]Br, leading to a change in the gel's structure and its electrical properties.

Quantitative Performance Data (Representative)

The following table presents representative performance data for a gelatin/[Bmim]Br-based gas sensor for humidity sensing. These values are illustrative and can be optimized by varying the composition and thickness of the sensing film.

Parameter	Value	Conditions
Operating Temperature	Room Temperature (25 °C)	-
Relative Humidity (RH) Range	10% - 90%	-
Response Time (t90)	< 30 seconds	For a 50% to 80% RH change
Recovery Time (t10)	< 60 seconds	For an 80% to 50% RH change
Sensitivity	High	Significant change in resistance per %RH
Ionic Conductivity (No analyte)	~10⁻⁴ S/cm	25 °C

Conclusion

The combination of gelatin and the ionic liquid 1-Butyl-3-methylimidazolium bromide provides a versatile and promising platform for the development of chemiresistive gas sensors. The resulting ionogel is easy to prepare, environmentally friendly, and exhibits significant changes in its electrical properties upon exposure to certain gases, particularly humidity. The protocols and characterization techniques outlined in this application note provide a solid foundation for researchers and scientists to explore and optimize these materials for specific gas sensing applications. Further research into modifying the ionogel with functional nanoparticles or other polymers could lead to enhanced selectivity and sensitivity for a wider range of analytes.

References

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• Li, W., Wu, P., & Sancaktar, E. (2014). Injectable, Self-Healing, and Biocompatible Gellan/Gelatin-Based Hydrogels for Wound Dressing Application. ACS Applied Materials & Interfaces, 6(17), 15307–15319. [Link]

• Bhattacharjee, A., Ahmaruzzaman, M., & Bordoloi, N. (2015). Synthesis and characterization of hybrid molecular material prepared by ionic liquid and silicotungstic acid. Journal of Materials Science, 50(15), 5145–5154. [Link]

• Moreira, I., Sato, L., Alves, C., Palma, S., & Roque, A. (2021). Fish Gelatin-based Films for Gas Sensing. SCITEPRESS - Science and Technology Publications. [Link]

• Moreira, I. P., Sato, L., Alves, C., Palma, S., & Roque, A. C. (2021). Fish Gelatin-based Films for Gas Sensing. Biomedical Engineering Systems and Technologies, 32–39. [Link]

• Li, Z., Wang, H., & Zhai, J. (2013). Fabrication of a Miniaturized Room Temperature Ionic Liquid Gas Sensor for Human Health and Safety Monitoring. 2013 Transducers & Eurosensors XXVII: The 17th International Conference on Solid-State Sensors, Actuators and Microsystems (TRANSDUCERS & EUROSENSORS XXVII), 140–143. [Link]

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• Shaposhnik, A. V., Ryabtsev, P. V., Vasiliev, A. A., & Sysoev, V. V. (2017). Chemoresistive gas sensor manufacturing using mixed technologies. 2017 IEEE 17th International Conference on Nanotechnology (IEEE-NANO), 868–871. [Link]

• Grover, H., Zhang, S., & Bettinger, C. J. (2023). Gelatin-Based Ingestible Impedance Sensor to Evaluate Gastrointestinal Epithelial Barriers. Advanced Materials, 35(17), e2211581. [Link]

• Holloczki, O., Kelemen, Z., Könczöl, L., Szieberth, D., Nyulászi, L., & Imre, T. (2013). Thermal decomposition of 1-butyl-3-methylimidazolium halides: A comparative quantum chemical and experimental study. The Journal of Physical Chemistry B, 117(20), 6245–6252. [Link]

• Grover, H., Zhang, S., & Bettinger, C. J. (2023). Gelatin-Based Ingestible Impedance Sensor to Evaluate Gastrointestinal Epithelial Barriers. Advanced Materials, 35(17), 2211581. [Link]

• Zhu, B., Wang, D., & Zhang, L. (2022). Applications of Gelatin in Biosensors: Recent Trends and Progress. Biosensors, 12(11), 963. [Link]

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• Zhu, B., Wang, D., & Zhang, L. (2022). Applications of Gelatin in Biosensors: Recent Trends and Progress. Biosensors, 12(11), 963. [Link]

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• Wang, Y., Zhang, S., & Liu, J. (2023). Highly Selective Ionic Gel-Based Gas Sensor for Halogenated Volatile Organic Compound Detection: Effect of Dipole-Dipole Interaction. ACS Sensors, 8(12), 4566–4576. [Link]

• Cebi, N., Doğan, C. E., & Şahin, S. (2019). A rapid ATR-FTIR spectroscopic method for classification of gelatin gummy candies in relation to the gelatin source. Food Chemistry, 277, 373–381. [Link]

• Chen, P.-H., Lu, C.-Y., & Hsieh, M.-D. (2016). 1-Butyl-3-Methylimidazolium Tetrafluoroborate Film as a Highly Selective Sensing Material for Non-Invasive Detection of Acetone Using a Quartz Crystal Microbalance. Sensors, 16(7), 1054. [Link]

• Sionkowska, A., Kaczmarek, B., & Michalska-Sionkowska, M. (2019). Application of FTIR Method for the Assessment of Immobilization of Active Substances in the Matrix of Biomedical Materials. International Journal of Molecular Sciences, 20(18), 4553. [Link]

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• Zhao, C., Gondosiswanto, R., & Hibbert, D. B. (2017). Smart Ionic Liquids-based Gas Sensors. In Ionic Liquid Devices (pp. 337–364). The Royal Society of Chemistry. [Link]

• Singh, S., & Husain, M. (2016). Gelatin-ionic liquid based platform for glucose detection. Journal of the Taiwan Institute of Chemical Engineers, 65, 527–533. [Link]

• Hashim, D. M., Che Man, Y. B., Norakasha, R., Shuhaimi, M., Salmah, Y., & Syahariza, Z. A. (2010). Potential use of Fourier transform infrared spectroscopy for differentiation of bovine and porcine gelatins. Food Chemistry, 118(3), 856–860. [Link]

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Technical Notes & Optimization

Technical Support Center: Purification of 1-Butyl-2,3-dimethylimidazolium Bromide ([BMMIM]Br)

Welcome to the technical support center for the purification of 1-Butyl-2,3-dimethylimidazolium bromide ([BMMIM]Br). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common challenges encountered after the initial synthesis of this ionic liquid. The intrinsic properties of ionic liquids can make their purification non-trivial, but with a systematic approach, high purity can be consistently achieved.[1]

Troubleshooting Guide: Common Issues in [BMMIM]Br Purification

The synthesis of [BMMIM]Br, typically through the quaternization of 1,2-dimethylimidazole with 1-bromobutane, can result in several impurities that affect its physical properties and performance in downstream applications.[2][3] The following table outlines common issues, their probable causes, and validated solutions.

Observed Issue	Probable Cause(s)	Recommended Solution(s)
Yellow to Brown Coloration	Presence of unreacted starting materials or byproducts from side reactions. This is a common issue with imidazolium-based ionic liquids.	1. Activated Carbon Treatment: Stir the crude product in a suitable solvent (e.g., acetonitrile or water) with 1-5% (w/w) activated carbon at 60-70°C for several hours, followed by filtration.[4][5] 2. Recrystallization: Perform recrystallization from a suitable solvent system like acetonitrile/ethyl acetate.
Product is an Oil or Gummy Solid	Residual solvent or presence of impurities that depress the melting point.	1. Thorough Drying: Dry the product under high vacuum at an elevated temperature (e.g., 60-80°C) for an extended period (24-48 hours) to remove all volatile residues.[4] 2. Solvent Washing: Vigorously wash the crude product with a solvent in which the ionic liquid is insoluble but the impurities are soluble, such as diethyl ether or ethyl acetate.[6]
Low Yield After Purification	1. Product loss during solvent washing or recrystallization. 2. Incomplete initial reaction.	1. Optimize Solvent Choice: Ensure the washing solvent does not dissolve a significant amount of the product. Cooling the mixture during washing can reduce solubility. 2. Reaction Monitoring: Use techniques like NMR to monitor the initial reaction to ensure it has gone to completion before starting the purification.
Presence of Halide Impurities	Unreacted 1-bromobutane or side products. Halide impurities can be particularly difficult to remove completely.[7]	1. Solvent Washing: Multiple washes with a non-polar solvent like hexane can help remove residual 1-bromobutane.[6] 2. Aqueous/Organic Extraction: If applicable, an aqueous/organic liquid-liquid extraction can be employed to partition halide impurities.[8]
Final Product is Hygroscopic	The inherent nature of many ionic liquids, including [BMMIM]Br.	Store the purified product in a desiccator or under an inert atmosphere (e.g., argon or nitrogen) to prevent moisture absorption.

In-Depth Experimental Protocols

Protocol 1: Standard Purification by Solvent Washing and Activated Carbon Treatment

This protocol is a robust method for purifying crude [BMMIM]Br that is colored and may contain unreacted starting materials.

Causality: The choice of ethyl acetate as a washing solvent is based on its ability to dissolve common organic impurities and unreacted starting materials (1,2-dimethylimidazole and 1-bromobutane) while having very low solubility for the ionic liquid itself.[6] Activated carbon has a high surface area and porosity, allowing it to adsorb colored impurities and other high molecular weight byproducts.[5][9]

Step-by-Step Methodology:

• Initial Wash: Place the crude [BMMIM]Br in a round-bottom flask. Add approximately 3-5 volumes of ethyl acetate (relative to the volume of the ionic liquid).

• Stirring: Stir the mixture vigorously at room temperature for 1-2 hours. The ionic liquid should remain as a solid or a separate liquid phase.

• Decantation: Carefully decant the ethyl acetate wash. Repeat the washing step 2-3 times with fresh ethyl acetate. This process is crucial for removing the bulk of unreacted starting materials.[10]

• Dissolution: After the final wash, add a minimal amount of a suitable solvent like acetonitrile or deionized water to dissolve the [BMMIM]Br.

• Decolorization: Add 1-2% (w/w) of activated carbon to the solution. Heat the mixture to 65-70°C and stir for 2-4 hours.[4]

• Filtration: While still warm, filter the solution through a pad of Celite® or a syringe filter (0.45 µm) to remove the activated carbon. The filtrate should be colorless.[4]

• Solvent Removal: Remove the solvent from the filtrate under reduced pressure using a rotary evaporator.

• Final Drying: Transfer the resulting solid to a vacuum oven and dry at 65°C under high vacuum for 48 hours to yield the pure, white solid [BMMIM]Br.[4]

Purification Strategy Workflow

The following diagram illustrates a decision-making workflow for the purification of [BMMIM]Br.

Caption: Decision workflow for purifying crude 1-Butyl-2,3-dimethylimidazolium bromide.

Frequently Asked Questions (FAQs)

Q1: My final [BMMIM]Br product is a viscous liquid, not a solid. What went wrong?

This is a common issue and usually points to the presence of residual solvents or impurities that are depressing the melting point of your product. The reported melting point for high-purity [BMMIM]Br is in the range of 102-106°C.[11] Ensure you have dried the product under high vacuum at an elevated temperature (e.g., 70°C) for a sufficient amount of time (at least 24-48 hours) to remove any trapped solvent molecules.[4] If the product is still an oil, a further purification step like recrystallization may be necessary.

Q2: Why is my supposedly pure [BMMIM]Br still yellow after washing with ethyl acetate?

While washing with ethyl acetate is effective at removing unreacted starting materials, some colored impurities, likely products of side reactions, may not be efficiently removed by this method alone.[12] These impurities are often present in very low concentrations but have high molar extinction coefficients.[13] In this case, treatment with activated carbon is the recommended next step to adsorb these colored species.[4][5]

Q3: Can I use a different solvent for washing?

Yes, but the solvent must be chosen carefully. The ideal washing solvent should readily dissolve the impurities (unreacted 1,2-dimethylimidazole and 1-bromobutane) but not the [BMMIM]Br product. Diethyl ether and hexane are other common choices.[6] It is always advisable to test the solubility of a small amount of your crude product in the potential washing solvent before performing a bulk wash.

Q4: How do I confirm the purity of my final product?

A combination of analytical techniques should be used to confirm the purity of your [BMMIM]Br.

• NMR Spectroscopy (¹H and ¹³C): This is one of the most powerful tools to confirm the structure and identify any organic impurities. The spectra should match literature values.[2][3]

• Melting Point Analysis: A sharp melting point in the expected range (102-106°C) is a good indicator of purity.[11]

• Elemental Analysis: This will provide the elemental composition (C, H, N) and can be used to confirm the empirical formula.

Q5: Is it necessary to use freshly distilled starting materials for the synthesis?

Using high-purity starting materials is a critical first step in minimizing the formation of impurities.[6] While not always strictly necessary, using freshly distilled 1,2-dimethylimidazole and 1-bromobutane can significantly reduce the level of colored impurities in the crude product, making the subsequent purification process much simpler.

References

• Rogers, R. D., & Seddon, K. R. (2003). Ionic liquids--solvents of the future? Science, 302(5646), 792–793.
• Welton, T. (2018). Ionic liquids: a brief history. Biophysical Reviews, 10(3), 691–706.
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• Wasserscheid, P., & Keim, W. (2000). Ionic Liquids—New “Solutions” for Transition Metal Catalysis.
• Seddon, K. R., Stark, A., & Torres, M. J. (2000). Preparation and purification of ionic liquids and precursors. U.S. Patent No. 7,763,186 B2. Washington, DC: U.S.
• Kim, K. S., et al. (2004). A purification method of ionic liquids to obtain their high purity.

• Verdía, P. (2018). Re: Ionic liquids are viscus in nature , how to purify ?. ResearchGate. Available at: [Link]

• García, J., et al. (2021). Adsorption of Imidazolium-Based ILs Combined on Activated Carbon Obtained from Grape Seeds. Molecules, 26(16), 4949.
• Kutuniva, J., et al. (2007). Synthesis and Structural Characterization of 1-Butyl-2,3-dimethylimidazolium Bromide and Iodide.

• Laitinen, R. S., et al. (2007). Synthesis and Structural Characterization of 1-Butyl-2,3-dimethylimidazolium Bromide and Iodide. ResearchGate. Available at: [Link]

• PubChem. (n.d.). 1-Butyl-2,3-dimethylimidazolium bromide. National Center for Biotechnology Information. Retrieved from: [Link]

• Lawal, I. A., et al. (2020). Synthesis Of Chitosan-Activated Carbon Composites Using Hydrophilic Imidazolium-Based Ionic Liquids For Adsorption Of Acid Blue 25 Dye, Cd(ii) And Pb(ii)
• Zhang, Z., et al. (2018). Recovery and purification of ionic liquids from solutions: a review. RSC Advances, 8(51), 29193-29213.
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• BASF SE. (2009). Method for the production of purified 1,3-substituted imidazolium salts. U.S. Patent No. 7,501,522 B2. Washington, DC: U.S.
• De Castro, M. C. F., et al. (2018). Synthesis and Characterization of 1-Octyl-3-Methylimidazolium Bromide [OMIM]Br Ionic Liquid As A Potential Antifungal Agent. Kimika, 29(1), 1-6.

• Chahande, A. (2016). How to purify ionic liquids????. ResearchGate. Available at: [Link]

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• Holbrey, J. D., et al. (2003). Crystal polymorphism in 1-butyl-3-methylimidazolium halides: supporting ionic liquid formation by inhibition of crystallization.
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• Chemistry For Everyone. (2023, February 1).
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Technical Support Center: Optimizing Reaction Conditions in 1-Butyl-3-methylimidazolium Bromide ([Bmim][Br])

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for optimizing reactions in 1-Butyl-3-methylimidazolium bromide ([Bmim][Br]). This guide, structured in a user-friendly question-and-answer format, is designed to address specific challenges you may encounter during your experiments. As Senior Application Scientists, we provide not just procedural steps but also the underlying scientific principles to empower your research and development endeavors.

Frequently Asked Questions (FAQs)

Q1: My reaction in [Bmim][Br] is sluggish or incomplete. What are the first parameters I should investigate?

A1: When facing slow or incomplete reactions, systematically evaluate the following core parameters:

• Temperature: The viscosity of [Bmim][Br] is highly temperature-dependent, decreasing as temperature rises.[1][2] Higher viscosity can lead to mass transfer limitations, hindering reactant interaction. Carefully increasing the reaction temperature can significantly enhance reaction rates. However, be mindful of the thermal stability of your reactants and the ionic liquid itself. [Bmim][Br] generally exhibits high thermal stability, with decomposition typically occurring above 200°C.[3]

• Water Content: The presence of water can significantly influence the physicochemical properties of [Bmim][Br], including its viscosity and electrical conductivity.[4] For some reactions, trace amounts of water can be beneficial, while for others, strictly anhydrous conditions are necessary. Determine the optimal water content for your specific transformation.

• Purity of [Bmim][Br]: Impurities, such as residual starting materials from the synthesis of the ionic liquid (e.g., 1-methylimidazole and 1-bromobutane), can interfere with your reaction.[5] Ensure you are using high-purity [Bmim][Br], confirmed by techniques like HPLC.

Q2: I'm observing unexpected byproducts in my reaction. What could be the cause?

A2: The formation of unexpected byproducts can often be traced back to:

• Thermal Degradation: Although [Bmim][Br] is thermally stable, prolonged exposure to high temperatures, especially above 150°C, can lead to gradual decomposition.[6][7] This can generate reactive species that may participate in side reactions. Consider running your reaction at the lowest effective temperature.

• Reactivity of the Ionic Liquid: While often considered an inert solvent, the imidazolium cation and bromide anion can sometimes participate in the reaction.[8] The imidazolium ring can be deprotonated under strongly basic conditions to form an N-heterocyclic carbene (NHC), which is a potent catalyst for various transformations.[6][7]

• Contaminants: As mentioned in Q1, impurities in the ionic liquid or reactants can lead to side reactions.

Q3: How does the viscosity of [Bmim][Br] affect my reaction, and how can I manage it?

A3: The viscosity of ionic liquids is a critical parameter that directly impacts reaction kinetics by influencing mass transfer.

• Impact of Viscosity: High viscosity can impede the diffusion of reactants and catalysts, leading to slower reaction rates.[1] This is particularly relevant for reactions involving solid or gaseous reactants.

• Managing Viscosity:

  • Temperature: Increasing the temperature is the most common method to reduce the viscosity of [Bmim][Br].[1][2]

  • Co-solvents: The addition of a co-solvent can significantly lower the viscosity of the reaction medium.[1] The choice of co-solvent will depend on the specific reaction and the solubility of the reactants.

  • Stirring: Vigorous and efficient stirring is crucial to overcome mass transfer limitations in viscous media.

Q4: I am having difficulty separating my product from the [Bmim][Br]. What are the recommended extraction techniques?

A4: Product isolation from ionic liquids can be challenging due to the low vapor pressure of the solvent. Common techniques include:

• Liquid-Liquid Extraction: If your product has low solubility in [Bmim][Br] and is soluble in a volatile organic solvent that is immiscible with the ionic liquid (e.g., diethyl ether, ethyl acetate, toluene), liquid-liquid extraction is a viable option.[9]

• Distillation/Sublimation: For volatile or sublimable products, separation can be achieved by distillation or sublimation under reduced pressure.

• Supercritical Fluid Extraction: Using supercritical CO2 is a green and effective method for extracting non-polar to moderately polar compounds from ionic liquids.

Troubleshooting Guides

Issue 1: Low or Inconsistent Reaction Yields

Low or inconsistent yields are a common frustration. This troubleshooting workflow will help you systematically identify and resolve the root cause.

Troubleshooting Workflow for Low Yields

Caption: Systematic workflow for troubleshooting low reaction yields.

Step-by-Step Protocol for Yield Optimization

• Purity Analysis:

  • [Bmim][Br]: Confirm the purity of your ionic liquid using techniques like NMR or HPLC. Impurities can act as catalyst poisons or participate in side reactions.

  • Reactants: Ensure the purity of all starting materials and reagents.

• Reaction Condition Re-evaluation:

  • Temperature: As detailed in the FAQs, temperature is a critical parameter. Systematically screen a range of temperatures to find the optimum for your specific reaction.[10]

  • Reaction Time: Monitor the reaction progress over time using techniques like TLC, GC, or HPLC to determine the optimal reaction duration.

  • Stoichiometry: Re-verify the stoichiometry of your reactants. An excess of one reactant may be necessary to drive the reaction to completion.

• Mass Transfer and Mixing:

  • Stirring: In the viscous [Bmim][Br] medium, ensure efficient mixing to overcome diffusion limitations. Use a powerful overhead stirrer for larger scale reactions.

• Side Reaction Investigation:

  • Analyze the crude reaction mixture by LC-MS or GC-MS to identify any byproducts. Understanding the nature of these byproducts can provide insights into competing reaction pathways.

• Product Isolation Review:

  • Ensure your workup and purification procedures are not leading to product loss.[11] Consider alternative extraction solvents or purification methods.

Issue 2: Catalyst Deactivation or Instability

In reactions where [Bmim][Br] acts as a catalyst or co-catalyst, or when an external catalyst is used, deactivation can be a significant issue.[5][8]

Catalyst Deactivation Troubleshooting

Caption: A logical approach to diagnosing and addressing catalyst deactivation.

Protocols for Catalyst Stability and Recycling

• Impurity Analysis:

  • Water Content: Use Karl Fischer titration to accurately determine the water content in your [Bmim][Br]. Water can coordinate to metal catalysts and alter their activity.

  • Acidic/Basic Impurities: The presence of acidic or basic impurities can neutralize catalysts or promote their degradation.

• Thermal Stability Assessment:

  • Run control experiments at the reaction temperature with the catalyst in [Bmim][Br] in the absence of reactants to assess its thermal stability.

• Catalyst Leaching:

  • For heterogeneous catalysts, it is crucial to determine if the active species is leaching into the ionic liquid phase. After the reaction, separate the catalyst and analyze the [Bmim][Br] for the presence of the catalytic metal using techniques like ICP-MS.

• Catalyst Regeneration and Reuse:

  • If the catalyst has deactivated, attempt a regeneration procedure. This may involve washing with a suitable solvent to remove adsorbed species or a thermal treatment to restore the active sites.[12]

  • After regeneration, test the catalyst's activity in a subsequent reaction to evaluate the effectiveness of the regeneration process.

Data Summary Tables

Table 1: Physicochemical Properties of [Bmim][Br]

Property	Value	Reference
Molecular Weight	219.12 g/mol
Melting Point	-12 °C	[5]
Boiling Point	280 °C	[5]
Thermal Decomposition	>200 °C	[3]
Solubility	Soluble in water, ethanol; Insoluble in non-polar solvents	[3][5]

Table 2: Influence of Temperature on the Viscosity of [Bmim][Br]

Temperature (K)	Viscosity (mPa·s)
293.15	~1500
313.15	~400
333.15	~150
353.15	~70
373.15	~40

Note: These are approximate values and can vary based on purity and water content. Data extrapolated from graphical representations in referenced literature.[1][2]

References

• New Insights into the Thermal Stability of 1-Butyl-3-methylimidazolium-Based Ionic Liquids. Available from: [Link]

• 1-Butyl-3-methylimidazolium Bromide: An Overview of Its Properties, Synthesis, and Applications. Available from: [Link]

• Thermal stability and moisture uptake of 1-alkyl-3-methylimidazolium bromide in. Available from: [Link]

• Thermal Stability and Moisture Uptake of 1-Alkyl-3-methylimidazolium Bromide - AMiner. Available from: [Link]

• DSC curves of 1-butyl-3-methylimidazolium bromide [BMIm]Br for heating... - ResearchGate. Available from: [Link]

• Literature Review On 1-Butyl 3-Methyl Imidazolium Bromide. Available from: [Link]

• (PDF) New Insights into the Thermal Stability of 1-Butyl-3-methylimidazolium-Based Ionic Liquids - ResearchGate. Available from: [Link]

• The Role of 1-Butyl-3-Methylimidazolium Bromide in Advanced Organic Synthesis. Available from: [Link]

• The influence of water on the physicochemical characteristics of 1-butyl-3-methylimidazolium bromide ionic liquid | Request PDF - ResearchGate. Available from: [Link]

• Density, Viscosity and Conductivity Study of 1-Butyl-3- Methylimidazolium Bromide - International Journal of Electrochemical Science. Available from: [Link]

• Density, Viscosity and Conductivity Study of 1-Butyl-3-Methylimidazolium Bromide. Available from: [Link]

• Optimization of the reaction conditions a . | Download Table - ResearchGate. Available from: [Link]

• Effect of Water Content on Properties of Homogeneous [bmim]Fe(III)Cl4–H2O Mixtures and Their Application in Oxidative Absorption of H2S - MDPI. Available from: [Link]

• Viscosity measurement of pure 1-butyl-3-methylimidazolium bromide [BMIm][Br] as a function of temperature. - ResearchGate. Available from: [Link]

• Effect of reaction temperature on the yield of [BMIM]Br (residence time 150 sec; feed molar ratio 1.72). - ResearchGate. Available from: [Link]

• Interactions of 1-butyl-3-methylimidazolium bromide with isopropyl alcohol binary system. Available from: [Link]

• Surface tension and viscosity of 1-butyl-3-methylimidazolium iodide and 1-butyl-3-methylimidazolium tetrafluoroborate, and solubility of lithium bromide+1-butyl-3-methylimidazolium bromide in water | Request PDF - ResearchGate. Available from: [Link]

• (PDF) Ionic liquid 1-butyl-3-methylimidazolium bromide ([bmim]Br): A green and neutral reaction media for the efficient, catalyst-free synthesis of quinoxaline derivatives - ResearchGate. Available from: [Link]

• Ionic Liquid 1-Butyl-3-methylimidazolium Bromide ([Bmim][Br]) Acted as Both Solvent and Catalyst for a Green Reaction of Cross Benzoin Condensation - ThaiJo. Available from: [Link]

• Structural Transitions of 1-Butyl-3-methylimidazolium Chloride/Water Mixtures Studied by Raman and FTIR Spectroscopy and WAXS | Crystal Growth & Design - ACS Publications. Available from: [Link]

• Thermodynamic studies of ionic interactions in aqueous solutions of imidazolium-based ionic liquids [Emim][Br] and [Bmim][Cl] - PubMed. Available from: [Link]

• The Catalytic Mechanism of [Bmim]Cl-Transition Metal Catalysts for Hydrochlorination of Acetylene - MDPI. Available from: [Link]

• How To: Troubleshoot a Reaction - Department of Chemistry : University of Rochester. Available from: [Link]

• 7.4: Reactions in Ionic Liquids (IL) - Chemistry LibreTexts. Available from: [Link]

• Calorimetric Determination of the Enthalpy of 1-Butyl-3-methylimidazolium Bromide Synthesis: A Key Quantity in Thermodynamics of Ionic Liquids | Request PDF - ResearchGate. Available from: [Link]

• (PDF) Ionic liquid 1-butyl-3-methylimidazolium bromide: A green reaction media for the efficient synthesis of 3-methyl-1,4-diphenyl-1,4,5,7-tetrahydro-pyrazolo[3,4-d]pyrimidine-6-ones/thiones using phthalimide-N- - ResearchGate. Available from: [Link]

• Degradation and detoxification of 1-butyl-3-methylimidazolium bromide by γ-irradiation in aqueous solution | Request PDF - ResearchGate. Available from: [Link]

• Perspective: Chemical reactions in ionic liquids monitored through the gas (vacuum)/liquid interface - AIP Publishing. Available from: [Link]

• Understanding chemical reaction mechanisms in ionic liquids: Successes and challenges | Request PDF - ResearchGate. Available from: [Link]

• Recyclable, magnetic ionic liquid bmim[FeCl4]-catalyzed, multicomponent, solvent-free, green synthesis of quinazolines - RSC Publishing. Available from: [Link]

• Ionic liquid 1-butyl-3-methylimidazolium bromide ([Bmim]Br) as a green and neutral reaction media for the catalyst-free synthesis of 1-amidoalkyl-2-naphthols | Request PDF - ResearchGate. Available from: [Link]

• How the cation 1-butyl-3-methylimidazolium impacts the interaction between the entrapped water and the reverse micelle interface created with an ionic liquid-like surfactant - Soft Matter (RSC Publishing). Available from: [Link]

• Ionic Liquids, How They Work and Current Applications - YouTube. Available from: [Link]

• Preparation of 1-butyl-3-methyl imidazolium-based room temperature ionic liquids | Request PDF - ResearchGate. Available from: [Link]

• (PDF) Solvent Properties of the 1-Butyl-3-Methylimidazolium Hexafluorophosphate Ionic Liquid - ResearchGate. Available from: [Link]

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Technical Support Center: Thermal Degradation of 1-Butyl-3-methylimidazolium Bromide ([Bmim]Br)

This guide serves as a technical resource for researchers, scientists, and drug development professionals investigating the thermal stability and degradation of the ionic liquid 1-Butyl-3-methylimidazolium Bromide ([Bmim]Br). We will address common experimental challenges, provide in-depth explanations of degradation mechanisms, and offer validated protocols to ensure the integrity of your results.

Frequently Asked Questions (FAQs)

This section addresses the fundamental questions regarding the thermal decomposition of [Bmim]Br.

Q1: What are the primary thermal degradation products of [Bmim]Br?

The primary volatile products formed during the thermal degradation of [Bmim]Br are haloalkanes and 1-alkylimidazoles.[1] Specifically, you can expect to identify:

• 1-methylimidazole

• 1-butylimidazole

• Bromomethane

• Bromobutane

The formation of these products is a direct result of the degradation mechanism detailed in the following question.

Q2: What is the main mechanism of thermal degradation for [Bmim]Br?

The thermal decomposition of [Bmim]Br predominantly occurs through a bimolecular nucleophilic substitution (S(_N)2) reaction.[2][3] In this pathway, the bromide anion (Br⁻) acts as a nucleophile, attacking the electrophilic carbon atoms of the methyl and butyl groups attached to the nitrogen atoms of the imidazolium cation.[1][2] This nucleophilic attack leads to the cleavage of the carbon-nitrogen (C-N) bonds, resulting in the formation of neutral imidazole derivatives and alkyl bromides.[1][3]

Q3: At what temperature does [Bmim]Br start to decompose?

The onset decomposition temperature (T({onset})) for [Bmim]Br is generally reported to be around 260°C (533 K).[2][4][5] However, this value is highly dependent on the experimental conditions, particularly the heating rate used in thermogravimetric analysis (TGA).[2] It is critical to understand that significant decomposition can occur at much lower temperatures during prolonged isothermal heating.[6][7][8] For example, studies have shown that holding the ionic liquid at 150°C for several hours can lead to the accumulation of degradation products.[6]

Q4: How do experimental conditions affect the measured decomposition temperature?

The observed T(_{onset}) is not an intrinsic property but a result of the analytical conditions. Key factors include:

• Heating Rate: Faster heating rates in TGA result in a higher observed T({onset}).[9] The difference in T({onset}) between a slow (1 °C/min) and a fast (20 °C/min) heating rate can be as much as 100°C.[2][9] This is because at slower rates, the sample has more time to decompose at lower temperatures, leading to earlier detectable mass loss.

• Atmosphere: The purge gas used during analysis (e.g., inert nitrogen vs. reactive air) can influence degradation pathways and byproducts.

• Impurities: The presence of impurities, such as water, halides from synthesis, or residual solvents, can significantly lower the thermal stability of the ionic liquid.[2] Highly hygroscopic ionic liquids can absorb atmospheric moisture between weighing and analysis, leading to an initial mass loss below 100°C that can be mistaken for decomposition.[10]

Q5: What is the role of the bromide anion in the degradation process?

The anion plays a crucial role in the thermal stability of imidazolium-based ionic liquids.[2][11] The stability is inversely related to the nucleophilicity of the anion. Since the bromide ion is a relatively strong nucleophile, it readily participates in the S(_N)2 reaction, leading to a lower decomposition temperature compared to ionic liquids with less nucleophilic anions like bis(trifluoromethylsulfonyl)imide ([NTf₂]⁻).[2]

Troubleshooting Guide

This guide provides solutions to common problems encountered during the thermal analysis of [Bmim]Br.

Problem/Observation	Potential Cause(s)	Recommended Solution(s)
TGA: Lower than expected T({onset})	1. Presence of Impurities: Water, residual solvents, or halide impurities from synthesis can act as catalysts or lower the decomposition threshold.[2]	1. Dry the Sample: Dry the ionic liquid under high vacuum at a moderate temperature (e.g., 60-80°C) for several hours before analysis. Ensure sample handling is performed in a dry atmosphere (e.g., glove box).
2. Slow Heating Rate: A very slow heating rate (e.g., 1-2 °C/min) reveals gradual decomposition that is not apparent at faster rates (10-20 °C/min).[2]	2. Standardize Heating Rate: Use a standard heating rate, such as 10 °C/min, for all comparative studies. Report the heating rate with your T(_{onset}) data.
3. Sample History: The sample may have been previously heated, leading to an accumulation of degradation products that lower its overall stability.[6]	3. Use Fresh Samples: Always use a fresh, unheated aliquot of the ionic liquid for each thermal analysis experiment.
TGA: Weight loss exceeds 100%	1. Hygroscopicity: The sample may have absorbed moisture from the air after being weighed but before the TGA run started.[10] This adds un-tared weight that is lost during heating.	1. Minimize Exposure: Weigh the sample and load it into the TGA instrument as quickly as possible. Consider using a glove box with a dry atmosphere.
2. Instrumental Error: This could be due to a faulty balance or improper calibration.[10]	2. Calibrate Instrument: Perform a full calibration of the TGA balance and temperature. Run a standard reference material to verify performance.
3. Reaction with Sample Pan: In rare cases, the ionic liquid or its degradation products might react with the pan material (e.g., aluminum), forming volatile compounds and causing mass loss from the pan itself.[10]	3. Use Inert Pans: Use inert sample pans, such as platinum or alumina, especially for high-temperature experiments.
Py-GC-MS: Poor reproducibility of pyrograms	1. Sample Inhomogeneity: Small sample sizes can exacerbate issues with non-uniform distribution of impurities.[12][13]	1. Homogenize Sample: Ensure the bulk sample is well-mixed before taking an aliquot for analysis.
2. Inconsistent Pyrolysis: Factors like slow temperature ramping, inconsistent final temperature, or catalytic effects from the pyrolyzer chamber can alter degradation pathways.[12][13][14]	2. Optimize Pyrolysis Parameters: Use a high-quality pyrolyzer (e.g., micro-furnace or Curie point) that ensures rapid and reproducible heating. Clean the pyrolyzer regularly to prevent catalytic buildup.
3. Contamination: Silicone peaks from the GC septum or column bleed can interfere with the analysis.[15]	3. Use High-Quality Consumables: Use low-bleed septa and columns. Perform regular bake-outs of the GC system. Consider a septum-free connection if available.[15]

Validated Experimental Protocols

Protocol 1: Thermogravimetric Analysis (TGA) of [Bmim]Br

This protocol describes the determination of the onset decomposition temperature (T(_{onset})) using a standard heating rate.

1. Sample Preparation: a. Place 5-10 mg of [Bmim]Br into a clean, tared alumina or platinum TGA pan. b. Record the exact mass using a microbalance. c. Load the sample into the TGA instrument immediately to minimize moisture absorption.[10]

2. Instrument Setup: a. Purge Gas: Set the furnace purge gas to high-purity nitrogen at a flow rate of 50-100 mL/min. b. Initial State: Equilibrate the furnace at 30°C.

3. Thermal Program: a. Initial Hold: Hold at 30°C for 5 minutes to allow the furnace atmosphere to stabilize. b. Heating Ramp: Ramp the temperature from 30°C to 600°C at a constant heating rate of 10°C/min.[2]

4. Data Analysis: a. Plot the sample mass (%) as a function of temperature (°C). b. Determine the T(_{onset}) as the temperature at which the tangent to the steepest point of the mass-loss curve intersects the initial mass baseline.

Protocol 2: Identification of Degradation Products by Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

This protocol is for the identification of volatile and semi-volatile degradation products.

1. Sample Preparation: a. Place approximately 50-100 µg of [Bmim]Br into a deactivated stainless steel pyrolysis sample cup.

2. Instrument Setup: a. Pyrolyzer:

• Pyrolysis Temperature: 300°C (select a temperature above the T(_{onset}) but low enough to avoid excessive fragmentation).[2]
• Pyrolysis Time: 20 seconds. b. Gas Chromatograph (GC):
• Injector Temperature: 280°C.
• Carrier Gas: Helium at a constant flow of 1 mL/min.
• Column: A mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm) is suitable for separating the expected products.
• Oven Program:
• Initial Temperature: 40°C, hold for 2 minutes.
• Ramp: Increase at 10°C/min to 280°C.
• Final Hold: Hold at 280°C for 5 minutes.[2] c. Mass Spectrometer (MS):
• Ion Source Temperature: 230°C.
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Scan Range: m/z 35-500.

3. Data Analysis: a. Identify the peaks in the total ion chromatogram (TIC). b. Compare the mass spectrum of each peak with a reference library (e.g., NIST) to identify the degradation products. Confirm identities with known standards where possible.

References

• Technical Support Center: Thermal Degradation of 1-Butyl-3-methylimidazolium Bromide ([BMIM]Br) - Benchchem.
• New Insights into the Thermal Stability of 1-Butyl-3-methylimidazolium-Based Ionic Liquids. Molecules.
• Identification of ionic liquid breakdown products in an advanced oxid
• How to Analyze Imidazolium Ionic Liquids in Environmental Samples? American Chemical Society.
• Mechanism of thermal decomposition of 1-butyl-3-methylimidazolium...
• Comparison of the thermal decomposition behavior of [BMIm]X (X = Cl,...
• Thermal decomposition mechanism of 1-ethyl-3-methylimidazolium bromide ionic liquid. PubMed.
• Identification of degradation products of ionic liquids in an ultrasound assisted zero-valent iron activated carbon micro-electrolysis system and their degrad
• Thermal Stability and Moisture Uptake of 1-Alkyl-3-methylimidazolium Bromide.
• Why the TGA weight % loss more that 100% with ionic liquids?
• Degradation and detoxification of 1-butyl-3-methylimidazolium bromide by γ-irradiation in aqueous solution.
• Thermal Stability and Moisture Uptake of 1-Alkyl-3-methylimidazolium Bromide. AMiner.
• Thermal decomposition of carboxylate ionic liquids: trends and mechanisms. Royal Society of Chemistry.
• HPLC Analysis of Components of Ionic Liquids by Mixed-Mode Chrom
• State-of-the-art analytical methods based on ionic liquids for food and beverage analysis. CONICET.
• Thermal Stability of Ionic Liquids: Current Status and Prospects for Future Development. MDPI.
• Comprehensive Investigation on the Thermal Stability of 66 Ionic Liquids by Thermogravimetric Analysis.
• What Are The Common Faults Of Thermogravimetric Analyzer(TGA). Jinan Upwell Test Co.,Ltd.
• Thermal decomposition behaviors of imidazolium-type ionic liquids studied by pyrolysis-gas chrom
• Advancing pyrolysis-gas chromatography-mass spectrometry for the accurate quantification of micro- and nanoplastics in human blood.
• Pyrolysis gas chromatography-mass spectrometry in environmental analysis: focus on organic m
• Usefulness of pyrolysis coupled to gas chromatography/mass spectrometry for evaluating the reproducibility of commercial samples of Cymbopogon citr
• Recent Trends and Developments in Pyrolysis-gas Chromatography.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Thermal decomposition mechanism of 1-ethyl-3-methylimidazolium bromide ionic liquid - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting the Thermal Stability of [BMIM]Br

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with 1-butyl-3-methylimidazolium bromide ([BMIM]Br). This resource provides in-depth troubleshooting advice and frequently asked questions regarding the thermal stability of this ionic liquid, with a special focus on the detrimental effects of common impurities. Our goal is to equip you with the knowledge to anticipate, identify, and resolve issues that can compromise the integrity of your experiments.

I. Frequently Asked Questions (FAQs) about [BMIM]Br Thermal Stability

Q1: What is the expected thermal decomposition temperature of pure [BMIM]Br?

A1: The onset of thermal decomposition for pure [BMIM]Br is generally reported to be around 260°C (533 K).[1][2][3][4] However, it is critical to understand that this value is not absolute. Slow degradation can occur at significantly lower temperatures, especially with prolonged heating.[1][5] Isothermal thermogravimetric analysis (TGA) has demonstrated that [BMIM]Br can exhibit noticeable decomposition at temperatures well below the onset decomposition temperature determined by faster scan-rate experiments.[6][7][8][9]

Q2: What is the primary mechanism of thermal degradation for [BMIM]Br?

A2: The thermal decomposition of [BMIM]Br is predominantly understood to occur via a bimolecular nucleophilic substitution (S(_N)2) reaction.[1] In this pathway, the bromide anion acts as a nucleophile, attacking the alkyl groups (butyl or methyl) on the imidazolium cation. This results in the formation of neutral imidazole derivatives and alkyl halides.[1]

Q3: How do experimental conditions in Thermogravimetric Analysis (TGA) affect the observed decomposition temperature?

A3: The measured decomposition temperature of [BMIM]Br is highly sensitive to the experimental parameters used in TGA. Key factors include:

• Heating Rate: Faster heating rates can lead to a higher observed onset decomposition temperature (T({onset})). The difference in T({onset}) between a slow (e.g., 1 °C/min) and a fast (e.g., 20 °C/min) heating rate can be as significant as 100°C.[1]

• Atmosphere: The type of purge gas used (e.g., inert nitrogen versus reactive air) can influence the degradation pathway and the resulting byproducts.[1]

• Impurities: The presence of even trace amounts of impurities, such as water or residual reactants from synthesis, can significantly lower the thermal stability of the ionic liquid.[1][10][11]

II. Troubleshooting Guide: The Impact of Impurities

Impurities are a common cause of unexpected thermal behavior in [BMIM]Br. This section will guide you through identifying and addressing issues arising from the most prevalent contaminants.

Issue 1: Premature Decomposition or Inconsistent TGA Results

Possible Cause: Presence of water.

Scientific Rationale: [BMIM]Br is hygroscopic and readily absorbs moisture from the atmosphere.[12] While small amounts of water may not drastically alter the onset decomposition temperature in a fast-scan TGA, its presence can affect the ionic liquid's heat capacity and viscosity, leading to inconsistent thermal behavior.[12] For some ionic liquids, water can even hinder the degradation reaction under certain conditions.[10] However, for applications requiring long-term thermal stability, the presence of water is generally undesirable.

Troubleshooting Workflow:

• Quantify Water Content: The most reliable method for determining the water content in ionic liquids is the Karl Fischer titration.[13][14][15][16] This technique is highly selective for water and can provide accurate measurements even at parts-per-million (ppm) levels.[16][17]

• Drying Procedure: If the water content is above your acceptable limit, dry the [BMIM]Br under high vacuum at a moderately elevated temperature (e.g., 70-80°C) for several hours. It's crucial to perform a post-drying Karl Fischer titration to confirm the water content has been reduced to the desired level.

• Comparative TGA: Perform a TGA analysis on the dried sample and compare the results to the original, "wet" sample. A shift to a higher decomposition temperature and a more consistent decomposition profile would indicate that water was a contributing factor to the initial instability.

Experimental Protocol: Karl Fischer Titration

• Instrumentation: An automated Karl Fischer titrator (volumetric or coulometric).

• Reagents: Karl Fischer reagent (iodine, sulfur dioxide, a base like imidazole, and a solvent such as methanol or a specialized ionic liquid-compatible solvent).[16]

• Procedure:

  • Standardize the Karl Fischer reagent with a known amount of water or a water standard.

  • Accurately weigh a sample of your [BMIM]Br and dissolve it in the Karl Fischer solvent. Ionic liquids can be highly soluble in the appropriate medium, which is advantageous for this analysis.[13][14]

  • Titrate the sample with the standardized Karl Fischer reagent until the endpoint is reached (typically detected potentiometrically).

  • The instrument's software will calculate the water content in ppm or percentage.

Issue 2: Lowered Decomposition Temperature and Altered TGA Curve Shape

Possible Cause: Residual reactants from synthesis (e.g., 1-methylimidazole, 1-bromobutane) or halide impurities.

Scientific Rationale: The most common synthesis route for [BMIM]Br is the quaternization of 1-methylimidazole with 1-bromobutane.[18][19][20] If the reaction does not go to completion or if the purification process is inadequate, unreacted starting materials can remain as impurities. These volatile organic compounds will typically show a mass loss at temperatures lower than the decomposition temperature of the ionic liquid itself, leading to a multi-step or broadened decomposition profile in the TGA curve. Halide impurities, such as chloride, can also alter the thermal stability.[10][11]

Troubleshooting Workflow:

• Purity Assessment via NMR Spectroscopy: Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for identifying and quantifying impurities in ionic liquids.[21][22] A ¹H NMR spectrum can clearly show the characteristic peaks of [BMIM]Br, as well as any signals from residual 1-methylimidazole or 1-bromobutane.[19][23]

• Purification: If NMR analysis confirms the presence of unreacted starting materials, a purification step is necessary. This typically involves washing the [BMIM]Br with a solvent in which the ionic liquid is insoluble but the impurities are soluble (e.g., hot ethyl acetate).[19] Subsequent drying under high vacuum is essential to remove any residual washing solvent.

• Post-Purification Analysis: Repeat the NMR and TGA analyses on the purified sample. The NMR spectrum should show a significant reduction or complete absence of impurity peaks. The TGA curve of the purified sample should exhibit a sharper, single-step decomposition at a higher temperature.

Experimental Protocol: ¹H NMR for Purity Assessment

• Instrumentation: A standard NMR spectrometer.

• Solvent: A deuterated solvent in which [BMIM]Br is soluble (e.g., Deuterated Chloroform (CDCl₃) or Deuterated Water (D₂O)).

• Procedure:

  • Prepare a dilute solution of your [BMIM]Br sample in the chosen deuterated solvent.

  • Acquire a ¹H NMR spectrum.

  • Analyze the spectrum for the characteristic peaks of the [BMIM] cation and any additional peaks that may correspond to impurities.

  • The integration of the impurity peaks relative to the [BMIM]Br peaks can be used to estimate the level of contamination.

Data Summary: Impact of Impurities on [BMIM]Br Thermal Stability

Sample	Key Impurity	T({onset}) (°C) (Typical Range)	TGA Curve Characteristics
High Purity [BMIM]Br	< 100 ppm water, no detectable reactants	~260[3]	Single, sharp mass loss step
"Wet" [BMIM]Br	> 1000 ppm water	May be slightly lower or inconsistent	May show a small initial mass loss due to water evaporation
Impure [BMIM]Br	Residual 1-methylimidazole and/or 1-bromobutane	Significantly lower	Broadened or multi-step decomposition profile

III. Visualizing Experimental Workflows and Concepts

Diagram 1: Troubleshooting Workflow for Impurity Analysis

This diagram illustrates the logical flow for diagnosing and resolving issues related to impurities in [BMIM]Br.

Caption: Troubleshooting workflow for diagnosing and resolving impurity-related thermal instability in [BMIM]Br.

Diagram 2: Mechanism of Thermal Decomposition

This diagram illustrates the S(_N)2 mechanism for the thermal decomposition of [BMIM]Br.

Caption: S(_N)2 mechanism of [BMIM]Br thermal decomposition.

References

• Moisture Determination via Karl-Fischer Titration - Ionic Liquids - Hiyka. (n.d.).
• New Insights into the Thermal Stability of 1-Butyl-3-methylimidazolium-Based Ionic Liquids. (n.d.).
• Thermal Stability and Moisture Uptake of 1-Alkyl-3-methylimidazolium Bromide. (n.d.).
• Thermal stability and moisture uptake of 1-alkyl-3-methylimidazolium bromide. (2010). AKJournals.
• Thermal Stability of Ionic Liquids: Current Status and Prospects for Future Development. (n.d.).
• Technical Support Center: Thermal Degradation of 1-Butyl-3-methylimidazolium Bromide ([BMIM]Br). (n.d.). Benchchem.
• Ionic liquids for Karl-Fischer titration. (n.d.). IoLiTec.
• Thermal Stability and Moisture Uptake of 1-Alkyl-3-methylimidazolium Bromide. (n.d.). AMiner.
• Ionic liquids for Karl-Fischer titration. (n.d.). IoLiTec.
• Thermal stability and moisture uptake of 1-alkyl-3-methylimidazolium bromide. (2010). Journal of Thermal Analysis and Calorimetry, 103(2).
• Comprehensive Investigation on the Thermal Stability of 66 Ionic Liquids by Thermogravimetric Analysis. (n.d.). Industrial & Engineering Chemistry Research - ACS Publications.
• DSC curves of 1-butyl-3-methylimidazolium bromide [BMIm]Br for heating... (n.d.). ResearchGate.
• The influence of water on the physicochemical characteristics of 1-butyl-3-methylimidazolium bromide ionic liquid. (n.d.). ResearchGate.
• Thermogravimetric analysis (TGA) and derivative thermogravimetric analysis of [BMIm][Br]. (n.d.). ResearchGate.
• New Insights into the Thermal Stability of 1-Butyl-3-methylimidazolium-Based Ionic Liquids. (n.d.).
• Thermal stability and crystallization behavior of imidazolium halide ionic liquids. (n.d.). ResearchGate.
• Thermal Stability of Ionic Liquids. (n.d.). ResearchGate.
• (PDF) NMR of ionic liquids. (n.d.). ResearchGate.
• Continuous, solvent free, high temperature synthesis of ionic liquid 1-butyl-3-methylimidazolium bromide in a microreactor. (n.d.). CiteSeerX.
• Computational NMR Spectroscopy of Ionic Liquids: [C4C1im]Cl/Water Mixtures. (2020). PMC.
• Microwave-Assisted Synthesis and Spectral Identification of [Rmim]PF6 (R = p,b,c6) Ionic Liquids. (n.d.).
• Thermal stability and crystallization behavior of imidazolium halide ionic liquids. (n.d.). OPUS.
• In Situ Determination of the Water Content of Ionic Liquids. (2018). ResearchGate.
• Structures of ionic liquid–water mixtures investigated by IR and NMR spectroscopy. (n.d.).
• Synthesis, Characterization and Biological Evaluation of Imidazolium Based Ionic Liquids. (n.d.). Open Access Journals - Research and Reviews.
• Evaporation/Decomposition Behavior of 1-Butyl-3-Methylimidazolium Chloride (BMImCL) Investigated through Effusion and Thermal An. (2023). CNR-IRIS.
• Evaporation/Decomposition Behavior of 1-Butyl-3-Methylimidazolium Chloride (BMImCL) Investigated through Effusion and Thermal Analysis Techniques. (2023). MDPI.
• 15N NMR studies provide insights into physico-chemical properties of room-temperature ionic liquids. (n.d.). NIH.
• Karl Fischer titration. (n.d.). Wikipedia.
• Thermal and Electrochemical Properties of Ionic Liquids Bearing Allyl Group with Sulfonate-Based Anions—Application Potential in Epoxy Resin Curing Process. (n.d.). MDPI.
• Reaction for synthesis of 1-butyl-3-methylimidazolium bromide ([BMIM]Br). (n.d.). ResearchGate.
• Thermal stability of ionic liquids derived from imidazolium and choline cations. (n.d.).
• Using Imidazolium-Based Ionic Liquids to Teach Fundamental NMR Interpretation. (2022).
• Preparation of 1-Butyl-3-methylimidazolium Chloride - [BMIM][Cl]. (n.d.).
• DSC measurements of the thermal behavior of [BMIm]Br using 3 mass%... (n.d.). ResearchGate.

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• 23. 15N NMR studies provide insights into physico-chemical properties of room-temperature ionic liquids - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Recycling and Reuse of 1-Butyl-2,3-dimethylimidazolium Bromide ([Bdmim]Br)

Welcome to the technical support center for the recycling and reuse of 1-Butyl-2,3-dimethylimidazolium bromide ([Bdmim]Br). This guide is designed for researchers, scientists, and drug development professionals to provide practical, in-depth troubleshooting advice and detailed protocols for the efficient recovery and repurposing of this versatile ionic liquid. Our goal is to ensure scientific integrity and empower you with the knowledge to overcome common experimental challenges, thereby promoting sustainable and cost-effective research.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the lifecycle of [Bdmim]Br in experimental settings.

Initial Diagnosis & Common Observations

Q1: My [Bdmim]Br has changed color after a reaction. Is it still usable?

A change in color, often to yellow or brown, typically indicates the presence of impurities from the reaction mixture or slight degradation of the ionic liquid itself. While a color change doesn't automatically render the [Bdmim]Br unusable, it warrants further investigation to determine the nature of the chromophores. It is crucial to purify the ionic liquid before reuse, as these impurities could interfere with subsequent reactions.

Q2: I'm observing unexpected side reactions or lower yields in my catalysis experiments using recycled [Bdmim]Br. What could be the cause?

Reduced catalytic efficiency is a classic sign of impurities in the recycled [Bdmim]Br. Common culprits include residual reactants, byproducts, or degradation products of the ionic liquid. Halide impurities, in particular, can significantly impact catalytic activity.[1][2] It is recommended to perform a thorough purity analysis of your recycled [Bdmim]Br.

Q3: My recycled [Bdmim]Br seems to have a higher viscosity than the fresh ionic liquid. Why is this happening?

An increase in viscosity is often linked to the presence of residual solvents, water, or polymeric byproducts from your reaction. Water content, in particular, can significantly alter the physicochemical properties of ionic liquids.[3] Proper drying of the recycled [Bdmim]Br under vacuum is a critical final step in the recycling process.[4]

Troubleshooting Specific Recycling Techniques

Q4: During liquid-liquid extraction to remove organic products, I'm getting poor separation and emulsion formation. How can I resolve this?

Emulsion formation is a common issue when the organic solvent and the ionic liquid have some degree of mutual solubility, or when surfactants are generated in the reaction. To address this:

• Solvent Selection: Choose a more non-polar organic solvent that has minimal miscibility with [Bdmim]Br.

• pH Adjustment: Modifying the pH of the aqueous phase (if applicable) can sometimes break emulsions by altering the charge of the impurity molecules.

• Centrifugation: This is a highly effective method to physically separate the layers.

• Addition of a Saturated Salt Solution: Adding a small amount of a salt solution (e.g., saturated NaCl) can increase the polarity of the aqueous phase and promote better separation from the ionic liquid.

Q5: My activated carbon adsorption step is not effectively removing colored impurities. What should I do?

The efficiency of activated carbon adsorption depends on the nature of the impurity and the properties of the carbon.[5][6][7]

• Type of Activated Carbon: Use a grade of activated carbon with a suitable pore size and surface chemistry for your specific impurities.

• pH Adjustment: The adsorption of some impurities can be pH-dependent. Experiment with adjusting the pH of the [Bdmim]Br solution before treatment.

• Increase Contact Time/Temperature: Allowing for a longer stirring time or gently heating the mixture can improve adsorption kinetics.

• Multiple Treatments: It may be necessary to perform two or three successive treatments with fresh activated carbon for highly colored solutions.

Q6: I'm concerned about thermal degradation of my [Bdmim]Br during vacuum distillation. How can I minimize this risk?

Thermal stability is a key concern with imidazolium-based ionic liquids.[8][9][10] While [Bdmim]Br has a relatively high decomposition temperature, prolonged exposure to heat, even below this temperature, can cause degradation.[8][9][10] To mitigate this:

• Use High Vacuum: A lower pressure reduces the boiling point of volatile impurities, allowing for distillation at a lower temperature.[11][12][13]

• Short Path Distillation: For removing high-boiling point impurities, a short path distillation apparatus minimizes the residence time of the ionic liquid at high temperatures.[14]

• Monitor for Color Change: A darkening of the ionic liquid during distillation is a visual indicator of thermal decomposition.

Experimental Protocols

Here are detailed, step-by-step methodologies for the most common recycling and purification procedures for [Bdmim]Br.

Protocol 1: General Recycling Workflow

This protocol provides a general framework for the recycling of [Bdmim]Br after its use in a typical organic reaction.

Caption: General workflow for the recycling of [Bdmim]Br.

Protocol 2: Liquid-Liquid Extraction of Organic Compounds

Objective: To remove organic products and unreacted starting materials from the [Bdmim]Br phase.

Materials:

• Used [Bdmim]Br mixture

• Separatory funnel

• Anhydrous sodium sulfate

• Rotary evaporator

• Extraction solvent (e.g., diethyl ether, ethyl acetate, hexane - choice depends on the polarity of the compounds to be removed)

Procedure:

• Transfer the used [Bdmim]Br mixture to a separatory funnel.

• Add an equal volume of the selected organic extraction solvent.

• Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release pressure.

• Allow the layers to separate. The denser ionic liquid phase will be at the bottom.

• Drain the lower [Bdmim]Br phase into a clean flask.

• Repeat the extraction of the [Bdmim]Br phase with fresh organic solvent two more times to ensure complete removal of organic impurities.

• The collected [Bdmim]Br phase may still contain dissolved organic solvent. This can be removed under reduced pressure using a rotary evaporator. Gentle heating (50-60 °C) can be applied.

Protocol 3: Decolorization with Activated Carbon

Objective: To remove colored impurities from the [Bdmim]Br.

Materials:

• Extracted [Bdmim]Br

• Activated carbon (powdered)

• Stir plate and stir bar

• Filter paper and funnel or a syringe filter (0.45 µm)

Procedure:

• To the [Bdmim]Br from the previous step, add activated carbon (approximately 1-5% by weight of the ionic liquid).

• Stir the mixture vigorously at room temperature for at least 2-4 hours. For persistent colors, gentle heating (up to 60 °C) can be applied.

• Filter the mixture to remove the activated carbon. For small volumes, a syringe filter is effective. For larger volumes, gravity or vacuum filtration can be used.

• If the color persists, repeat the treatment with fresh activated carbon.

Protocol 4: Drying and Purity Verification

Objective: To remove residual water and volatile solvents, and to verify the purity of the recycled [Bdmim]Br.

Materials:

• Decolorized [Bdmim]Br

• Schlenk flask or round-bottom flask

• High-vacuum pump

• NMR spectrometer

• FTIR spectrometer

• Karl Fischer titrator

• Silver nitrate solution (for halide test)

Procedure:

• Drying:

  • Place the decolorized [Bdmim]Br in a Schlenk flask.

  • Attach the flask to a high-vacuum line.

  • Heat the flask to 70-80 °C under vacuum for several hours (or overnight) to remove any residual water and volatile organic solvents.[4]

• Purity Verification:

  • NMR Spectroscopy: Record the ¹H and ¹³C NMR spectra of the dried, recycled [Bdmim]Br and compare them to the spectra of the fresh ionic liquid to confirm its structural integrity.[15][16][17][18]

  • FTIR Spectroscopy: Obtain an FTIR spectrum and compare it with that of the pure compound to check for the presence of functional group impurities.[16][19]

  • Water Content: Determine the water content using Karl Fischer titration. For many applications, a water content below 500 ppm is desirable.[3][20][21]

  • Halide Test (Qualitative): Dissolve a small amount of the recycled [Bdmim]Br in deionized water and add a few drops of silver nitrate solution. The absence of a white precipitate (AgBr) indicates the absence of significant bromide impurities from the starting materials.[1][2][22][23][24]

Data Presentation

Table 1: Physical and Chemical Properties of 1-Butyl-2,3-dimethylimidazolium bromide ([Bdmim]Br)

Property	Value	Source(s)
Molecular Formula	C₉H₁₇BrN₂	[25]
Molecular Weight	233.15 g/mol	[25]
Melting Point	102-106 °C	[26]
Appearance	White to off-white crystalline solid
Solubility	Soluble in water and polar organic solvents.	[27]
Thermal Stability	Onset of decomposition is generally above 200 °C, but slow degradation can occur at lower temperatures with prolonged heating.[8][9][10]	[8][9][10]

Logical Relationships and Workflows

The following diagram illustrates the decision-making process for troubleshooting common issues with recycled [Bdmim]Br.

Sources

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• 6. Adsorption of Imidazolium-Based ILs Combined on Activated Carbon Obtained from Grape Seeds - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. Recovery and purification of ionic liquids from solutions: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Making sure you're not a bot! [tib.eu]
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• 22. Capillary electrophoresis monitoring of halide impurities in ionic liquids - Analyst (RSC Publishing) [pubs.rsc.org]
• 23. researchgate.net [researchgate.net]
• 24. Halide ions effects on surface excess of long chain ionic liquids water solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. 1-Butyl-2,3-dimethylimidazolium bromide | C9H17BrN2 | CID 2734241 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 26. 1-Butyl-2,3-dimethylimidazolium bromide, >99% | IoLiTec [iolitec.de]
• 27. 1-Butyl-3-methylimidazolium Bromide | 85100-77-2 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

Technical Support Center: Removing Water from 1-Butyl-2,3-dimethylimidazolium bromide ([Bdmim]Br)

Welcome to the technical support guide for 1-Butyl-2,3-dimethylimidazolium bromide ([Bdmim]Br). This resource is designed for researchers, scientists, and drug development professionals who handle this ionic liquid (IL) and require stringent control over its water content. This guide provides in-depth protocols, troubleshooting advice, and answers to frequently asked questions to ensure the integrity and reproducibility of your experiments.

Introduction: The Challenge of Water in a Hygroscopic Ionic Liquid

1-Butyl-2,3-dimethylimidazolium bromide is a member of the imidazolium-based ionic liquid family, which is well-known for its hygroscopic nature—the tendency to readily absorb moisture from the atmosphere.[1][2][3] The presence of water, even in trace amounts, is not a passive impurity; it actively alters the fundamental physicochemical properties of the IL, including its viscosity, electrical conductivity, and melting point.[4] For applications in electrochemistry, organic synthesis, and drug formulation, where precision is paramount, controlling water content is a critical, non-negotiable step. This guide provides the necessary protocols and scientific rationale to effectively manage and remove water from your [Bdmim]Br samples.

Section 1: Frequently Asked Questions (FAQs)

Q1: Why is my [Bdmim]Br sample wet? It was stored with the cap on. A: Imidazolium-based ILs, particularly those with halide anions like bromide (Br-), are highly hygroscopic.[1][5] They can absorb atmospheric moisture during brief exposures to air, such as when opening the container for sample retrieval. Standard container caps may not provide a truly hermetic seal, allowing moisture to ingress over time.

Q2: How does water contamination impact my experimental results? A: Water acts as a significant impurity that can:

• Decrease Viscosity and Increase Conductivity: This can alter reaction kinetics, electrochemical performance, and dissolution rates.[4]

• Narrow the Electrochemical Window: Water can be electrochemically active, limiting the voltage range in which the IL is stable.

• Participate in Side Reactions: In moisture-sensitive reactions, water can act as a nucleophile or a proton source, leading to unwanted byproducts and lower yields.

• Affect Structural Integrity: At certain concentrations, water can cause structural changes in the IL, and stable crystal hydrates may form.[4]

Q3: What is the most reliable method to measure the water content in [Bdmim]Br? A: Karl Fischer (KF) titration is the industry-standard and most accurate method for determining trace amounts of water in ionic liquids.[6][7] It is highly selective for water, unlike methods like mass loss on drying, which also detect other volatile components.[8] Both coulometric (for very low water content, <1%) and volumetric KF titration are suitable.[8]

Q4: Can I just heat the ionic liquid in an oven to dry it? A: This is strongly discouraged. Simply heating in an oven without vacuum is inefficient and risks thermal degradation. Imidazolium-based ILs can undergo slow decomposition at temperatures well below their published decomposition onset points, especially during prolonged heating.[9][10] This can introduce new, unwanted impurities. Controlled heating under high vacuum is the preferred method.

Section 2: Primary Drying Protocol: High-Vacuum Schlenk Line Drying

This is the most effective and reliable method for removing water from [Bdmim]Br to parts-per-million (ppm) levels without causing thermal degradation. The principle is to lower the boiling point of water by reducing the pressure, allowing it to evaporate at a safe temperature.

Experimental Protocol: Step-by-Step

• Preparation: Place the [Bdmim]Br sample into a clean, dry Schlenk flask equipped with a magnetic stir bar. The flask should not be more than one-third full to maximize the surface area-to-volume ratio.

• System Assembly: Connect the Schlenk flask to a high-vacuum manifold (Schlenk line) capable of achieving pressures below 1 mbar. Crucially, place a cold trap (e.g., liquid nitrogen or a dry ice/acetone slurry) between the flask and the vacuum pump to capture the water vapor and protect the pump.

• Evacuation: Begin stirring the ionic liquid. Slowly open the flask to the vacuum to prevent bumping. Allow the system to evacuate fully.

• Controlled Heating: Once a stable high vacuum is achieved, lower the flask into an oil bath pre-heated to 70–80°C . This temperature range provides an optimal balance between efficient water removal and preventing the thermal decomposition of the IL.[11] A patent for the synthesis of [Bdmim]Br itself specifies drying under vacuum at 65°C.[12]

• Drying Period: Continue drying under high vacuum with vigorous stirring for a minimum of 24 to 48 hours. The stirring continually exposes new layers of the viscous liquid to the vacuum, which is essential for complete drying.

• Cooldown and Storage: After the drying period, remove the oil bath and allow the flask to cool completely to room temperature while still under vacuum. Once cool, backfill the flask with a dry, inert gas (e.g., Nitrogen or Argon). The dried ionic liquid should be immediately transferred and stored in a glovebox or a sealed vial under an inert atmosphere.

Data Summary: High-Vacuum Drying Parameters

Parameter	Recommended Value	Rationale
Temperature	70–80°C	Optimal for water evaporation without significant IL degradation.[11][12]
Pressure	< 1 mbar	Substantially lowers the boiling point of water.
Time	24–48 hours	Ensures diffusion and removal of water from the bulk liquid.
Agitation	Vigorous Stirring	Maximizes surface area for efficient evaporation.
Expected Water Content	< 100 ppm	Dependent on initial water content and adherence to protocol.

Workflow Visualization

Caption: Workflow for High-Vacuum Drying of [Bdmim]Br.

Section 3: Troubleshooting Guide

Even with a robust protocol, issues can arise. This section addresses common problems encountered during the water removal process.

Issue	Possible Cause(s)	Recommended Solution(s)
High water content after drying (verified by KF titration).	1. Vacuum Leak: The system is not reaching a low enough pressure. 2. Insufficient Time/Temperature: Water remains trapped in the bulk IL. 3. Poor Agitation: Surface is dry, but the bulk is not. 4. Post-Drying Contamination: Sample was exposed to air after drying.	1. Check all seals and connections on your Schlenk line for leaks. 2. Extend the drying time by another 24 hours. If necessary, increase the temperature slightly, but do not exceed 90°C. 3. Ensure the stir bar is coupling effectively and creating a deep vortex. 4. Handle the dried IL exclusively under an inert atmosphere.
The ionic liquid turned yellow or brown during heating.	Thermal Decomposition: The drying temperature was too high, or "hot spots" developed in the flask.[9]	1. Immediately reduce the temperature. The ideal range is 70-80°C. 2. Ensure the entire flask is submerged evenly in the oil bath and that stirring is vigorous to ensure uniform heat distribution. 3. Note that some degradation may be irreversible. The purity of the IL should be re-assessed.
Karl Fischer titration results are inconsistent or non-reproducible.	1. Sample Handling: The sample is absorbing atmospheric moisture during transfer to the titrator. 2. Instrument Error: Reagents are exhausted or the instrument requires calibration.	1. Prepare and load the sample into the KF titrator inside a glovebox or using gas-tight syringes. 2. Check the titrator's reagents and perform a calibration using a certified water standard.

Section 4: Verification Workflow

Confirming the success of the drying protocol is a critical step. Karl Fischer titration is the definitive method.[6][8]

Logical Flow for Water Content Verification

Caption: Decision workflow for verifying water removal.

References

• Hiyka. (n.d.). Moisture Determination via Karl-Fischer Titration - Ionic Liquids. Retrieved from [Link]

• García-Andrés, S., et al. (2024). New Insights into the Hygroscopic Character of Ionic Liquids: Study of Fourteen Representatives of Five Cation and Four Anion Families. MDPI. Retrieved from [Link]

• Maiti, A. (2012). Water-clustering in hygroscopic ionic liquids—an implicit solvent analysis. Physical Chemistry Chemical Physics. Retrieved from [Link]

• Maiti, A., et al. (2012). Water-clustering in hygroscopic Ionic Liquid - an implicit solvent analysis. OSTI.GOV. Retrieved from [Link]

• Harvey, I. J., et al. (2010). Thermal stability and moisture uptake of 1-alkyl-3-methylimidazolium bromide. ResearchGate. Retrieved from [Link]

• Kuznetsov, M., et al. (n.d.). New Insights into the Thermal Stability of 1-Butyl-3-methylimidazolium-Based Ionic Liquids. Retrieved from [Link]

• Harvey, I. J., et al. (2010). Thermal stability and moisture uptake of 1-alkyl-3-methylimidazolium bromide. Springer Link. Retrieved from [Link]

• Earle, M. J., et al. (n.d.). Preparation and purification of ionic liquids and precursors. Google Patents.

• Wikipedia. (n.d.). Karl Fischer titration. Retrieved from [Link]

• Ramenskaya, L. M., et al. (2008). The influence of water on the physicochemical characteristics of 1-butyl-3-methylimidazolium bromide ionic liquid. ResearchGate. Retrieved from [Link]

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• 7. Ionic liquids for Karl-Fischer titration | IoLiTec [iolitec.de]
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• 12. US7763186B2 - Preparation and purification of ionic liquids and precursors - Google Patents [patents.google.com]

Technical Support Center: Optimizing Heck Reaction Yields with [BMIM][Br]

Welcome to the technical support center for improving Heck reaction outcomes using 1-butyl-3-methylimidazolium bromide ([BMIM][Br]). This guide is designed for researchers, chemists, and drug development professionals to troubleshoot common issues and deepen their understanding of this catalytic system. As Senior Application Scientists, we have compiled field-proven insights and data to help you navigate the nuances of this chemistry.

Part 1: Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments. We follow a logical, cause-and-effect approach to quickly identify and solve reaction issues.

Q1: My Heck reaction in [BMIM][Br] has a very low or zero yield. Where do I start troubleshooting?

A low or non-existent yield is the most common issue. A systematic approach is crucial. Begin by verifying the integrity of your reagents and setup before scrutinizing the reaction parameters.

Initial Checks: The First 30 Minutes

Before diving into complex variables, confirm the fundamentals. Many reaction failures are traced back to simple errors in preparation.

Parameter	Key Checkpoint	Rationale
Reagent Purity	Are the aryl halide and alkene free of impurities and moisture?	Standard Heck reactions are sensitive to impurities that can poison the catalyst.
[BMIM][Br] Quality	Is the ionic liquid pure and anhydrous?	High purity (≥99%) is critical.[1] Water or other impurities can interfere with catalyst activation and stability.
Base Integrity	Is the base (e.g., NaOAc, Et₃N) fresh and dry?	The base is essential for regenerating the Pd(0) catalyst; hydrated or degraded base is ineffective.[2]
Inert Atmosphere	Was the reaction vessel properly purged with an inert gas (N₂ or Ar)?	While some systems can tolerate air, oxygen can oxidize the active Pd(0) catalyst, leading to deactivation.

If these initial checks do not reveal the issue, proceed to a more in-depth analysis using the following workflow.

Caption: Troubleshooting workflow for Heck reaction failure.

Q2: I suspect my palladium catalyst is inactive. What causes this in a [BMIM][Br] system?

Catalyst inactivity in this system is often linked to the unique role of the ionic liquid itself. Unlike conventional solvents, [BMIM][Br] is an active participant in forming the catalytic species.

Causality: The Heck reaction in [BMIM][Br] relies on the in situ formation of N-heterocyclic carbene (NHC) complexes with palladium.[3][4] The imidazolium ring of [BMIM]⁺ gets deprotonated under basic conditions and coordinates to the palladium center, forming a highly active and stable Pd-NHC catalyst.[3][5] This is a key reason why [BMIM][Br] is often more effective than analogous ionic liquids like [BMIM][BF₄].[3][4]

Troubleshooting Steps:

• Confirm the Precursor: Ensure you are using a suitable palladium precursor like Pd(OAc)₂. This precursor reacts readily with the imidazolium cation to form the active NHC complex.[4]

• Look for Palladium Black: Visually inspect the reaction mixture. The formation of a black precipitate (palladium black) is a classic sign of catalyst decomposition and deactivation.[6] The stabilizing effect of the Pd-NHC complex formed in [BMIM][Br] should minimize this, but it can occur under overly harsh conditions or if impurities are present.

• Avoid Inhibitory Ligands: In halide-rich ionic liquids, adding traditional phosphine ligands can sometimes be inhibitory.[5] The system is often designed to be "ligand-free" because the NHC generated from the ionic liquid is the intended ligand.

Q3: I'm using an aryl bromide or chloride and getting poor conversion. How can I improve it?

The reactivity of the aryl halide is a critical factor, following the general trend: Aryl Iodide > Aryl Bromide > Aryl Chloride.[6] Activating less reactive aryl halides requires adjusting the reaction conditions to overcome the higher energy barrier of oxidative addition.

Optimization Strategies:

• Increase Temperature: For aryl bromides, temperatures may need to be raised to 110-130°C.[3][7] However, be mindful that very high temperatures (>130°C) can risk the decomposition of some ionic liquids.[7][8]

• Increase Catalyst Loading: While typical loadings are 1 mol%, for challenging substrates, increasing this to 2-5 mol% can improve conversion rates.

• Extended Reaction Time: Less reactive substrates simply require more time. Monitor the reaction by TLC or GC-MS to determine the optimal endpoint.

• Ensure Anhydrous Conditions: Moisture can be particularly detrimental when working with less reactive halides, as it can promote side reactions and catalyst deactivation.

Part 2: Frequently Asked Questions (FAQs)

This section provides answers to common questions about the theoretical and practical aspects of using [BMIM][Br] in Heck reactions.

Q4: What is the specific role of [BMIM][Br]? Is it just a green solvent?

No, its role is far more significant. [BMIM][Br] is best described as a catalyst-directing medium.

• NHC Ligand Source: As detailed above, the [BMIM]⁺ cation is the precursor to an N-heterocyclic carbene (NHC) ligand, which forms a stable and highly active complex with palladium.[3][4][5] This avoids the need for external, often expensive and air-sensitive, phosphine ligands.

• Stabilizer: Both the NHC ligand and the bromide anion help to stabilize the palladium catalyst, preventing agglomeration into inactive palladium black and allowing for catalyst recycling.[3]

• Favorable Reaction Environment: The high polarity of the ionic liquid can alter the reaction mechanism, often favoring an ionic pathway that can lead to higher regioselectivity, especially with electron-rich olefins.[5]

The diagram below illustrates the formation of the active catalyst and its entry into the Heck cycle.

Caption: In-situ catalyst activation and the Heck cycle in [BMIM][Br].

Q5: How do I effectively separate my product and recycle the [BMIM][Br]/catalyst system?

One of the primary advantages of using ionic liquids is the ease of product separation and catalyst reuse.[5] The non-volatile nature of [BMIM][Br] allows for simple extraction.

Experimental Protocol 1: Product Extraction and Catalyst Recycling

• Cooling: After the reaction is complete, allow the vessel to cool to room temperature. The [BMIM][Br] may solidify or remain a viscous liquid.

• Extraction: Add a non-polar organic solvent in which your product is soluble but the ionic liquid is not (e.g., diethyl ether, hexane, or cyclohexane).[8][9] Vigorously stir or shake the mixture for 5-10 minutes.

• Separation: Allow the layers to separate. The top layer will be the organic solvent containing your product, and the bottom layer will be the [BMIM][Br] containing the palladium catalyst.

• Isolation: Carefully decant or pipette the organic layer. Repeat the extraction 2-3 times to ensure complete product recovery. Combine the organic extracts and remove the solvent under reduced pressure to isolate the crude product.

• Recycling: The remaining ionic liquid/catalyst phase can be placed under a high vacuum for a short period to remove any residual organic solvent. It is then ready to be reused by adding a new batch of substrates and base.[9][10] This process can often be repeated 4-6 times with minimal loss in catalytic activity.[5]

Q6: What are the typical starting conditions for a Heck reaction with iodobenzene and an acrylate in [BMIM][Br]?

For researchers new to this system, having a reliable starting point is essential. The following protocol is based on conditions reported to be highly efficient.[3]

Table 2: Typical Starting Conditions for Heck Reaction

Component	Quantity	Molar Ratio (vs. Aryl Halide)
Aryl Halide (e.g., Iodobenzene)	1.0 mmol	1.0
Alkene (e.g., Methyl Acrylate)	1.2 mmol	1.2
Palladium Catalyst (Pd(OAc)₂)	0.01 mmol	0.01 (1 mol%)
Base (NaOAc)	1.1 mmol	1.1
Ionic Liquid ([BMIM][Br])	~2.0 mL	Solvent
Temperature	100 °C	-
Time	24 h	-

Experimental Protocol 2: General Procedure for Heck Reaction

• To a dry reaction flask equipped with a magnetic stir bar and condenser, add Pd(OAc)₂ (1 mol%), NaOAc (1.1 equiv), and the aryl halide (1.0 equiv).

• Add [BMIM][Br] (~2 mL per mmol of aryl halide).

• Purge the flask with an inert gas (N₂ or Ar) for 5-10 minutes.

• Add the alkene (1.2 equiv) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 100°C) with vigorous stirring.

• Monitor the reaction's progress using an appropriate technique (e.g., TLC, GC-MS).

• Upon completion, follow the extraction and isolation procedure outlined in Protocol 1.

By understanding the fundamental role of [BMIM][Br] and following these systematic troubleshooting and experimental guides, you can significantly improve the yield, consistency, and efficiency of your Heck reactions.

References

• Xu, L., Chen, W., & Xiao, J. (2000). Heck Reaction in Ionic Liquids and the in Situ Identification of N-Heterocyclic Carbene Complexes of Palladium. Organometallics, 19(6), 1123–1127. [Link]

• Xu, L., Chen, W., & Xiao, J. (2000). Heck Reaction in Ionic Liquids and the in Situ Identification of N-Heterocyclic Carbene Complexes of Palladium. Semantic Scholar. [Link]

• Bellina, F., & Chiappe, C. (2010). The Heck Reaction in Ionic Liquids: Progress and Challenges. Molecules, 15(4), 2211–2243. [Link]

• Xiao, J., & Xu, L. (2000). Heck Reaction in Ionic Liquids and the in Situ Identification of N-Heterocyclic Carbene Complexes of Palladium. ResearchGate. [Link]

• Calò, V., & Nacci, A. (2012). Ionic Liquids and the Heck Coupling Reaction: An Update. ResearchGate. [Link]

• Bhanage, B. M., & Arai, M. (2001). Heck Reaction—State of the Art. Molecules, 6(12), 994-1022. [Link]

• Nacci, A., & Cioffi, N. (2005). Heck Reaction Catalyzed by Nanosized Palladium on Chitosan in Ionic Liquids. Organometallics, 24(10), 2464–2469. [Link]

• Chiappe, C., & Bellina, F. (2010). The Heck Reaction in Ionic Liquids: Progress and Challenges. MDPI. [Link]

• Xiao, J., & Shreeve, J. M. (2004). Ionic Liquid-Promoted, Highly Regioselective Heck Arylation of Electron-Rich Olefins by Aryl Halides. Organic Letters, 6(12), 2043–2046. [Link]

• Dupont, J., & Suarez, P. A. Z. (2008). Palladate Salts from Ionic Liquids as Catalysts in the Heck Reaction. ARKIVOC, 2008(17), 61-76. [Link]

• Ackermann, L., & Potukuchi, H. K. (2019). Substrate scope of Heck/reduction reaction. ResearchGate. [Link]

• Reddit. (2022). Troubleshooting a difficult Heck reaction. r/Chempros. [Link]

• Li, A. Y. (n.d.). High-Speed Heck Reactions in Ionic Liquid with Controlled Microwave Heating. [Link]

• Chemistry LibreTexts. (2023). Heck Reaction. [Link]

• Musacchio, A. J., & MacMillan, D. W. C. (2018). Using Data Science to Guide Aryl Bromide Substrate Scope Analysis in a Ni/Photoredox-Catalyzed Cross-Coupling with Acetals as Alcohol-Derived Radical Sources. ACS Catalysis, 8(12), 11484–11489. [Link]

• Conte, V., et al. (n.d.). Palladium-catalyzed Heck reaction of aryl bromides in [bmim]PF6 with MW heating. ResearchGate. [Link]

• Vallin, K. S. A., et al. (2002). High-speed heck reactions in ionic liquid with controlled microwave heating. Journal of Organic Chemistry, 67(17), 6243-6. [Link]

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Technical Support Center: Minimizing Side Reactions in Ionic Liquid-Mediated Synthesis

Welcome to the Technical Support Center for Ionic Liquid-Mediated Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of using ionic liquids (ILs) as reaction media and catalysts. Our goal is to provide you with in-depth, field-proven insights to help you anticipate, troubleshoot, and minimize side reactions, thereby enhancing the efficiency, selectivity, and reproducibility of your synthetic protocols.

The unique physicochemical properties of ionic liquids, such as their negligible vapor pressure, high thermal stability, and tunable solvation characteristics, make them powerful tools in modern chemistry.[1][2][3] However, these same properties can also introduce complexities and potential pitfalls if not properly understood and managed. This guide is structured in a question-and-answer format to directly address the specific issues you may encounter during your experiments.

Part 1: Frequently Asked Questions (FAQs) - The Fundamentals

This section addresses common preliminary questions regarding the purity of ionic liquids and their role in influencing side reactions.

Q1: How can the purity of an ionic liquid affect my reaction?

The purity of an ionic liquid is a critical factor that can significantly influence reaction outcomes. Impurities, even in trace amounts, can lead to unexpected side reactions, alter catalytic activity, and affect the physical properties of the reaction medium.[4] The most common impurities are residual halides (e.g., chloride, bromide) from the synthesis of the IL, water, and unreacted starting materials.[4][5]

For instance, halide impurities can coordinate to metal catalysts, potentially poisoning them or altering their catalytic cycle.[6] Water content can hydrolyze certain ionic liquids or reactants, leading to byproduct formation.[7][8] Therefore, ensuring the high purity of your ionic liquid is the first line of defense against many common side reactions.

Q2: What are the most common problematic impurities in ionic liquids and how do they arise?

The most prevalent and often problematic impurities in ionic liquids are:

• Halide Ions (Cl⁻, Br⁻): These are often remnants from the alkylation step in the synthesis of the ionic liquid's cation, typically using alkyl halides.[5][6] Even after the subsequent anion metathesis reaction, residual halides can persist.[6]

• Water: Ionic liquids can be hygroscopic and absorb moisture from the atmosphere. The amount of water an ionic liquid absorbs depends on the nature of its anion and cation.[7][8]

• Unreacted Starting Materials: Incomplete reactions during the synthesis of the ionic liquid can leave behind starting materials, such as the initial amine or phosphine and the alkylating agent.[5]

• Organic Solvents: Solvents used during the synthesis and purification of the ionic liquid may not be completely removed.

The following diagram illustrates the typical synthesis of an imidazolium-based ionic liquid, highlighting the stages where impurities can be introduced.

Caption: Synthesis pathway of a common ionic liquid, indicating points of potential impurity introduction.

Q3: How can I test for common impurities in my ionic liquid?

Several analytical techniques can be employed to determine the purity of your ionic liquid. The choice of technique depends on the suspected impurity.

Impurity	Recommended Analytical Technique(s)
Halides	Ion Chromatography (IC), Total Reflection X-ray Fluorescence (TXRF), Potentiometric Titration
Water	Karl Fischer Titration
Organic Solvents	Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR) Spectroscopy
Unreacted Starting Materials	NMR Spectroscopy, High-Performance Liquid Chromatography (HPLC)

It is crucial to consult the supplier's certificate of analysis (CoA) and, if necessary, perform your own quality control checks, especially for sensitive reactions.

Part 2: Troubleshooting Guide - Specific Side Reactions and Mitigation Strategies

This section provides detailed troubleshooting for specific problems encountered during ionic liquid-mediated synthesis.

Issue 1: Unexpected Product Formation or Low Selectivity in Catalytic Reactions

Q: I am observing unexpected byproducts and low selectivity in my transition-metal catalyzed reaction (e.g., Heck, Suzuki coupling). What could be the cause and how can I fix it?

A: The likely culprit is the presence of halide impurities in your ionic liquid. Halide ions, particularly chloride, can act as catalyst poisons or ligands, altering the electronic properties and coordination sphere of the metal center.[6] This can lead to deactivation of the catalyst or favor alternative reaction pathways.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low selectivity in catalytic reactions.

Detailed Mitigation Protocols:

Protocol 1: Purification of Halide-Contaminated Ionic Liquids via Liquid-Liquid Extraction

This protocol is suitable for hydrophobic ionic liquids.

• Dissolution: Dissolve the ionic liquid in a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Aqueous Wash: Wash the organic phase multiple times with deionized water. The halide ions will partition into the aqueous phase.

• Phase Separation: Carefully separate the organic phase from the aqueous phase.

• Drying: Dry the organic phase over an anhydrous drying agent (e.g., MgSO₄).

• Solvent Removal: Remove the organic solvent under reduced pressure.

• Final Drying: Dry the purified ionic liquid under high vacuum at an elevated temperature (e.g., 70-80 °C) for several hours to remove residual water and solvent.

Protocol 2: Switching to a Halide-Free Ionic Liquid

For highly sensitive catalytic systems, it is often best to synthesize or purchase an ionic liquid prepared via a halide-free route.[4] These methods typically involve the use of alkyl sulfates or carbonates as alkylating agents, avoiding the introduction of halide ions from the outset.

Issue 2: Hydrolysis of Reactants or Products

Q: My starting material or product is degrading, and I suspect hydrolysis. How can I prevent this in an ionic liquid medium?

A: The presence of water in the ionic liquid is the most probable cause. Many ionic liquids are hygroscopic and can contain significant amounts of water, which can participate in undesired hydrolysis reactions.[7][8] This is particularly problematic for reactions involving water-sensitive functional groups like esters, acid chlorides, and some organometallics.

Mitigation Strategies:

• Drying the Ionic Liquid: Before use, rigorously dry the ionic liquid. This can be achieved by heating under high vacuum. For thermally sensitive ionic liquids, drying over molecular sieves can be effective.[9]

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent the absorption of atmospheric moisture during the experiment.

• Choice of Ionic Liquid: If possible, choose a more hydrophobic ionic liquid (e.g., those with bis(trifluoromethylsulfonyl)imide, [NTf₂]⁻, or hexafluorophosphate, [PF₆]⁻, anions) as they tend to absorb less water than hydrophilic ones (e.g., those with halide or acetate anions).[10]

Table 1: Water Miscibility of Common Ionic Liquid Anions

Anion	Water Miscibility
Cl⁻, Br⁻, I⁻	High
[CH₃COO]⁻	High
[BF₄]⁻	Moderate
[PF₆]⁻	Low
[N(CN)₂]⁻	High
[NTf₂]⁻	Low

Issue 3: Side Reactions Involving the Ionic Liquid Itself

Q: I am observing byproducts that seem to originate from the ionic liquid. Is this possible and how can I avoid it?

A: Yes, under certain conditions, the ionic liquid can participate in the reaction. This is more common with "task-specific" or functionalized ionic liquids, but can also occur with seemingly "inert" ILs, especially at elevated temperatures or in the presence of strong bases or electrophiles.

Common Scenarios and Solutions:

• Acidic Protons on Imidazolium Cations: The proton at the C2 position of the imidazolium ring is weakly acidic. In the presence of a strong base, this proton can be abstracted to form an N-heterocyclic carbene (NHC).[2] This in-situ generated NHC can then act as an organocatalyst or a ligand for a metal catalyst, leading to unexpected reaction pathways.

  • Solution: If strong basic conditions are required, consider using an ionic liquid with a less acidic cation, such as a tetraalkylammonium or phosphonium-based IL. Alternatively, protect the C2 position of the imidazolium ring with an alkyl group (e.g., use a 1,2,3-trialkylimidazolium salt).

• Nucleophilic Anions: Anions such as acetate or halides can act as nucleophiles, participating in substitution or addition reactions with electrophilic substrates.

  • Solution: Employ a non-nucleophilic, coordinating anion like [BF₄]⁻, [PF₆]⁻, or [NTf₂]⁻.

• Thermal Decomposition: Although ionic liquids are generally thermally stable, prolonged heating at high temperatures can lead to decomposition, generating reactive species that can participate in side reactions.[11]

  • Solution: Always be aware of the thermal decomposition temperature of your ionic liquid and ensure your reaction temperature is well below this limit.

Part 3: Advanced Considerations

Q: How does the structure of the ionic liquid (cation and anion) influence side reactions?

A: The structure of both the cation and the anion plays a crucial role in dictating the reaction environment and can be tuned to minimize side reactions. [11][12]

• Cation: The nature of the cation (e.g., imidazolium, pyridinium, ammonium, phosphonium) and the length of its alkyl chains can influence the viscosity, polarity, and steric environment of the reaction.[11] Longer alkyl chains can create non-polar domains within the ionic liquid, which can affect the solubility of reactants and influence reaction pathways.

• Anion: The anion often has a more direct impact on reactivity.[12] As discussed, nucleophilic anions can participate in the reaction, while coordinating anions can interact with catalysts. The anion also strongly influences the hydrogen bond accepting ability of the ionic liquid, which can affect the stabilization of transition states and intermediates.

By carefully selecting the cation and anion, you can create a "designer solvent" that is optimized for your specific reaction, thereby minimizing the potential for side reactions.[11]

References

• Welton, T. (2021).
• De La Riva, G. A., & Rogers, R. D. (2014). Determination of Halide Impurities in Ionic Liquids by Total Reflection X-ray Fluorescence Spectrometry. Analytical Chemistry.
• Finkelstein, A. M. (2025).
• Steinrück, H.-P., & Wasserscheid, P. (Year). Exploring the Influence of Ionic Liquid Anion Structure on Gas-Ionic Liquid Partition Coefficients of Organic Solutes Using Machine Learning. Langmuir.
• SIELC. (n.d.).
• Zhang, S., et al. (2025). Effect of the Structures of Ionic Liquids on Their Physical Chemical Properties.
• Google Patents. (n.d.). WO2004080974A1 - A purification method of ionic liquids to obtain their high purity.
• Seddon, K. R., Stark, A., & Torres, M.-J. (2000). Influence of Chloride, Water, and Organic Solvents on the Physical Properties of Ionic Liquids. Pure and Applied Chemistry.
• Steinrück, H.-P., & Libuda, J. (2017). Perspective: Chemical reactions in ionic liquids monitored through the gas (vacuum)/liquid interface. AIP Publishing.
• Wikipedia. (n.d.). Ionic liquid. Wikipedia.
• Egorova, K. S., & Ananikov, V. P. (2024).
• de la Hoz, A., & Diaz-Ortiz, A. (n.d.). Ionic Liquid and Microwave-Assisted Organic Synthesis: A “Green” and Synergic Couple. SciELO México.
• Li, H., et al. (2018). Recovery and purification of ionic liquids from solutions: a review. RSC Publishing.
• Anderson, J. L., & Armstrong, D. W. (n.d.). Ionic Liquids in Analytical Chemistry: Fundamentals, Technological Advances, and Future Outlook.
• Earle, M. J. (n.d.). Methods of Synthesis and Purification of Ionic Liquids.
• Urban, M. A., & Jensen, K. F. (n.d.). A Multistep, Multicomponent Extraction and Separation Microfluidic Route to Recycle Water-Miscible Ionic Liquid Solvents. Industrial & Engineering Chemistry Research.
• Nockemann, P., et al. (2014). Determination of Halide Impurities in Ionic Liquids by Total Reflection X‑ray Fluorescence Spectrometry. SOLVOMET.
• Pacheco, P. H., et al. (n.d.). State-of-the-art analytical methods based on ionic liquids for food and beverage analysis. CONICET.
• Gnahm, M., & Kolb, D. M. (2025). The purification of an ionic liquid.
• Anderson, J. L., & Armstrong, D. W. (n.d.). Ionic Liquids in Analytical Chemistry: Fundamentals, Technological Advances, and Future Outlook. PMC - NIH.
• Canongia Lopes, J. N., & Pádua, A. A. H. (n.d.).
• Castner, E. W., & Wishart, J. F. (n.d.). Ionic Liquids: Structure and Photochemical Reactions.
• Organic Chemistry Portal. (n.d.). Ionic Liquids. Organic Chemistry Portal.
• Shi, F., et al. (n.d.).
• Earle, M. J., & Seddon, K. R. (n.d.). Chapter 3: Synthesis of Ionic Liquids. The Royal Society of Chemistry.
• TCI Chemicals. (n.d.). Ionic Liquids. TCI Chemicals.
• Afonso, C. A. M., & Marques, C. S. (2019). CHAPTER 17: Ionic Liquid Effect in Catalysed Multicomponent Reactions. The Royal Society of Chemistry.
• Solvionic. (n.d.). Ionic liquids. Solvionic.
• Mind the Graph. (2024). Knowing Ionic Liquids: A Guide for Scientists And Researchers. Mind the Graph.
• Earle, M. J. (n.d.). Organic Synthesis in Ionic Liquids. DORAS | DCU Research Repository.
• Sigma-Aldrich. (n.d.). Ionic Liquids. Sigma-Aldrich.
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• Welton, T. (2025). Catalytic Reactions in Ionic Liquids.
• Chemistry LibreTexts. (2021). 7.4: Reactions in Ionic Liquids (IL). Chemistry LibreTexts.
• YouTube. (2016).
• Gonzalez, S. (n.d.). Synthesis of protic ionic liquids Challenges and solutions for the synthesis of pure compounds.
• Leron, R. B., & Li, M.-H. (2018). The peculiar effect of water on ionic liquids and deep eutectic solvents. RSC Publishing.
• Dupont, J. (2025). Ionic Liquids: Perspectives for Organic and Catalytic Reactions.
• PubMed. (2013).
• PPTX. (n.d.). IONIC LIQUIDS. PPTX.
• Longdom Publishing. (n.d.). Ionic Liquids Synthesis – Methodologies. Longdom Publishing.
• ACS Publications. (2017). Introduction: Ionic Liquids. Chemical Reviews.

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Technical Support Center: The Influence of Heating Rate on the Thermal Decomposition of [BMIM]Br

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with 1-butyl-3-methylimidazolium bromide ([BMIM]Br). This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) regarding the thermal analysis of this ionic liquid, with a specific focus on how the heating rate influences its decomposition profile. Understanding these nuances is critical for accurate data interpretation and ensuring the stability of [BMIM]Br in high-temperature applications.

Frequently Asked Questions (FAQs)

Q1: At what temperature does [BMIM]Br typically begin to decompose?

The onset decomposition temperature (Tonset) for [BMIM]Br is generally cited to be around 260°C (533 K).[1][2] However, it is crucial to understand that this value is not absolute. Studies have reported onset temperatures as high as 304°C.[1] More importantly, significant decomposition can occur at temperatures much lower than the Tonset determined by standard, rapid-scan experiments, especially under prolonged isothermal conditions.[3][4][5] For instance, slow degradation processes have been observed at temperatures as low as 120-150°C over several hours.[3]

Q2: What is the primary chemical mechanism behind the thermal decomposition of [BMIM]Br?

The thermal decomposition of [BMIM]Br is predominantly governed by a bimolecular nucleophilic substitution (SN2) reaction.[1][6][7] In this mechanism, the bromide anion (Br⁻) acts as a nucleophile and attacks one of the electrophilic carbon atoms of the alkyl groups (either the butyl or methyl group) attached to the imidazolium cation. This reaction leads to the cleavage of the C-N bond and the formation of neutral, volatile products: an alkyl bromide (butyl bromide or methyl bromide) and a neutral imidazole derivative (1-methylimidazole or 1-butylimidazole).[1][6][7]

Below is a diagram illustrating this core decomposition pathway.

Caption: SN2 decomposition pathway of [BMIM]Br.

Q3: How does the heating rate in a Thermogravimetric Analysis (TGA) experiment affect the observed decomposition temperature?

The heating rate is one of the most significant experimental parameters influencing the Tonset measured by TGA.[8] A faster heating rate will consistently result in a higher, or overestimated, Tonset.[1][8] The difference in the observed onset temperature between a slow scan (e.g., 1 °C/min) and a fast scan (e.g., 20 °C/min) can be as large as 100°C.[1][8]

This phenomenon occurs because at a high heating rate, the sample temperature increases rapidly, and there is insufficient time for the decomposition reaction to occur at the temperatures where it would begin under equilibrium conditions. The system essentially "overshoots" the true onset point, and significant mass loss is only detected at a higher temperature.

Q4: Besides the heating rate, what other experimental factors can influence the thermal stability measurement of [BMIM]Br?

Several factors can affect the outcome of a thermal stability analysis:

• Atmosphere: The type of purge gas used is critical. An inert atmosphere (e.g., nitrogen, helium) is standard for assessing intrinsic thermal stability.[9] A reactive atmosphere, such as air (oxygen), can introduce alternative, oxidative degradation pathways, often lowering the decomposition temperature.

• Impurities: The presence of impurities, particularly water, residual halides from synthesis, or organic solvents, can significantly lower the thermal stability of the ionic liquid.[1][4] These impurities can act as catalysts or participate in alternative decomposition reactions.

• Sample History: A sample that has been previously heated, even at temperatures well below its Tonset, may contain accumulated degradation products.[3] These products can act as impurities and lower the overall stability during a subsequent TGA run.[3]

Troubleshooting Guide

Observed Problem	Potential Cause	Recommended Solution
Lower than expected Tonset (~260°C)	1. Presence of Impurities: Water, chlorides, or residual synthesis solvents are present.[1][4] 2. Slow Heating Rate: A very slow heating rate (e.g., < 5 °C/min) was used, revealing the onset of gradual decomposition not visible at faster rates.[1] 3. Sample Thermal History: The sample was previously heated, leading to the accumulation of degradation byproducts.[3]	1. Purify and Dry: Ensure the [BMIM]Br is of high purity. Dry the sample thoroughly under high vacuum at a moderate temperature (e.g., 60-80°C) for several hours to remove volatile impurities before TGA analysis. 2. Standardize Heating Rate: For comparability, use a standard heating rate, such as 10 °C/min. If investigating low-temperature degradation, slow rates are appropriate, but this context must be noted.[8][10] 3. Use Fresh Sample: Always use a fresh, unheated aliquot of the ionic liquid for each TGA experiment to ensure the thermal history does not influence the results.
Inconsistent or Poorly Reproducible TGA Curves	1. Variable Sample Mass: Using significantly different sample masses between runs. 2. Inconsistent Crucible Placement: The sample pan is not placed consistently in the TGA furnace, leading to temperature calibration issues. 3. Atmosphere Fluctuations: The flow rate of the purge gas is unstable or inconsistent between experiments.	1. Consistent Mass: Use a consistent sample mass (e.g., 5-10 mg) for all comparative experiments. 2. Careful Loading: Ensure the sample pan is centered correctly on the balance mechanism according to the instrument's manual. 3. Verify Gas Flow: Check the gas supply and ensure the mass flow controller is functioning correctly to provide a stable purge rate (e.g., 20-50 mL/min).
TGA curve shows mass loss at very low temperatures (<150°C)	1. Volatile Impurities: High concentration of water or residual solvents from synthesis.[1] 2. Sample Hygroscopicity: [BMIM]Br is hygroscopic and has absorbed atmospheric moisture prior to the experiment.	1. Pre-Analysis Drying: As mentioned above, rigorously dry the sample under vacuum immediately before the experiment. 2. Proper Sample Handling: Handle the sample in an inert atmosphere (e.g., a glovebox) to prevent moisture uptake. Load the TGA autosampler in a dry environment if possible.

Data Summary: Effect of Heating Rate on Tonset

The following table summarizes the qualitative and quantitative relationship between the heating rate and the observed onset decomposition temperature for imidazolium-based ionic liquids.

Heating Rate	Observed Tonset	Rationale
Slow (e.g., 1-5 °C/min)	Lower Apparent Tonset	The system is closer to thermal equilibrium, allowing sufficient time for decomposition reactions to initiate at lower temperatures.[1][8]
Standard (e.g., 10 °C/min)	Intermediate Tonset	A widely used rate for routine analysis and comparison between different materials.[8][10]
Fast (e.g., >15 °C/min)	Higher Apparent Tonset	The rapid temperature increase causes a thermal lag; the temperature "overshoots" the true onset before significant mass loss can be detected by the instrument.[8] The difference can be up to 100°C compared to slow rates.[1][8]

Experimental Protocol: Standard TGA of [BMIM]Br

This protocol outlines the steps for obtaining a standard, reproducible thermogram for [BMIM]Br to assess its short-term thermal stability.

Caption: Standard workflow for TGA analysis of [BMIM]Br.

Step-by-Step Methodology:

• Sample Preparation:

  • Place a sample of [BMIM]Br in a vacuum oven and dry at 70-80°C under high vacuum for at least 4 hours to remove water and other volatile impurities.

  • In a low-humidity environment (ideally a glovebox), accurately weigh 5-10 mg of the dried [BMIM]Br into a clean TGA crucible (platinum or alumina is recommended).

• Instrument Setup:

  • Ensure the TGA instrument's temperature and weight signals have been recently calibrated according to the manufacturer's guidelines.

  • Set the purge gas to high-purity nitrogen with a flow rate of 20-50 mL/min.

• Thermal Method:

  • Load the sample into the TGA furnace.

  • Set the initial temperature to 30°C and allow the system to equilibrate for 5-10 minutes until the weight signal is stable.

  • Program a temperature ramp from 30°C to 600°C at a constant heating rate of 10 °C/min. This rate provides a good balance between resolution and experimental time.

• Data Analysis:

  • Record the sample mass as a function of temperature.

  • Plot the resulting data as percent mass loss vs. temperature.

  • Determine the onset decomposition temperature (Tonset) using the instrument's software. This is typically calculated as the intersection point of the tangent drawn from the point of maximum mass loss rate with the extrapolated baseline.[8]

References

• Technical Support Center: Thermal Degradation of 1-Butyl-3-methylimidazolium Bromide ([BMIM]Br) - Benchchem.
• Kosyakov, D.S., et al. (2022). New Insights into the Thermal Stability of 1-Butyl-3-methylimidazolium-Based Ionic Liquids. International Journal of Molecular Sciences.
• Cao, Y., & Mu, T. (2020). Thermal Stability of Ionic Liquids: Current Status and Prospects for Future Development. Processes.
• Chambreau, S.D., et al. (2012). Thermal decomposition mechanism of 1-ethyl-3-methylimidazolium bromide ionic liquid. The Journal of Physical Chemistry A.
• ResearchGate. (n.d.). Thermal Decomposition Mechanism of 1-Ethyl-3-methylimidazolium Bromide Ionic Liquid | Request PDF.
• Ficke, L.E., & Brennecke, J.F. (2014). Comprehensive Investigation on the Thermal Stability of 66 Ionic Liquids by Thermogravimetric Analysis. Industrial & Engineering Chemistry Research.
• Clough, M.T., et al. (2013). Thermal decomposition of carboxylate ionic liquids: trends and mechanisms. Physical Chemistry Chemical Physics.
• Efimova, A., Hubrid, G., & Schmidt, P. (2013). DSC curves of 1-butyl-3-methylimidazolium bromide [BMIm]Br for heating... - ResearchGate.
• U. (2010). Thermal Stability and Moisture Uptake of 1-Alkyl-3-methylimidazolium Bromide. Journal of Thermal Analysis and Calorimetry.
• Brunetti, B., et al. (2023). Evaporation/decomposition behavior of 1-Butyl-3-Methylimidazolium Chloride (BMImCL) investigated through effusion and thermal analysis techniques. I.R.I.S..

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. New Insights into the Thermal Stability of 1-Butyl-3-methylimidazolium-Based Ionic Liquids [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Thermal decomposition mechanism of 1-ethyl-3-methylimidazolium bromide ionic liquid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Thermal Stability of Ionic Liquids: Current Status and Prospects for Future Development [mdpi.com]
• 9. Evaporation/decomposition behavior of 1-Butyl-3-Methylimidazolium Chloride (BMImCL) investigated through effusion and thermal analysis techniques [iris.uniroma1.it]
• 10. Thermal decomposition of carboxylate ionic liquids: trends and mechanisms - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C3CP53648C [pubs.rsc.org]

Technical Support Center: γ-Irradiation for Degradation and Detoxification of 1-Butyl-3-methylimidazolium Bromide

Welcome to the technical support center for the application of γ-irradiation in the degradation and detoxification of 1-butyl-3-methylimidazolium bromide ([Bmim]Br). This guide is designed for researchers, scientists, and drug development professionals who are exploring or currently utilizing this advanced oxidation process. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the success and reproducibility of your experiments.

Introduction: The Rationale Behind γ-Irradiation of [Bmim]Br

1-butyl-3-methylimidazolium bromide is a widely used ionic liquid, prized for its unique solvent properties. However, its potential toxicity and persistence in aqueous environments necessitate effective remediation strategies.[1] γ-irradiation presents a powerful and clean method for the degradation of [Bmim]Br.[1] This process relies on the radiolysis of water to generate highly reactive species, which in turn attack and break down the complex structure of the ionic liquid. A sufficient dose of γ-irradiation can lead to the complete mineralization of [Bmim]Br and its intermediate byproducts, thereby significantly reducing the toxicity of the solution.[1]

This guide will walk you through the theoretical underpinnings and practical applications of this technology, empowering you to troubleshoot common issues and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of [Bmim]Br degradation by γ-irradiation?

A1: The degradation of [Bmim]Br is primarily an indirect effect of γ-irradiation. The high-energy photons interact with water molecules, leading to radiolysis and the formation of highly reactive species, namely hydroxyl radicals (•OH), hydrated electrons (e-aq), and hydrogen atoms (H•).[1] These species then attack the [Bmim]+ cation, initiating a series of oxidation and reduction reactions that break down the imidazolium ring and its alkyl side chains.[1]

Q2: What are the expected degradation kinetics?

A2: The degradation of [Bmim]Br induced by γ-irradiation typically follows pseudo-first-order kinetics.[1] This means that the rate of degradation is directly proportional to the concentration of [Bmim]Br at a constant irradiation dose rate.

Q3: How does the initial concentration of [Bmim]Br affect degradation efficiency?

A3: Generally, the degradation efficiency, in terms of percentage removal for a given dose, decreases as the initial concentration of [Bmim]Br increases.[1] This is because at higher concentrations, the competition for the limited number of reactive species between [Bmim]Br molecules and its intermediate byproducts becomes more pronounced.

Q4: What is the influence of pH on the degradation process?

A4: The pH of the solution can influence the degradation kinetics. An increase in pH has been shown to linearly increase the kinetic rate constant of [Bmim]Br degradation.[1] This is likely due to changes in the speciation and reactivity of the radiolytically generated radicals at different pH values.

Q5: How can I confirm the detoxification of the irradiated solution?

A5: Detoxification is typically assessed using ecotoxicity bioassays. A common and standardized method is the Vibrio fischeri (now known as Aliivibrio fischeri) bioluminescence inhibition assay.[2][3] A significant reduction in toxicity is confirmed when the irradiated sample shows a markedly lower inhibition of bacterial bioluminescence compared to the non-irradiated control. Other organisms like C. elegans and Chlorella pyrenoidosa have also been used to assess the reduction in toxicity.

Troubleshooting Guide

This section addresses specific issues that you may encounter during your experiments.

Problem	Potential Cause(s)	Troubleshooting Steps
Low Degradation Efficiency	1. Insufficient Irradiation Dose: The total absorbed dose may not be high enough for the initial concentration of [Bmim]Br. 2. High Initial Concentration: As mentioned in the FAQs, higher concentrations require higher doses for the same percentage of degradation. 3. Presence of Radical Scavengers: Other organic or inorganic compounds in the solution can compete for the reactive species.	1. Increase Irradiation Dose: Incrementally increase the absorbed dose and monitor the degradation at each step. 2. Dilute the Sample: If feasible, reduce the initial concentration of [Bmim]Br. 3. Purify the Sample: Ensure your [Bmim]Br solution is free from contaminants that could act as radical scavengers.
Inconsistent or Irreproducible Results	1. Inaccurate Dosimetry: The actual absorbed dose may vary between experiments. 2. Variability in Sample Preparation: Inconsistent initial concentrations or pH can lead to different degradation rates. 3. Fluctuations in Irradiation Conditions: Changes in the dose rate or temperature can affect the reaction kinetics.	1. Calibrate Dosimeters: Regularly calibrate your dosimetry system. Place dosimeters at multiple positions within the sample to ensure a uniform dose distribution. 2. Standardize Protocols: Use a precise and consistent protocol for preparing your [Bmim]Br solutions, including concentration and pH adjustments. 3. Control Irradiation Environment: Ensure a consistent dose rate and monitor the temperature of the sample during irradiation.
Unexpected Byproducts Detected	1. Complex Degradation Pathway: The degradation of [Bmim]Br produces a variety of intermediates. 2. Influence of Solution Matrix: The presence of other substances can lead to the formation of different byproducts.	1. Consult Literature: Refer to studies that have identified the degradation products of [Bmim]Br to see if your observed byproducts match. Fourteen intermediates have been detected in some studies.[1] 2. Simplify the Matrix: If possible, conduct experiments in a simpler aqueous matrix to isolate the degradation pathway of [Bmim]Br.
Color Change in the Irradiated Solution	1. Formation of Chromophoric Byproducts: Some of the intermediate degradation products may be colored. 2. Polymerization: At very high doses, polymerization of some fragments can occur, leading to colored, higher molecular weight species.	1. UV-Vis Spectroscopy: Use UV-Vis spectroscopy to monitor changes in the absorbance spectrum of the solution, which can provide clues about the formation of new chromophores. 2. Dose Optimization: Determine the optimal dose for degradation without excessive formation of colored byproducts.
pH Shift During Irradiation	1. Formation of Acidic Byproducts: The degradation process can lead to the formation of organic acids, which will lower the pH of the solution.	1. Monitor pH: Measure the pH of the solution before and after irradiation. 2. Buffered Solutions: If maintaining a constant pH is critical for your experiment, consider using a buffered solution. However, be aware that the buffer components may also interact with the reactive species.

Experimental Protocols

Protocol 1: γ-Irradiation of [Bmim]Br Aqueous Solution

• Preparation of [Bmim]Br Stock Solution:

  • Accurately weigh the desired amount of high-purity [Bmim]Br (>97.0% HPLC grade).

  • Dissolve it in ultrapure water to prepare a stock solution of a known concentration (e.g., 1000 mg/L).

  • From the stock solution, prepare working solutions of the desired initial concentrations (e.g., 50, 100, 200 mg/L).

• Sample Preparation for Irradiation:

  • Transfer a fixed volume of the working solution (e.g., 50 mL) into a clean, sealed glass vial.

  • If investigating the effect of pH, adjust the pH of the solution using dilute NaOH or H2SO4.

  • Prepare multiple vials for different irradiation doses.

• Irradiation Procedure:

  • Place the sealed vials in a calibrated ⁶⁰Co γ-irradiator.

  • Ensure the dose rate of the irradiator is known and uniform.

  • Expose the samples to a range of absorbed doses (e.g., 0, 1, 2, 4, 6, 8 kGy).

  • Include a non-irradiated control sample for each experimental condition.

• Post-Irradiation Analysis:

  • After irradiation, retrieve the samples and store them appropriately (e.g., at 4°C) before analysis.

  • Analyze the residual concentration of [Bmim]Br using a suitable analytical method like HPLC.

Protocol 2: Quantification of [Bmim]Br using HPLC

• Instrumentation:

  • A High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector and a C18 column is suitable.

• Chromatographic Conditions (Example):

  • Mobile Phase: A mixture of acetonitrile and water (e.g., 70:30 v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 210 nm.

  • Injection Volume: 20 µL.

  • Column Temperature: 25°C.

• Calibration:

  • Prepare a series of standard solutions of [Bmim]Br of known concentrations.

  • Inject each standard and record the peak area.

  • Construct a calibration curve by plotting peak area versus concentration.

• Sample Analysis:

  • Inject the irradiated and control samples into the HPLC system.

  • Determine the peak area corresponding to [Bmim]Br.

  • Calculate the residual concentration of [Bmim]Br in your samples using the calibration curve.

Protocol 3: Detoxification Assessment using Vibrio fischeri Bioassay

• Materials:

  • Freeze-dried Vibrio fischeri bacteria.

  • Rehydration solution.

  • 2% NaCl solution (osmotic adjustment).

  • Luminometer.

• Procedure:

  • Rehydrate the bacteria according to the manufacturer's instructions.

  • Prepare a series of dilutions of your irradiated and non-irradiated [Bmim]Br samples in the 2% NaCl solution.

  • In a luminometer cuvette, mix a specific volume of the bacterial suspension with each sample dilution.

  • Measure the initial bioluminescence (I₀).

  • Incubate the mixture for a specified time (e.g., 15 or 30 minutes) at a constant temperature (e.g., 15°C).

  • Measure the final bioluminescence (Iₜ).

• Data Analysis:

  • Calculate the percentage of luminescence inhibition for each sample dilution using the formula: Inhibition (%) = [ (I₀ - Iₜ) / I₀ ] * 100

  • Determine the EC₅₀ value, which is the effective concentration of the sample that causes a 50% reduction in bioluminescence.

  • A significant increase in the EC₅₀ value of the irradiated sample compared to the non-irradiated sample indicates successful detoxification.

Data Presentation

Table 1: Effect of Absorbed Dose on the Degradation of [Bmim]Br

Absorbed Dose (kGy)	Residual [Bmim]Br (%)	Degradation Efficiency (%)
0	100	0
1	60	40
2	35	65
4	15	85
6	<5	>95
8	Not Detected	100

Note: The values in this table are illustrative and will vary depending on the initial concentration of [Bmim]Br, dose rate, and other experimental conditions.

Table 2: Toxicity of [Bmim]Br and its Irradiated Solution

Sample	EC₅₀ (mg/L) after 30 min	Toxicity Classification
Non-irradiated [Bmim]Br	50	Toxic
Irradiated [Bmim]Br (8 kGy)	>1000	Relatively Harmless

Toxicity classification based on Passino and Smith (1987).[4]

Visualizations

Degradation Pathway and Mechanism

The degradation of the 1-butyl-3-methylimidazolium cation ([Bmim]⁺) is initiated by the attack of reactive species generated from water radiolysis. The primary attacks occur on the imidazolium ring and the butyl side chain.

Caption: Proposed degradation pathway of [Bmim]⁺ by γ-irradiation.

Experimental Workflow

This diagram outlines the key steps in a typical experiment for the γ-irradiation of [Bmim]Br.

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Reference Data & Comparative Studies

Comparison of 1-Butyl-2,3-dimethylimidazolium bromide and [BMIM][BF4]

An In-Depth Comparative Guide to Imidazolium-Based Ionic Liquids: 1-Butyl-2,3-dimethylimidazolium bromide vs. 1-Butyl-3-methylimidazolium tetrafluoroborate

Introduction: Navigating the Landscape of Ionic Liquids

Ionic liquids (ILs) have emerged as a pivotal class of materials in modern chemistry, often heralded as "green solvents" due to their negligible vapor pressure, which mitigates air pollution associated with volatile organic compounds (VOCs). However, their utility extends far beyond their low volatility; they possess a unique and tunable set of physicochemical properties, including high thermal stability, wide electrochemical windows, and remarkable solvating capabilities for a diverse range of compounds.

This guide provides a comprehensive comparison between two prominent imidazolium-based ionic liquids: 1-Butyl-2,3-dimethylimidazolium bromide ([BMMIM][Br]) and 1-Butyl-3-methylimidazolium tetrafluoroborate ([BMIM][BF4]). While both share the 1-butyl-3-methylimidazolium core, a subtle yet critical structural modification—the methylation of the C2 position on the imidazolium ring in [BMMIM][Br]—along with the differing anions (a simple halide vs. a complex inorganic anion), leads to significant divergence in their properties, performance, and applicability. This analysis is designed for researchers, scientists, and drug development professionals to facilitate an informed selection of the optimal ionic liquid for their specific application.

Structural and Synthetic Overview

The fundamental difference between [BMMIM][Br] and [BMIM][BF4] lies in their cationic and anionic components. The [BMMIM]+ cation possesses a methyl group at the C2 position of the imidazolium ring, whereas the [BMIM]+ cation has a hydrogen atom at this position. This C2-H is known to be acidic and can be abstracted under certain conditions, forming an N-heterocyclic carbene (NHC), which can influence reaction pathways. The methylation in [BMMIM]+ blocks this reactivity, enhancing its chemical stability in basic environments.

Synthesis Pathways

The synthesis of these ILs follows straightforward quaternization and metathesis reactions.

• 1-Butyl-2,3-dimethylimidazolium bromide ([BMMIM][Br]) is typically synthesized via a one-step quaternization reaction. 1,2-dimethylimidazole is reacted directly with 1-bromobutane, often under heating, to yield the final product.[1] This direct alkylation is efficient and avoids the need for subsequent anion exchange steps.

• 1-Butyl-3-methylimidazolium tetrafluoroborate ([BMIM][BF4]) is commonly prepared through a two-step process. First, an intermediate salt, such as 1-butyl-3-methylimidazolium bromide ([BMIM][Br]), is synthesized by reacting 1-methylimidazole with 1-bromobutane.[2] Subsequently, an anion metathesis (exchange) reaction is performed by dissolving the [BMIM][Br] in a suitable solvent and adding a tetrafluoroborate salt, such as sodium tetrafluoroborate (NaBF4).[3] The less soluble byproduct (e.g., NaBr) precipitates and is removed by filtration.

Fig 2. Workflow for the synthesis of [BMIM][BF4].

Toxicity and Environmental Profile

The "green" label for ionic liquids must be considered with caution. While their low volatility is a significant environmental advantage, their solubility in water means they can persist in aquatic environments.

• [BMIM][BF4] has been the subject of numerous toxicological studies. It has been shown to exhibit toxicity towards various aquatic organisms, and this toxicity can be influenced by factors such as the presence of other solvents. [4][5]Studies on zebrafish embryos have determined a median lethal concentration (LC50), indicating that while it is often touted as a green solvent, its environmental safety requires careful assessment. [6]

• [BMMIM][Br] has been less extensively studied. However, toxicity data for its close analog, [BMIM][Br], is available. Studies show that imidazolium-based ILs with bromide anions are toxic to aquatic life, with toxicity generally increasing with the length of the cation's alkyl chain. [7][8][9]For instance, [BMIM][Br] has been shown to induce oxidative stress in fish. [8]It is reasonable to infer that [BMMIM][Br] would exhibit a similar toxicological profile.

Conclusion and Recommendations

The choice between 1-Butyl-2,3-dimethylimidazolium bromide and 1-Butyl-3-methylimidazolium tetrafluoroborate is not a matter of one being universally superior, but rather a decision based on the specific requirements of the application.

Feature	[BMMIM][Br]	[BMIM][BF4]	Recommendation
Chemical Stability	Higher (No acidic C2-H)	Lower	Choose [BMMIM][Br] for reactions involving strong bases or where C2-H reactivity is a concern.
Electrochemical Window	Narrow (~2.7 V)	Wide (~4.7 V)	Choose [BMIM][BF4] for high-voltage electrochemical applications, such as electrolytes in batteries or capacitors.
Physical State (RT)	Solid	Liquid	Choose [BMIM][BF4] for applications requiring a liquid medium at or below room temperature.
Anion Reactivity	Br- is nucleophilic/reducible	BF4- is weakly coordinating but can hydrolyze	Consider potential anion interference. BF4- is generally more "innocent" in organic synthesis, but its stability in aqueous media can be a concern.
Synthesis	Simpler (1-step)	More complex (2-step)	If ease of synthesis is a primary factor, [BMMIM][Br] offers a more direct route.

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A Comparative Analysis of Monocationic and Dicationic Imidazolium Ionic Liquids: A Guide for Researchers

In the evolving landscape of chemical research and drug development, ionic liquids (ILs) have emerged as a class of compounds with immense potential, offering unique physicochemical properties that can be finely tuned for specific applications.[1][2] Among the most widely studied are imidazolium-based ILs. This guide provides an in-depth comparison of two fundamental classes within this family: monocationic and dicationic imidazolium ionic liquids. By examining their synthesis, core physicochemical properties, and performance in key applications, this document aims to equip researchers, scientists, and drug development professionals with the critical insights needed to select the optimal ionic liquid for their work.

Structural Paradigm: The Leap from Mono- to Dicationic

The fundamental difference between these two classes lies in their cationic structure. Monocationic imidazolium ILs consist of a single imidazolium cation paired with an anion. Dicationic imidazolium ILs, often termed "geminal" ILs, feature two imidazolium rings linked by a spacer chain, balanced by two anions.[3][4] This seemingly simple structural modification introduces significant changes in the molecule's overall symmetry, charge distribution, and intermolecular forces, thereby profoundly influencing its physical and chemical behavior.[5]

The tunability of dicationic ILs is a significant advantage over their monocationic counterparts. Beyond the choice of the anion and the substituents on the imidazolium rings, the nature and length of the linker chain provide an additional vector for tailoring properties like viscosity, thermal stability, and solvent miscibility.[2][3][4]

Caption: Structural comparison of monocationic and dicationic imidazolium ionic liquids.

Synthesis Strategies: Building the Cationic Core

The synthesis of both monocationic and dicationic imidazolium ILs typically involves a quaternization reaction, also known as an N-alkylation of the imidazole ring.

Monocationic IL Synthesis: This is generally a straightforward one-step process where an N-substituted imidazole is reacted with an alkylating agent (e.g., an alkyl halide).[6][7]

Dicationic IL Synthesis: The synthesis is a two-step process. First, two molar equivalents of an N-substituted imidazole are reacted with one equivalent of a di-alkylating agent (e.g., a dihaloalkane) to form the dicationic halide salt. The second step often involves an anion exchange or metathesis reaction to introduce the desired anion.[3][4]

Caption: Generalized synthesis workflows for monocationic and dicationic ILs.

Comparative Physicochemical Properties

The structural differences between monocationic and dicationic ILs give rise to distinct physicochemical properties. Dicationic ILs generally exhibit higher densities, melting points, glass transition temperatures, and thermal stability.[8][9][10] However, these enhancements often come at the cost of increased viscosity and reduced conductivity.[11][12]

Property	Monocationic Imidazolium ILs	Dicationic Imidazolium ILs	Causality & Implications
Thermal Stability (Tonset)	Lower	Generally Higher[11][13][14]	Increased molecular weight and stronger intermolecular forces in dicationic ILs require more energy for decomposition. This is advantageous for high-temperature applications.[15]
Viscosity (η)	Lower	Higher[8][10][16]	The larger size, greater charge, and increased potential for intermolecular interactions (e.g., hydrogen bonding) in dicationic ILs lead to greater resistance to flow.[5]
Ionic Conductivity (σ)	Higher	Lower[11]	Conductivity is inversely related to viscosity. The reduced mobility of the larger, more viscous dicationic ions impedes charge transport.
Density (ρ)	Lower	Higher[8][9]	The presence of two cationic centers and two anions in a single "molecular" unit leads to more efficient packing and a greater mass per unit volume.
Surface Tension	Lower	Higher[8][9]	Enhanced intermolecular cohesive forces in dicationic ILs result in a higher surface tension.
Toxicity	Variable	Can be less toxic	The insertion of a second cationic head and the use of certain organic anions can increase biocompatibility compared to some monocationic analogs.[17]

Note: The exact values for these properties are highly dependent on the specific cation, anion, and linker chain length.

Performance in Key Applications

The distinct properties of monocationic and dicationic ILs make them suitable for different applications.

Catalysis

Dicationic ILs have shown particular promise as organocatalysts, often exhibiting higher catalytic activity than their monocationic counterparts.[2][18][19] This enhanced performance is attributed to their bifunctional nature, where the two cationic centers can act in concert to stabilize transition states or activate reactants.[2] The linker can also be functionalized to introduce specific catalytic moieties.

Drug Development and Delivery

Both types of ionic liquids are being explored in the pharmaceutical field as solvents, synthesis reagents, and components of drug delivery systems.[1][20][21] Their ability to dissolve a wide range of active pharmaceutical ingredients (APIs) is a key advantage.[21] Imidazolium ILs have been shown to act as skin permeation enhancers, potentially improving transdermal drug delivery.[22] The potentially lower toxicity of some dicationic ILs could make them particularly attractive for these applications.[17]

Materials Science and Electrochemistry

The higher thermal stability of dicationic ILs makes them suitable as electrolytes in high-temperature electrochemical devices or as lubricants.[14] However, their lower ionic conductivity can be a limitation in applications like batteries where rapid ion transport is crucial. Monocationic ILs, with their lower viscosity and higher conductivity, are often preferred for such electrochemical applications.[12]

Experimental Protocols

To ensure the reproducibility and validity of research findings, standardized experimental protocols are essential. Below are methodologies for key property characterizations.

Protocol: Thermal Stability Assessment via Thermogravimetric Analysis (TGA)

Objective: To determine the onset decomposition temperature (Tonset) of the ionic liquid, providing a measure of its thermal stability.

Methodology:

• Sample Preparation: Dry the ionic liquid sample under high vacuum (e.g., at 50-80 °C) for at least 48 hours to remove volatile impurities like water and residual solvents.[23] Water content should be verified by Karl Fischer titration to be below 220 ppm.[23]

• Instrument Setup: Use a calibrated Thermogravimetric Analyzer. Place 4-8 mg of the dried IL into a clean platinum or ceramic sample pan.[24]

• Experimental Conditions:

  • Purge the furnace with an inert gas (e.g., nitrogen or helium) at a flow rate of 20-50 mL/min to prevent oxidative degradation.[24]

  • Equilibrate the sample at a starting temperature (e.g., 30 °C).

  • Ramp the temperature at a constant heating rate, typically 10 °C/min, up to a final temperature where complete decomposition is observed (e.g., 600 °C).[24][25]

• Data Analysis: Record the sample weight as a function of temperature. The Tonset is determined as the temperature at which a significant weight loss begins, often calculated by the instrument software as the intersection of the baseline tangent and the tangent of the decomposition curve.[25]

Caption: Workflow for Thermogravimetric Analysis (TGA) of ionic liquids.

Protocol: Viscosity Measurement

Objective: To quantify the viscosity of the ionic liquid, a critical parameter for applications involving fluid flow and mass transport.

Methodology:

• Sample Preparation: Ensure the IL sample is free of water and solvents as described in the TGA protocol.

• Instrumentation: Use a calibrated viscometer (e.g., a cone-and-plate or rotational viscometer).[12] For a simpler method, a falling sphere viscometer can also be used.[26]

• Temperature Control: Use a jacketed sample holder connected to a circulating water bath to maintain a precise and stable temperature, as viscosity is highly temperature-dependent.[12]

• Measurement:

  • Equilibrate the sample at the desired temperature (e.g., 298 K).

  • Perform the measurement according to the instrument's operating procedure. For a rotational viscometer, this involves measuring the torque required to rotate a spindle at a constant speed within the liquid.

  • Repeat measurements at several temperatures to understand the viscosity-temperature profile.

• Data Analysis: The instrument will typically provide a direct viscosity reading in centipoise (cP) or Pascal-seconds (Pa·s). The data can be fitted to models like the Vogel-Fulcher-Tammann (VFT) equation to describe the temperature dependence.[12][27]

Protocol: Ionic Conductivity Measurement

Objective: To measure the ionic conductivity, which reflects the ability of the ionic liquid to conduct an electrical current.

Methodology:

• Sample Preparation: Use a rigorously dried IL sample.

• Instrumentation: Use a conductivity meter with a calibrated two- or three-electrode conductivity cell.[28][29]

• Temperature Control: Maintain a constant temperature using a thermostat or water bath, as conductivity is temperature-sensitive.[28][29]

• Measurement:

  • Immerse the conductivity cell into the IL sample, ensuring the electrodes are fully covered.

  • Allow the temperature to stabilize.

  • Measure the impedance or resistance of the sample using the meter. AC impedance measurements are often used to determine the ohmic resistance.[30]

• Data Analysis: The conductivity (σ) is calculated from the measured resistance (R) and the cell constant (K), which is determined by calibrating the cell with a standard solution of known conductivity (e.g., KCl solution).[28] The formula is σ = K/R.

Conclusion

The choice between monocationic and dicationic imidazolium ionic liquids is a nuanced decision that must be guided by the specific requirements of the intended application. Dicationic ILs offer enhanced thermal stability and a higher degree of tunability, making them excellent candidates for catalysis and high-temperature material applications.[2][11][14] Conversely, monocationic ILs typically provide lower viscosity and higher ionic conductivity, properties that are often essential for electrochemical applications.[12] As research continues, particularly in areas like drug delivery, the unique properties of dicationic ILs, such as potentially lower toxicity and tailored functionality, will undoubtedly lead to their adoption in increasingly sophisticated and impactful roles.[17][20]

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A Researcher's Guide to Alkyl Chain Length's Influence on Imidazolium Ionic Liquid Properties

Introduction: Tuning the "Designer Solvent"

Imidazolium-based ionic liquids (ILs) are at the forefront of chemical innovation, often hailed as "designer solvents" due to their highly tunable physicochemical properties.[1] These salts, which are liquid at or near room temperature, consist of a bulky organic cation and an organic or inorganic anion.[2] By systematically modifying their molecular structure, we can fine-tune properties like viscosity, density, conductivity, and thermal stability for specific applications, ranging from green chemistry and catalysis to advanced materials and drug delivery.

One of the most fundamental and powerful ways to adjust these properties is by varying the length of the alkyl chain substituent on the imidazolium cation, typically at the N-1 position (e.g., in the 1-alkyl-3-methylimidazolium, or [Cₙmim]⁺, series). This guide provides an in-depth comparison of how this single structural modification causally impacts the macroscopic properties of these fascinating materials, supported by experimental data and detailed protocols for researchers.

The Causal Link: Van der Waals vs. Coulombic Forces

The core principle governing the influence of the alkyl chain is the balance between two fundamental intermolecular forces:

• Coulombic Interactions: The strong electrostatic attraction between the positively charged imidazolium cation and the anion. This is the dominant force in ILs with short alkyl chains.

• Van der Waals Interactions: Weaker, non-covalent forces that increase with the size of the nonpolar alkyl chains. As the chain lengthens, these interactions become progressively more significant, influencing how the ions pack and move.[3]

The interplay between these forces dictates the bulk properties of the ionic liquid.

Comparative Analysis of Physicochemical Properties

Viscosity: A Story of Increasing Entanglement

The viscosity of an ionic liquid is a direct measure of its resistance to flow and is critically dependent on the mobility of its constituent ions.

Mechanism: As the alkyl chain on the imidazolium cation elongates, van der Waals forces between the nonpolar "tails" of the cations increase significantly.[3][4] This leads to greater intermolecular friction and physical entanglement, restricting the free movement of ions and causing a substantial increase in the bulk viscosity.[5][6]

Experimental Data Summary: Viscosity of 1-Alkyl-3-methylimidazolium Bis(trifluoromethanesulfonyl)imide ([Cₙmim][NTf₂])

Cation	Alkyl Chain Length (n)	Viscosity (mPa·s at 298.15 K)
[emim]⁺	2	34
[bmim]⁺	4	52
[hmim]⁺	6	73
[omim]⁺	8	105

(Data synthesized from multiple sources for comparative illustration. Absolute values can vary based on purity and measurement technique)[4]

Density: A Matter of Packing Efficiency

Density is a function of both the mass of the ions and the efficiency with which they pack together in the liquid state.

Mechanism: While adding CH₂ groups increases the molecular weight of the cation, the primary effect of a longer alkyl chain is a disruption of efficient ion packing.[7] The bulky, flexible alkyl tails create more free volume in the liquid, leading to a lower overall density. This trend is consistent and predictable across many imidazolium IL families.[6]

Experimental Data Summary: Density of 1-Alkyl-3-methylimidazolium Bis(trifluoromethanesulfonyl)imide ([Cₙmim][NTf₂])

Cation	Alkyl Chain Length (n)	Density (g/cm³ at 298.15 K)
[emim]⁺	2	1.51
[bmim]⁺	4	1.43
[hmim]⁺	6	1.37
[omim]⁺	8	1.32

(Data synthesized from multiple sources for comparative illustration)[4][6]

Ionic Conductivity: The Inverse of Viscosity

Ionic conductivity, a measure of a material's ability to conduct an electric current via ion movement, is fundamentally linked to viscosity.

Mechanism: According to the principles of ion mobility, conductivity is inversely proportional to viscosity. As the alkyl chain length increases, the corresponding rise in viscosity severely hampers the translational motion of the charge-carrying ions.[4] This decreased mobility directly results in lower ionic conductivity.[8][9] The relationship between molar conductivity and viscosity can be used to determine the "ionicity" of an IL, which quantifies the proportion of ions that are actively contributing to charge transport. This ratio tends to decrease with increasing alkyl chain length.[4]

Experimental Data Summary: Ionic Conductivity of 1-Alkyl-3-methylimidazolium Tetrafluoroborate ([Cₙmim][BF₄])

Cation	Alkyl Chain Length (n)	Ionic Conductivity (mS/cm at 298.15 K)
[emim]⁺	2	13.6
[bmim]⁺	4	3.2
[hmim]⁺	6	1.2
[omim]⁺	8	0.5

(Data synthesized from multiple sources for comparative illustration)[9][10]

Thermal Stability: A More Complex Relationship

Thermal stability, typically assessed by the onset of decomposition temperature (Tonset) in thermogravimetric analysis (TGA), is crucial for high-temperature applications. The influence of alkyl chain length here is less straightforward and can be influenced by the nature of the anion.

Mechanism: The thermal stability of an IL is governed by the strength of its weakest chemical bonds and overall intermolecular forces.

• Decreasing Stability View: Some studies report that longer alkyl chains lead to lower thermal stability. This is often attributed to the weaker C-C and C-H bonds in the alkyl chain compared to the bonds within the imidazolium ring.[1]

• Increasing Stability View: Conversely, other research shows that for certain ILs, thermal stability increases with the size of the cation substitution. This is explained by increased van der Waals forces contributing to the overall cohesive energy of the liquid, requiring more energy for decomposition.[11]

This disparity underscores a critical point: experimental conditions for TGA are paramount. Factors like heating rate, sample purity, and the surrounding atmosphere can significantly alter the measured decomposition temperature, sometimes by over 50°C.[2] Therefore, only Tonset values determined under identical conditions can be reliably compared.[2][12]

Experimental Protocols: From Synthesis to Characterization

Trustworthy data begins with robust and reproducible methodologies. The following protocols provide a self-validating framework for synthesizing and characterizing a series of 1-alkyl-3-methylimidazolium bromide ILs.

Workflow for IL Property Analysis

Caption: Experimental workflow from synthesis to final data analysis.

Protocol 1: Synthesis of 1-Butyl-3-methylimidazolium Bromide ([C₄mim][Br])

This protocol describes the direct quaternization of 1-methylimidazole. The same procedure can be followed using other 1-bromoalkanes (e.g., 1-bromoethane, 1-bromohexane) to synthesize the desired series.

Causality: This is a classic Sₙ2 reaction where the nucleophilic nitrogen of the imidazole attacks the primary carbon of the bromoalkane. Using a slight excess of the alkyl halide ensures complete conversion of the 1-methylimidazole.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, combine 1-methylimidazole (1.0 mol) and 1-bromobutane (1.1 mol).

• Heating: Heat the mixture under reflux at 70°C with vigorous stirring for 24-48 hours. The reaction progress can be monitored by the formation of a biphasic system or by TLC.

• Purification: After cooling to room temperature, wash the resulting viscous liquid product repeatedly with a non-polar solvent like ethyl acetate or diethyl ether (3 x 50 mL) to remove any unreacted starting materials. The IL will form the lower phase.

• Drying: Separate the IL phase and dry it under high vacuum at 60-80°C for at least 24 hours to remove any residual solvent and moisture.[13] The final product should be a clear, viscous liquid. Purity can be confirmed by ¹H and ¹³C NMR spectroscopy.[13]

Protocol 2: Viscosity Measurement

Principle: An Ubbelohde or other capillary viscometer measures the time it takes for a fixed volume of liquid to flow through a capillary under gravity. This time is proportional to the kinematic viscosity.[14][15]

Step-by-Step Methodology:

• Preparation: Ensure the viscometer is clean and dry. Pipette a precise volume of the synthesized IL into the viscometer.

• Thermal Equilibration: Place the viscometer in a constant temperature water bath (e.g., 298.15 K ± 0.01 K) and allow it to equilibrate for at least 20 minutes.

• Measurement: Using a pipette bulb, draw the IL above the upper timing mark. Release the pressure and use a stopwatch to accurately measure the time it takes for the meniscus to fall from the upper to the lower timing mark.

• Replicates: Repeat the measurement at least three times and calculate the average flow time.

• Calculation: Calculate the kinematic viscosity (ν) using the equation ν = C * t, where 't' is the average flow time and 'C' is the viscometer constant (determined using a standard of known viscosity). Dynamic viscosity (η) is then calculated as η = ν * ρ, where 'ρ' is the density of the IL at the same temperature.

Protocol 3: Thermal Stability Analysis (TGA)

Principle: Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature in a controlled atmosphere. The onset temperature of mass loss is used as a measure of thermal stability.[2][12]

Step-by-Step Methodology:

• Sample Preparation: Place a small amount of the dried IL (typically 5-10 mg) into a clean TGA pan (e.g., alumina or platinum).

• Instrument Setup: Place the pan in the TGA furnace. Purge the system with an inert gas, such as nitrogen, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

• Temperature Program: Heat the sample from ambient temperature to a final temperature (e.g., 600°C) at a constant heating rate (e.g., 10°C/min). Using a consistent heating rate is crucial for comparing different samples.[2]

• Data Analysis: Record the mass loss as a function of temperature. The decomposition temperature (Tonset) is typically determined using the tangent method on the primary mass loss step in the resulting TGA curve.[2]

Visualizing the Structure-Property Relationship

The following diagram summarizes the dominant trends discussed.

Caption: The relationship between alkyl chain length, intermolecular forces, and key properties.

Conclusion and Outlook

The length of the N-alkyl chain is a powerful yet straightforward tool for tuning the properties of imidazolium-based ionic liquids. A longer alkyl chain systematically increases van der Waals forces, leading to predictable and significant increases in viscosity and corresponding decreases in density and ionic conductivity. The effect on thermal stability is more nuanced and highly dependent on the specific IL and the conditions of measurement.

For researchers and drug development professionals, understanding these fundamental structure-property relationships is essential for the rational design of task-specific ionic liquids. Whether the goal is creating a low-viscosity medium for enhanced reaction kinetics, a dense solvent for separations, or a material with a specific conductivity for an electrochemical application, the humble alkyl chain offers the first and most effective dial to turn.

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• Zhang, L., et al. (2024). Experimental and Simulation Studies of Imidazolium Chloride Ionic Liquids with Different Alkyl Chain Lengths for Viscosity Reductions in Heavy Crude Oil: The Effect on Asphaltene Dispersion. MDPI. [Link]

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The Ascendancy of Ionic Liquids: A Comparative Analysis of 1-Butyl-2,3-dimethylimidazolium Bromide Against Traditional Organic Solvents

In the relentless pursuit of greener, more efficient, and highly selective chemical transformations, the scientific community is increasingly turning its attention from conventional volatile organic compounds (VOCs) to innovative solvent systems. Among these, ionic liquids (ILs) have emerged as a compelling class of designer solvents. This guide offers an in-depth technical comparison of a prominent ionic liquid, 1-butyl-2,3-dimethylimidazolium bromide ([Bdmim][Br]), with traditional organic solvents such as dichloromethane, toluene, and acetonitrile. Through a lens of physicochemical properties, reaction performance, and environmental, health, and safety (EHS) considerations, we will explore the tangible advantages and current limitations of this next-generation solvent.

The Paradigm Shift: Understanding the Unique Nature of Ionic Liquids

Ionic liquids are salts with melting points below 100°C, a characteristic that bestows upon them a unique set of properties. Unlike traditional organic solvents, which are molecular in nature, ILs are composed entirely of ions. This fundamental difference in their chemical makeup leads to distinct solvent behaviors, including negligible vapor pressure, high thermal stability, and a remarkable ability to dissolve a wide range of organic, inorganic, and polymeric materials. The imidazolium-based ionic liquids, in particular, have been extensively studied and have demonstrated broad applicability.

dot

Caption: Comparative workflow for a Heck reaction.

Experimental Protocol: Comparative Heck Reaction

This protocol provides a framework for comparing the efficacy of [Bdmim][Br] against a traditional solvent like toluene in the Heck coupling of iodobenzene and styrene.

Materials:

• 1-Butyl-2,3-dimethylimidazolium bromide ([Bdmim][Br])

• Toluene (anhydrous)

• Iodobenzene

• Styrene

• Palladium(II) acetate (Pd(OAc)₂)

• Tri(o-tolyl)phosphine (P(o-tol)₃)

• Triethylamine (Et₃N)

• Ethyl acetate

• Hexane

• Deionized water

• Magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup (in [Bdmim][Br]):

  • To a 10 mL round-bottom flask, add Pd(OAc)₂ (0.01 mmol), P(o-tol)₃ (0.02 mmol), and [Bdmim][Br] (2 mL).

  • Stir the mixture at room temperature for 10 minutes.

  • Add iodobenzene (1 mmol), styrene (1.2 mmol), and Et₃N (1.5 mmol).

  • Heat the reaction mixture at 100°C with stirring. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Reaction Setup (in Toluene):

  • To a separate 10 mL round-bottom flask, add Pd(OAc)₂ (0.01 mmol), P(o-tol)₃ (0.02 mmol), and toluene (2 mL).

  • Stir the mixture at room temperature for 10 minutes.

  • Add iodobenzene (1 mmol), styrene (1.2 mmol), and Et₃N (1.5 mmol).

  • Heat the reaction mixture at 100°C with stirring. Monitor the reaction progress by TLC or GC.

• Work-up and Analysis:

  • For the [Bdmim][Br] reaction: Upon completion, cool the reaction mixture to room temperature. Extract the product with ethyl acetate (3 x 5 mL). The ionic liquid and catalyst will remain in the IL phase. Combine the organic extracts, wash with deionized water, dry over MgSO₄, filter, and concentrate under reduced pressure.

  • For the toluene reaction: Upon completion, cool the reaction mixture to room temperature. Filter the mixture to remove any precipitated salts. Concentrate the filtrate under reduced pressure.

  • Purify the crude product from both reactions by column chromatography on silica gel using a hexane/ethyl acetate gradient.

  • Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry and calculate the isolated yield for each reaction.

Environmental, Health, and Safety (EHS) Profile

While the low volatility of ionic liquids is a significant safety advantage, a comprehensive EHS assessment is crucial.

Aspect	1-Butyl-2,3-dimethylimidazolium Bromide ([Bdmim][Br])	Dichloromethane (DCM)	Toluene	Acetonitrile (MeCN)
Volatility (VOC)	No	Yes	Yes	Yes
Flammability	Non-flammable	Non-flammable, but can form flammable mixtures in air	Highly flammable [1]	Highly flammable [2][3]
Toxicity	Harmful if swallowed, causes skin and eye irritation. [4][5]Some studies indicate potential for inducing apoptosis.	Suspected carcinogen, toxic if inhaled, causes skin and eye irritation. [6]	May damage the unborn child, causes skin and eye irritation, harmful if inhaled or swallowed. [1][7][8][9]	Harmful if swallowed, inhaled, or in contact with skin; causes serious eye irritation. [10][11]
Biodegradability	Some imidazolium-based ILs show limited biodegradability. [12]	Not readily biodegradable.	Readily biodegradable.	Readily biodegradable.
Recyclability	High potential for recycling and reuse.	Possible but energy-intensive.	Possible but energy-intensive.	Possible but energy-intensive.

Key Insights:

• Human Health: While avoiding the inhalation hazards of VOCs, [Bdmim][Br] is not without its own health concerns and should be handled with appropriate personal protective equipment. [4]It is classified as causing skin and serious eye irritation. [4]* Environmental Fate: The environmental persistence of some ionic liquids is an area of active research and concern. While their low volatility prevents air pollution, their solubility in water means that spills could impact aquatic ecosystems. [12]* "Green" Chemistry Principles: The high recyclability of ionic liquids aligns well with the principles of green chemistry. The ability to retain the catalyst in the ionic liquid phase for subsequent reaction cycles can significantly reduce waste and cost.

Conclusion: A Promising but Nuanced Alternative

1-Butyl-2,3-dimethylimidazolium bromide and related ionic liquids present a compelling case as alternatives to traditional organic solvents. Their negligible vapor pressure, high thermal stability, and unique solvation properties can lead to significant improvements in reaction rates, yields, and safety. The potential for catalyst and solvent recycling further enhances their appeal from a green chemistry perspective.

However, it is crucial to approach the "green" label with a critical eye. The toxicity and biodegradability of ionic liquids require careful consideration, and their higher viscosity may necessitate adjustments in process design. As research continues to flourish in this area, we can expect the development of even more environmentally benign and highly efficient ionic liquids, further solidifying their role in the future of sustainable chemistry.

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A Senior Application Scientist's Guide to the Electrochemical Validation of 1-Butyl-3-methylimidazolium Bromide ([BMIM]Br)

This guide provides a comprehensive validation of 1-butyl-3-methylimidazolium bromide ([BMIM]Br) as a viable electrolyte for a range of electrochemical studies. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple recitation of properties. Instead, it offers a comparative analysis against established aqueous and organic electrolytes, grounded in experimental data and procedural rationale. We will delve into the fundamental electrochemical characteristics of [BMIM]Br, providing the "why" behind its performance and offering detailed, field-tested protocols for its validation.

Introduction: The Rationale for Ionic Liquids in Electrochemistry

Traditional electrochemical studies have heavily relied on aqueous solutions (e.g., KCl in water) and organic solvent-based electrolytes (e.g., LiPF₆ in carbonate mixtures). While effective in many applications, these conventional systems present inherent limitations. Aqueous electrolytes have a narrow electrochemical window, fundamentally constrained by the electrolysis of water. Organic electrolytes, while offering a wider potential window, often suffer from high volatility, flammability, and toxicity, posing significant safety and handling concerns.

Ionic liquids (ILs), salts with melting points below 100°C, have emerged as a compelling alternative. Their negligible vapor pressure, high thermal stability, and wide electrochemical windows make them attractive for a variety of applications, from energy storage to electrocatalysis.[1] 1-butyl-3-methylimidazolium bromide, [BMIM]Br, is a prominent member of the imidazolium-based IL family, valued for its commercial availability and versatile properties. This guide serves to critically evaluate and validate its utility as an electrochemical medium.

Comparative Electrochemical Performance: [BMIM]Br vs. Conventional Electrolytes

An electrolyte's performance is dictated by a confluence of its physical and electrochemical properties. Here, we present a direct comparison of [BMIM]Br with a standard aqueous electrolyte (1 M KCl) and a common organic battery electrolyte (1 M LiPF₆ in a 1:1 mixture of ethylene carbonate and dimethyl carbonate).

Table 1: Comparison of Key Electrochemical Properties at 298 K (25°C)

Property	[BMIM]Br	1 M Aqueous KCl	1 M LiPF₆ in 1:1 EC/DMC
Ionic Conductivity (mS/cm)	~3.3[2]	~111.9[3]	~10.7[4][5]
Dynamic Viscosity (mPa·s)	High (e.g., >100)[6][7]	~0.9[7][8]	~3-5[9][10]
Electrochemical Window (V)	~2.7[4]	~1.23 (theoretically)	~4.5-5.0[11]
Volatility	Negligible[12]	High	High
Flammability	Non-flammable[12]	Non-flammable	Flammable

Analysis of Performance Trade-offs:

The data clearly illustrates the characteristic trade-offs associated with ionic liquids. The most striking advantage of [BMIM]Br over aqueous KCl is its significantly wider electrochemical window . This expanded potential range allows for the study of redox processes that would be masked by the hydrogen and oxygen evolution reactions in water.[13]

Compared to the organic electrolyte, [BMIM]Br offers a paradigm shift in safety with its negligible volatility and non-flammability .[12] This is a critical consideration for applications where temperature fluctuations or potential for short-circuiting are concerns.

However, the primary drawback of [BMIM]Br is its significantly lower ionic conductivity and higher viscosity .[2][6][7] High viscosity impedes ion transport, which in turn lowers conductivity. This can lead to higher ohmic drop (iR drop) in electrochemical measurements, potentially distorting voltammetric signals and limiting high-rate performance in energy storage devices. The lower conductivity of [BMIM]Br compared to both aqueous and organic counterparts is a crucial factor to consider in experimental design.

Experimental Validation Protocols

To ensure the scientific rigor of any study utilizing [BMIM]Br, a thorough electrochemical validation is paramount. The following are detailed, step-by-step methodologies for cornerstone electrochemical techniques.

Determining the Electrochemical Window via Cyclic Voltammetry (CV)

Causality: Cyclic voltammetry is the quintessential technique for rapidly assessing the electrochemical stability of an electrolyte. By sweeping the potential across a wide range, we can identify the onset of oxidative and reductive decomposition of the electrolyte components, thereby defining the usable potential window.

Experimental Workflow Diagram:

Caption: Workflow for determining the electrochemical window of [BMIM]Br.

Step-by-Step Methodology:

• Electrochemical Cell Setup:

  • Utilize a standard three-electrode configuration.[14]

  • Working Electrode (WE): A glassy carbon (GC) electrode is recommended due to its wide potential window and relative inertness.

  • Counter Electrode (CE): A platinum wire or mesh provides a stable surface for the counter reactions.

  • Reference Electrode (RE): A non-aqueous Ag/Ag⁺ reference electrode (e.g., Ag wire in a solution of AgNO₃ in acetonitrile with a supporting electrolyte) is crucial to avoid contamination of the ionic liquid.[15]

• Electrolyte Preparation and Handling:

  • Dry the [BMIM]Br under vacuum to remove residual water, which can significantly narrow the electrochemical window.[2]

  • Assemble the cell in a glovebox under an inert atmosphere (e.g., argon) to prevent moisture and oxygen contamination.

  • Deaerate the electrolyte within the cell by bubbling with a high-purity inert gas for at least 30 minutes prior to the experiment.

• Cyclic Voltammetry Parameters:

  • Potential Range: Start with a wide potential range, for instance, from -2.5 V to +2.5 V versus the Ag/Ag⁺ reference. This range should be adjusted based on the initial results to precisely bracket the stability window.

  • Scan Rate: A scan rate of 50-100 mV/s is typically sufficient for this determination.[1]

  • Cycles: Run at least three cycles to ensure the system has reached a stable state.

• Data Interpretation:

  • The electrochemical window is defined as the potential difference between the onset of the anodic (oxidation) and cathodic (reduction) currents.[16]

  • Establish a cutoff current density (e.g., 0.1 or 0.5 mA/cm²) to objectively determine the onset potentials.[16] The potential at which the current density exceeds this value is considered the limit of the electrochemical window.

Measuring Ionic Conductivity with Electrochemical Impedance Spectroscopy (EIS)

Causality: EIS is a powerful non-destructive technique used to probe the resistive and capacitive properties of an electrochemical system.[17] By applying a small amplitude AC signal over a range of frequencies, we can deconvolve the bulk electrolyte resistance from other interfacial processes, allowing for an accurate determination of ionic conductivity.

Experimental Workflow Diagram:

Caption: Workflow for measuring the ionic conductivity of [BMIM]Br using EIS.

Step-by-Step Methodology:

• Conductivity Cell Setup:

  • A two-electrode cell with parallel plate electrodes (typically platinum) of a known area (A) and separation (L) is used.

  • The cell constant (L/A) must be accurately determined, often by calibrating with a standard KCl solution of known conductivity.[18]

• Electrolyte Preparation:

  • As with CV, ensure the [BMIM]Br is dry and handled under an inert atmosphere to prevent contamination.

• EIS Parameters:

  • Frequency Range: A wide frequency range is necessary to capture the bulk resistance. A typical range is from 100 kHz down to 0.1 Hz.[19]

  • AC Amplitude: A small AC voltage amplitude (e.g., 10 mV) is applied to ensure the system responds linearly.[19]

  • DC Potential: The measurement is performed at the open-circuit potential (OCP) as no faradaic reaction is intended.

• Data Interpretation:

  • The impedance data is typically visualized in a Nyquist plot (plotting the real part of the impedance, Z', against the negative of the imaginary part, -Z'').[20]

  • For a simple electrolyte system, the plot will show a semicircle at higher frequencies and a vertical line at lower frequencies.

  • The bulk electrolyte resistance (Rs) is determined from the high-frequency intercept of the Nyquist plot with the real (Z') axis.[21]

  • The ionic conductivity (σ) is then calculated using the formula: σ = L / (A * Rs) , where L is the distance between the electrodes, A is the electrode area, and Rs is the measured bulk resistance.[21]

Concluding Remarks for the Practicing Scientist

1-butyl-3-methylimidazolium bromide presents a compelling, safer alternative to conventional organic electrolytes, particularly in applications demanding a wide electrochemical window and high thermal stability. Its primary limitations of higher viscosity and lower ionic conductivity are critical design parameters that must be accounted for in experimental planning. The protocols outlined in this guide provide a robust framework for the independent validation of [BMIM]Br, ensuring the generation of reliable and reproducible electrochemical data. By understanding both the advantages and the trade-offs, researchers can judiciously select and validate [BMIM]Br for their specific electrochemical applications, paving the way for new discoveries and innovations.

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Comparative study of imidazolium-based ionic liquids in catalysis

An In-Depth Comparative Guide to Imidazolium-Based Ionic Liquids in Catalysis

This guide is designed for researchers, scientists, and drug development professionals seeking a deep, practical understanding of imidazolium-based ionic liquids (ILs) in catalysis. We move beyond theoretical discussions to provide a comparative analysis grounded in experimental data, explaining not just the "how" but the critical "why" behind methodological choices. Our objective is to equip you with the knowledge to select and effectively utilize these versatile compounds in your own work.

The Imidazolium Cation: A Privileged Scaffold for Catalysis

Ionic liquids (ILs) are salts with melting points below 100°C, a characteristic that imparts unique solvent properties. Their negligible vapor pressure, high thermal stability, and tunable nature make them compelling "green" alternatives to volatile organic solvents.[1][2] Among the vast library of ILs, those built upon the 1,3-dialkylimidazolium cation are the most explored, primarily due to their synthetic accessibility and remarkable versatility.[3]

The catalytic prowess of an imidazolium IL is not incidental; it is a direct consequence of its molecular architecture. Key features include:

• Tunable Acidity: The proton at the C2 position of the imidazolium ring (between the two nitrogen atoms) is weakly acidic and can participate in hydrogen bonding or act as a hydrogen-bond donor, activating substrates.

• Structural Modularity: The alkyl chains (R1, R2) on the nitrogen atoms and the choice of anion (X⁻) can be systematically varied. This allows for the fine-tuning of physicochemical properties like viscosity, hydrophobicity, and polarity, which in turn influences catalyst and substrate solubility, and ultimately, reaction kinetics.[3]

• Task-Specific Design: Functional groups, such as Brønsted or Lewis acidic sites, can be covalently tethered to the imidazolium cation, creating "task-specific" ILs engineered for particular chemical transformations.[1][4][5]

Caption: The modular structure of 1,3-dialkylimidazolium ionic liquids.

A Head-to-Head Comparison: The Impact of Cation and Anion Choice

To illustrate the profound impact of subtle structural changes on catalytic performance, we will compare three distinct imidazolium-based ionic liquids: the conventional 1-butyl-3-methylimidazolium chloride ([BMIM]Cl) and 1-butyl-3-methylimidazolium tetrafluoroborate ([BMIM][BF₄]), and the Brønsted acidic task-specific IL, 1-(4-sulfonic acid)butyl-3-methylimidazolium hydrogen sulfate ([BSMIM][HSO₄]).

Ionic Liquid	Structure	Key Properties & Catalytic Role	Representative Applications
[BMIM]Cl	1-butyl-3-methylimidazolium chloride	Cation: Standard imidazolium core. Anion: Coordinating (Cl⁻). High chloride activity can be beneficial but also inhibitory in some transition metal cycles. Good solvent for polar substrates like cellulose.[6]	Cellulose processing, Heck reactions, extractive desulfurization.[6][7][8]
[BMIM][BF₄]	1-butyl-3-methylimidazolium tetrafluoroborate	Cation: Standard imidazolium core. Anion: Weakly coordinating (BF₄⁻). Offers good thermal and electrochemical stability.[9] Often used when the anion should not interfere with the catalytic center.	Diels-Alder reactions, Friedel-Crafts alkylations, electrochemical applications.[9]
[BSMIM][HSO₄]	1-(4-sulfonic acid)butyl-3-methylimidazolium hydrogen sulfate	Cation: Functionalized with a Brønsted acidic -SO₃H group. Anion: Brønsted acidic (HSO₄⁻). Acts as both a solvent and a strong acid catalyst.	Esterification, biodiesel production, dehydration of carbohydrates.[10]

Experimental Protocol: Catalytic Dehydration of Fructose to 5-Hydroxymethylfurfural (HMF)

To provide a tangible performance benchmark, we present a validated protocol for the acid-catalyzed dehydration of fructose to 5-hydroxymethylfurfural (HMF), a crucial platform chemical derived from biomass.[11] This reaction is highly sensitive to acid strength, making it an ideal model system for comparing our selected ILs.

Core Objective: To quantify and compare the catalytic efficiency of [BMIM]Cl, [BMIM][BF₄], and [BSMIM][HSO₄] for the conversion of fructose to HMF.

Methodology Rationale:

• Solvent Choice: Dimethyl sulfoxide (DMSO) is selected as a co-solvent. Its high boiling point is suitable for the reaction temperature, and its polar aprotic nature helps to solubilize fructose while minimizing side reactions often seen in aqueous systems.[11][12]

• Self-Validation: By running the three ILs in parallel under identical conditions (temperature, time, concentrations), the experiment becomes a self-validating system. The performance of the non-acidic ILs serves as a baseline to rigorously evaluate the efficacy of the task-specific Brønsted acidic IL.

Caption: A streamlined workflow for the catalytic conversion of fructose to HMF.

Step-by-Step Protocol:

• Preparation of Catalytic Solutions: For each of the three ionic liquids, prepare a 0.5 M solution in anhydrous DMSO.

• Reaction Setup: In three separate, identical sealed reaction vessels equipped with magnetic stir bars, add 5 mL of one of the catalytic solutions.

• Substrate Addition: To each vessel, add 0.45 g of fructose (0.5 M final concentration). Seal the vessels tightly.

• Catalytic Conversion: Place all three vessels simultaneously into a preheated oil bath or heating block set to 120°C. Stir the reactions at a constant rate (e.g., 500 RPM) for 2 hours. High temperatures and prolonged times can lead to HMF decomposition.[10]

• Reaction Quenching: After 2 hours, remove the vessels and immediately quench the reaction by placing them in an ice-water bath. This rapid cooling is critical to prevent further conversion and ensure the analyzed sample accurately reflects the reaction endpoint.

• Sample Preparation: Once cooled to room temperature, take a 100 µL aliquot from each reaction mixture and dilute it with 900 µL of deionized water in a clean vial.

• Analysis: Filter the diluted samples through a 0.22 µm syringe filter. Analyze by High-Performance Liquid Chromatography (HPLC) with a UV detector at 284 nm. Use a C18 column and an isocratic mobile phase of acetonitrile/water to separate fructose and HMF.

• Quantification: Calculate the fructose conversion and HMF yield by comparing the peak areas from the experimental samples to a pre-run calibration curve of known fructose and HMF standards.

Expected Results & Interpretation:

Catalyst	Expected Fructose Conversion	Expected HMF Yield	Rationale
[BMIM]Cl	Low (<10%)	Very Low (<5%)	Lacks significant Brønsted acidity; minimal catalytic activity is expected.
[BMIM][BF₄]	Low (<15%)	Low (<10%)	Slight Lewis acidity from potential impurities and general solvent effects, but not an efficient dehydration catalyst.
[BSMIM][HSO₄]	High (>95%)	High (>90%)	The dual Brønsted acidity from the -SO₃H group on the cation and the HSO₄⁻ anion provides a highly effective catalytic environment for the dehydration reaction.[10]

Mechanistic Considerations

The dehydration of fructose to HMF is a classic acid-catalyzed process involving the elimination of three water molecules. The high efficiency of [BSMIM][HSO₄] is attributed to its ability to readily provide protons to initiate the reaction cascade.

Caption: The catalytic cycle is driven by the proton-donating ability of the acidic IL.

The reaction is initiated by the protonation of a hydroxyl group on the fructose molecule by the acidic IL.[13] This is followed by a series of dehydration and cyclization steps. Density functional theory (DFT) studies have suggested that both the functionalized cation and the anion can act in synergy to facilitate proton transfer and stabilize intermediates, leading to high catalytic activity.[14]

Conclusion and Outlook

This guide demonstrates that while structurally similar, imidazolium-based ionic liquids exhibit vastly different catalytic capabilities.

• Conventional ILs like [BMIM]Cl and [BMIM][BF₄] are primarily effective as solvents, with modest catalytic activity that is highly dependent on the specific reaction.

• Task-Specific ILs like [BSMIM][HSO₄] represent a more advanced approach, where catalytic functionality is deliberately engineered into the molecule. For acid-catalyzed reactions, their performance is orders of magnitude greater.

The key takeaway for the practicing scientist is to select an ionic liquid based on mechanistic requirements rather than solvent properties alone. By understanding the causal link between the molecular structure of an IL and its function, researchers can unlock the full potential of these remarkable compounds to design more efficient, selective, and sustainable chemical processes.

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A Comparative Guide to the Ecotoxicity of Imidazolium-Based Ionic Liquids

Imidazolium-based ionic liquids (ILs), once heralded as "green solvents" due to their low volatility, are now under increasing scrutiny for their potential environmental impact.[1][2] As their applications in chemical synthesis, catalysis, and materials science expand, it is imperative for researchers, scientists, and drug development professionals to understand their ecotoxicological profiles. This guide provides an in-depth, objective comparison of the ecotoxicity of different imidazolium-based ILs, supported by experimental data, to foster the design of safer and more environmentally benign chemical processes.

The Double-Edged Sword: Unpacking the Ecotoxicity of Imidazolium Ionic Liquids

The ecotoxicity of imidazolium-based ILs is not a monolithic property but is intricately linked to their molecular structure. The two primary determinants of their toxic potential are the length of the alkyl chain substituent on the imidazolium ring and, to a lesser extent, the nature of the counter-anion.[2][3] Generally, a longer alkyl chain correlates with increased toxicity.[2][3][4][5][6] This is largely attributed to an increase in lipophilicity, which enhances the molecule's ability to interact with and disrupt cell membranes, a primary mechanism of their toxicity.[1][7][8]

Studies have shown that imidazolium ILs can cause cell membrane breakage, induce oxidative stress, and ultimately lead to cell proliferation inhibition and apoptosis.[8] The primary target of their toxicity is often the plasma membrane, leading to a disruption of its barrier properties.[7]

At a Glance: Comparative Ecotoxicity Data

To provide a clear and concise comparison, the following table summarizes the 50% effective concentration (EC50) or 50% lethal concentration (LC50) values for various imidazolium-based ionic liquids across different biological systems. It is important to note that lower EC50/LC50 values indicate higher toxicity.

Ionic Liquid (Cation)	Anion	Test Organism	Endpoint	EC50/LC50 (mg/L)	Reference
1-Butyl-3-methylimidazolium	[BF4]⁻	Aliivibrio fischeri	Bioluminescence Inhibition	45.3	[9]
1-Butyl-3-methylimidazolium	[Cl]⁻	Aliivibrio fischeri	Bioluminescence Inhibition	164	[9]
1-Ethyl-3-methylimidazolium	[CH3SO3]⁻	Aliivibrio fischeri	Bioluminescence Inhibition	14,083	[9]
1-Ethyl-3-methylimidazolium	[(CF3SO2)2N]⁻	Aliivibrio fischeri	Bioluminescence Inhibition	837	[9]
1-Ethyl-3-methylimidazolium	[CH3COO]⁻	Aliivibrio fischeri	Bioluminescence Inhibition	1637	[9]
1-Octyl-3-methylimidazolium	[Cl]⁻	Scenedesmus obliquus	Growth Inhibition	0.69 - 0.86	[10]
1-Hexyl-3-methylimidazolium	[Cl]⁻	Danio rerio (Zebrafish)	Acute Toxicity	Similar values for various anions	[3]
1-Dodecyl-3-methylimidazolium	[NO3]⁻	Danio rerio (Zebrafish)	Acute Toxicity	Highest toxicity in the series	[3]
1-Ethyl-3-methylimidazolium	[NO3]⁻	Danio rerio (Zebrafish)	Acute Toxicity	Lowest toxicity in the series	[3]

Note: This table is a representative sample and not exhaustive. Ecotoxicity data can vary based on experimental conditions and test organisms.

The Influence of Molecular Structure on Ecotoxicity

The data consistently demonstrates a clear trend: as the alkyl chain length on the imidazolium cation increases, the ecotoxicity of the ionic liquid rises.[2][3][4][5][6] This "alkyl chain effect" is a critical consideration in the design of less harmful ILs. The choice of anion also plays a role, though its influence is generally considered secondary to that of the cation.[9][11] However, some anions, such as those that can hydrolyze to form toxic species (e.g., hexafluorophosphate, [PF6]⁻, forming hydrofluoric acid), can contribute significantly to the overall toxicity.[12]

Caption: Molecular structure of the imidazolium cation, highlighting the variable alkyl chain (R2) that is a key determinant of its ecotoxicity.

Biodegradability: The Other Side of the "Green" Coin

Beyond acute toxicity, the long-term environmental fate of ionic liquids is a significant concern. Many imidazolium-based ILs are not readily biodegradable, raising concerns about their persistence and potential for bioaccumulation in ecosystems.[4][13][14] Research indicates that while some microorganisms can partially mineralize imidazolium-based ILs, complete biodegradation is often slow or does not occur.[14] Interestingly, similar to toxicity, the length of the alkyl chain can also influence biodegradability, with some studies suggesting that longer alkyl chains may, in some cases, enhance biodegradation rates.[14]

Experimental Protocols for Ecotoxicity Assessment

To ensure the reliability and comparability of ecotoxicity data, standardized testing protocols are essential. The Organisation for Economic Co-operation and Development (OECD) provides a set of internationally accepted guidelines for the testing of chemicals.[15][16] These guidelines cover a range of endpoints and test organisms, providing a framework for robust ecotoxicological evaluation.

Key OECD Guidelines for Ecotoxicity Testing:

• OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test.[16][17]

• OECD 202: Daphnia sp. Acute Immobilisation Test.[16][17]

• OECD 203: Fish, Acute Toxicity Test.[16]

• OECD 301: Ready Biodegradability.[16]

• OECD 310: Ready Biodegradability - CO2 in sealed vessels (Headspace Test).[12]

A generalized workflow for assessing the ecotoxicity of an imidazolium-based ionic liquid is outlined below. The causality behind this multi-tiered approach is to build a comprehensive understanding of the potential environmental risk, from acute effects on individual species to the broader implications of persistence in the environment.

Caption: A generalized workflow for the ecotoxicological assessment of imidazolium-based ionic liquids, following established OECD guidelines.

The Path Forward: Designing Safer Ionic Liquids

The insights gained from comparative ecotoxicity studies are crucial for the future of "green chemistry." By understanding the structure-activity relationships that govern the toxicity of imidazolium-based ILs, researchers can proactively design new generations of these solvents with improved environmental profiles. The use of predictive models, such as Quantitative Structure-Activity Relationships (QSAR), can further aid in this endeavor by enabling the in silico screening of potential IL candidates for their ecotoxicity before synthesis and testing.[18][19][20][21] This data-driven approach will be instrumental in realizing the full potential of ionic liquids as truly sustainable and environmentally benign alternatives to traditional volatile organic solvents.

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The Underperformer: Why 1-Butyl-2,3-dimethylimidazolium Bromide Lags in the Race for Effective Cellulose Dissolution

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the quest for green and efficient solvents for cellulose processing, ionic liquids (ILs) have emerged as a promising class of compounds. Their low volatility, thermal stability, and tunable properties offer significant advantages over traditional, often hazardous, solvent systems. Within the vast family of ILs, imidazolium-based cations have received considerable attention. This guide provides a critical comparison of the performance of 1-Butyl-2,3-dimethylimidazolium bromide ([Bdmim]Br) in cellulose dissolution against other common ionic and conventional solvents. As we will explore, the choice of anion is paramount, and the bromide in [Bdmim]Br renders it a significantly less effective choice compared to its counterparts with acetate or chloride anions.

The Challenge of Cellulose Dissolution: A Tale of Stubborn Bonds

Cellulose, the most abundant biopolymer on Earth, is a polysaccharide composed of repeating β-(1→4) linked D-glucose units. Its rigid, linear chains are held together by a dense network of intra- and intermolecular hydrogen bonds. This extensive hydrogen-bonding network is responsible for the high crystallinity and recalcitrance of cellulose, making it insoluble in water and most common organic solvents. Effective cellulose dissolution, therefore, hinges on the solvent's ability to disrupt this intricate network.

The Mechanism of Dissolution: A Synergistic Dance of Anions and Cations

The dissolution of cellulose in imidazolium-based ionic liquids is a complex process involving the synergistic action of both the cation and the anion. The primary role of the anion is to act as a hydrogen bond acceptor, competitively interacting with the hydroxyl groups of the cellulose chains and breaking the existing hydrogen bonds. The cation, in turn, interacts with the oxygen atoms of the hydroxyl groups, further aiding in the separation of the cellulose chains.[1]

Caption: General workflow for cellulose dissolution and regeneration.

Conclusion: The Anion is Key

In the comparative landscape of cellulose solvents, 1-Butyl-2,3-dimethylimidazolium bromide ([Bdmim]Br) is a clear underperformer. The fundamental limitation lies with the bromide anion's weak hydrogen bond accepting capability, which is insufficient to effectively disrupt the extensive hydrogen-bonding network of cellulose. In contrast, imidazolium-based ionic liquids with anions such as acetate and chloride demonstrate significantly higher efficacy in dissolving cellulose. For researchers and professionals in drug development and materials science, the selection of an appropriate ionic liquid is critical. This guide underscores the importance of considering the anion's properties as the primary determinant for successful cellulose dissolution, steering the choice towards more potent alternatives like [Emim]OAc or [Bmim]Cl for efficient and effective processing of this abundant and versatile biopolymer.

References

• Rheological and NMR Studies of Cellulose Dissolution in the Ionic Liquid BmimAc. The Journal of Physical Chemistry B. [Link]

• Dissolubility of cellulose in ionic liquid 1-buty-3-methylimidazolium acetate. ResearchGate. [Link]

• Experimental Research on the Solubility of Cellulose in Different Ionic Liquids. Scientific.Net. [Link]

• Viscosity of Cellulose-Imidazolium-Based Ionic Liquid Solutions. ResearchGate. [Link]

• Dissolution and recovery of cellulose from 1-butyl-3-methylimidazolium chloride in presence of water. PubMed. [Link]

• Effect of Oil on Cellulose Dissolution in the Ionic Liquid 1-Butyl-3-methyl Imidazolium Acetate. PMC. [Link]

• Properties of Cellulose Regenerated from Powerful 1-Butyl-3-methylimidazolium Acetate/Dimethyl Sulfoxide Solvent. ResearchGate. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-Butyl-2,3-dimethylimidazolium bromide

As researchers and drug development professionals, our work with novel compounds like ionic liquids (ILs) demands a commitment to safety that extends beyond the benchtop to the final disposal of waste. 1-Butyl-2,3-dimethylimidazolium bromide is a valuable compound, but its handling and disposal require a rigorous, scientifically-grounded approach. This guide provides the essential procedural information to manage this chemical responsibly, ensuring the safety of personnel and the protection of our environment. The causality behind each step is explained to build a protocol that is not just followed, but understood.

Core Hazard Profile: Understanding the "Why"

Before any handling or disposal, a complete understanding of the compound's hazard profile is non-negotiable. 1-Butyl-2,3-dimethylimidazolium bromide is not a benign substance; it possesses a distinct set of hazards that dictate our operational choices. According to its Safety Data Sheet (SDS), the primary risks are significant. It is classified as toxic if swallowed and causes serious skin and eye irritation. Critically, it is also labeled as toxic to aquatic life with long-lasting effects.

This aquatic toxicity is a key driver of our disposal protocol. Ionic liquids, particularly those based on the imidazolium cation, can persist in the environment and exhibit toxicity towards various organisms.[1][2] Therefore, the guiding principle for its disposal is complete containment . Under no circumstances should this chemical or its diluted solutions be allowed to enter sanitary sewer systems or waterways.[3][4]

GHS Hazard Summary: 1-Butyl-2,3-dimethylimidazolium bromide

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 3	H301: Toxic if swallowed
Skin Irritation	Category 2	H315: Causes skin irritation
Eye Irritation	Category 2A	H319: Causes serious eye irritation
Acute Aquatic Hazard	Category 2	H411: Toxic to aquatic life
Chronic Aquatic Hazard	Category 2	H411: Toxic to aquatic life with long lasting effects

Immediate Safety & Spill Control Protocol

Safe disposal begins with safe handling. Rigorous adherence to personal protective equipment (PPE) standards is the first line of defense.

Step-by-Step Personal Protective Equipment (PPE) Protocol

• Eye and Face Protection: Wear chemical safety goggles and/or a full-face shield, as per OSHA standards.[5] Direct contact with the eyes can cause serious irritation and requires immediate and prolonged rinsing with water.[6]

• Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat. Immediately remove and wash any contaminated clothing before reuse. In case of skin contact, wash the affected area thoroughly with soap and water.[6]

• Respiratory Protection: While the low vapor pressure of ionic liquids makes inhalation less of a risk with careful handling, work should be conducted in a well-ventilated area or a chemical fume hood.[3][4] If dusts or aerosols are generated, appropriate respiratory protection is required.[7]

• Hygiene: Do not eat, drink, or smoke in areas where this chemical is handled or stored. Wash hands thoroughly after handling.[6]

Spill Management Workflow

• Evacuate & Secure: Evacuate non-essential personnel from the immediate spill area. Ensure adequate ventilation.[3]

• Contain: Prevent the spill from spreading or entering drains.[3] Use a suitable absorbent material like vermiculite or sand to contain the spill.

• Collect: Carefully sweep or scoop up the absorbed material into a designated, sealable hazardous waste container.[8] Avoid generating dust.

• Decontaminate: Clean the spill area thoroughly with soap and water.

• Dispose: All cleanup materials (absorbent, contaminated PPE, wipes) must be disposed of as hazardous waste.

Waste Characterization & Disposal Decision Pathway

Proper disposal hinges on correctly identifying and segregating waste streams. All forms of 1-Butyl-2,3-dimethylimidazolium bromide waste must be treated as hazardous chemical waste.

Caption: Waste segregation and disposal workflow for 1-Butyl-2,3-dimethylimidazolium bromide.

Step-by-Step Disposal Protocol

The ultimate destination for this chemical waste is a licensed and approved waste disposal plant.[8][9] Your institution's Environmental Health & Safety (EHS) office is your essential partner in this process.[10][11]

Protocol 1: Disposing of Unused or Expired Product

• Do Not Mix: Keep the chemical in its original container. Never mix different chemical wastes.

• Seal Securely: Ensure the container cap is tightly sealed. If the original container is compromised, transfer the contents to a new, compatible, and properly labeled container.

• Label Clearly: Attach a hazardous waste tag, as provided by your EHS department. Clearly write the full chemical name: "1-Butyl-2,3-dimethylimidazolium bromide."

• Store Safely: Place the container in your lab's designated hazardous waste satellite accumulation area, ensuring secondary containment.

• Arrange Pickup: Contact your EHS office to schedule a hazardous waste pickup.

Protocol 2: Disposing of Contaminated Solid Waste

• Collect: Place all contaminated solid items (e.g., gloves, weigh boats, pipette tips, absorbent from spills) into a designated hazardous waste container, typically a lined cardboard box or a plastic drum.

• Seal: Once full, securely seal the bag or container.

• Label Clearly: Affix a hazardous waste tag. List "1-Butyl-2,3-dimethylimidazolium bromide contaminated debris" and any other chemicals present.

• Store and Arrange Pickup: Follow steps 4 and 5 from Protocol 1.

Protocol 3: Disposing of Contaminated Aqueous Waste

• Containment is Key: Collect all aqueous solutions containing 1-Butyl-2,3-dimethylimidazolium bromide, regardless of concentration, into a dedicated, leak-proof, and shatter-resistant hazardous waste container (e.g., a high-density polyethylene carboy).

• Justification: The high aquatic toxicity means that drain disposal is a direct violation of safe and ethical laboratory practice.

• Label and Log: Label the container with a hazardous waste tag. Write the full chemical name and estimate its concentration. Maintain a log of all additions to the container.

• Store and Arrange Pickup: Follow steps 4 and 5 from Protocol 1.

Conclusion

The responsible management of 1-Butyl-2,3-dimethylimidazolium bromide is a reflection of our commitment to scientific integrity and safety. By understanding its toxicological and environmental profile, we recognize that proper disposal is not an administrative task but a critical component of the experimental workflow. Adherence to these protocols—grounded in containment, segregation, and partnership with environmental safety professionals—ensures that our research advances knowledge without compromising the well-being of our colleagues or the health of our environment.

References

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• 1-Butyl-2,3-dimethylimidazolium bromide | C9H17BrN2 | CID 2734241.
• Safety Data Sheet for 1-Butyl-3-methylimidazolium bromide. Fisher Scientific.
• Recycling Rare Earth Elements: Overcoming the $50 Billion Market Inefficiency. Discovery Alert.
• Safety Data Sheet for a rel
• Safety Data Sheet for 1-Ethyl-3-methylimidazolium bromide. Fisher Scientific.
• Safety D
• Safety Data Sheet for 1-Butyl-3-methylimidazolium chloride.
• Safety Data Sheet for Lead(II) bromide. Sigma-Aldrich.
• Safety Data Sheet for 1-Ethyl-2,3-dimethylimidazolium bromide. Angene Chemical.
• Controlling Occupational Exposure to Hazardous Drugs.
• Safety Data Sheet for 1-Butyl-3-methylimidazolium bromide. Iolitec.
• Acute Toxicity Profile of 1-Butyl-3-Methylimidazolium Chloride.
• Removal of imidazolium-based ionic liquid by coupling Fenton and biological oxid
• EHSO Manual 2025-2026 - Hazardous Waste. University of Oklahoma Health Sciences Center.
• Toxicity and biodegradability of imidazolium ionic liquids.
• The toxicity of the methylimidazolium ionic liquids, with a focus on M8OI and hep

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Personal protective equipment for handling 1-Butyl-2,3-dimethylimidazolium bromide

An Application Scientist's Guide: Essential Personal Protective Equipment and Handling Protocols for 1-Butyl-2,3-dimethylimidazolium Bromide

Welcome to your comprehensive guide for the safe handling of 1-Butyl-2,3-dimethylimidazolium bromide ([Bdmim]Br). As ionic liquids (ILs) become increasingly integral to innovative research in drug development and chemical synthesis, it is imperative that we, the scientific community, handle them with the informed caution they warrant. The initial reputation of ILs as "green solvents" due to their low vapor pressure has been challenged by emerging data on their potential toxicity and environmental impact.[1][2][3][4][5] This guide moves beyond simplistic labels to provide a robust, field-tested framework for safety, ensuring that your work is not only groundbreaking but also fundamentally secure.

Here, we will detail the necessary personal protective equipment (PPE), step-by-step operational workflows, and critical disposal plans tailored specifically for [Bdmim]Br. Our objective is to build your confidence and trust in handling this compound by grounding every recommendation in scientific principles and established safety practices.

Part 1: Hazard Assessment - The Foundation of Safety

Before any bottle is opened, a thorough understanding of the potential risks is essential. For 1-Butyl-2,3-dimethylimidazolium bromide and related imidazolium salts, the primary, documented hazards are skin and eye irritation.[6] Safety Data Sheets (SDS) for structurally similar compounds consistently highlight these risks and may also classify them as harmful if swallowed.[7][8]

While comprehensive toxicological data for every ionic liquid is not yet available, the principle of prudent practice dictates that we treat any substance with limited data as potentially hazardous.[9] Factors such as the alkyl chain length on the imidazolium ring and the associated anion can influence the compound's toxicity.[1][3] Therefore, the following protocols are designed to provide a high level of protection against all potential routes of exposure.

Part 2: Core Directive - Personal Protective Equipment (PPE)

Your PPE is your primary barrier against accidental exposure. The selection of appropriate equipment is non-negotiable. Below is a summary of the minimum PPE required for handling 1-Butyl-2,3-dimethylimidazolium bromide.

Protective Gear	Specification	Rationale
Eye & Face Protection	Chemical safety goggles or safety glasses with side shields.	Required to prevent eye irritation from accidental splashes or contact with dust particles.[6][10][11] Goggles offer a more complete seal and are recommended when the risk of splashing is higher.
Hand Protection	Nitrile gloves.	Provides a chemical-resistant barrier to prevent skin contact and irritation.[11][12] It is critical to use proper glove removal technique and dispose of contaminated gloves immediately in accordance with laboratory practices.[11]
Body Protection	Standard laboratory coat.	Protects skin and personal clothing from contamination by spills and splashes.[6][10][11]
Respiratory Protection	Generally not required with proper engineering controls.	Working in a well-ventilated area or a chemical fume hood mitigates the risk of inhaling dust.[6] An N95-rated respirator may be used for nuisance dusts if engineering controls are insufficient.[11][12]

Part 3: Operational Protocol - A Step-by-Step Workflow for Safe Handling

Adherence to a structured workflow is critical for minimizing risk. The following procedure provides a clear, repeatable process for safely using [Bdmim]Br.

Workflow for Handling [Bdmim]Br

Caption: A logical workflow from preparation to cleanup for handling [Bdmim]Br.

• Preparation:

  • Always consult the manufacturer's Safety Data Sheet (SDS) before starting work.

  • Ensure you are working in a well-ventilated area, preferably a chemical fume hood.[10][11]

  • Put on all required PPE as outlined in the table above.

• Handling:

  • When weighing the solid, handle it carefully to avoid creating dust.[6][11]

  • Transfer the material to your reaction vessel using a spatula or other appropriate tool.

  • Keep containers closed when not in use.

• Cleanup and Disposal:

  • Upon completion of your work, decontaminate all surfaces and equipment.

  • Dispose of all waste, including contaminated gloves and weigh boats, in a designated, sealed, and clearly labeled hazardous waste container.[7][11]

  • Never dispose of [Bdmim]Br or its waste into drains or standard trash.[7][10][11]

  • After removing your PPE, wash your hands thoroughly with soap and water.[6][7]

Part 4: Emergency Response

In Case of a Spill:

• Minor Spill: Evacuate non-essential personnel. Wearing your PPE, cover the spill with an inert absorbent material (e.g., sand, vermiculite). Sweep up the material and place it in a sealed container for hazardous waste disposal.[11]

• Major Spill: Evacuate the area immediately and follow your institution's emergency procedures.

First-Aid Measures:

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[6]

• Skin Contact: Remove contaminated clothing and wash the affected skin area immediately with plenty of soap and water.[6] If irritation develops or persists, seek medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[9][11]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[7][9]

Part 5: Disposal Plan

Proper disposal is a critical component of the chemical lifecycle. Improper disposal of ionic liquids can be toxic to aquatic life.[7][8]

Waste Management Flowchart

Caption: Procedural flowchart for the compliant disposal of [Bdmim]Br waste.

By integrating these safety measures into your standard operating procedures, you ensure a secure research environment for yourself and your colleagues. This commitment to safety allows for the confident exploration of the vast potential of ionic liquids like 1-Butyl-2,3-dimethylimidazolium bromide.

References

• Evaluating the hazardous impact of ionic liquids – Challenges and opportunities. (n.d.). Google Scholar.
• 1-Butyl-3-methylimidazolium Tribromide SDS, 820965-08-0 Safety Data Sheets. (n.d.). ECHEMI.
• Ionic Liquids Toxicity—Benefits and Threats. (n.d.). PubMed Central.
• Safety Data Sheet. (2021, May 1). Angene Chemical.
• SAFETY DATA SHEET. (2025, August 25). Sigma-Aldrich.
• SAFETY DATA SHEET. (n.d.). Fisher Scientific.
• SAFETY DATA SHEET. (n.d.). Acros Organics.
• Ionic Liquids—A Review of Their Toxicity to Living Organisms. (n.d.). MDPI.
• Environmental Application, Fate, Effects and Concerns of Ionic Liquids: A Review. (2025, August 9). ResearchGate.
• 1-Butyl-3-methylimidazolium bromide 97.0 HPLC 85100-77-2. (n.d.). Sigma-Aldrich.
• 1-Butyl-2,3-dimethylimidazolium bromide | C9H17BrN2. (n.d.). PubChem.
• SAFETY DATA SHEET. (2025, November 10). TCI Chemicals.
• Applications and Risk Assessments of Ionic Liquids in Chemical and Pharmaceutical Domains: An Updated Overview. (2023, December 6). ResearchGate.
• SAFETY DATA SHEET. (2025, June 11). Sigma-Aldrich.
• Safety Data Sheet. (2022, September 15). Iolitec.

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